Seneciphyllinine

• CAS: 90341-45-0

Core Science & Biosynthesis

The Biosynthesis of Seneciphyllinine: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Seneciphyllinine, a prominent member of the hepatotoxic pyrrolizidine alkaloids (PAs), is a natural defense compound found in various plant species, particularly within the genus Senecio. Its complex structure, comprising a necine base (retronecine) and a necic acid (senecic acid), is the result of a specialized biosynthetic pathway. This technical guide provides a comprehensive overview of the current understanding of seneciphyllinine biosynthesis in plants. It details the enzymatic steps involved in the formation of both the retronecine and senecic acid moieties, presents available quantitative data, outlines key experimental protocols used in its study, and visualizes the biosynthetic pathway and associated experimental workflows. This document is intended to serve as a valuable resource for researchers in natural product chemistry, plant biochemistry, and toxicology, as well as for professionals in drug development interested in the pharmacological and toxicological properties of PAs.

Introduction

Pyrrolizidine alkaloids (PAs) are a large class of secondary metabolites known for their significant toxicity, primarily hepatotoxicity, in humans and livestock. Seneciphyllinine is a macrocyclic diester PA, where the necine base retronecine is esterified with senecic acid. The biosynthesis of seneciphyllinine is a fascinating example of the intricate metabolic pathways that have evolved in plants for chemical defense. Understanding this pathway is crucial for several reasons: it can inform strategies to detoxify contaminated food and feed, provide insights into the regulation of plant secondary metabolism, and potentially be exploited for the synthesis of novel pharmaceutical compounds.

This guide synthesizes the current knowledge on the seneciphyllinine biosynthetic pathway, with a focus on the enzymatic reactions, precursor molecules, and regulatory aspects.

The Biosynthetic Pathway of Seneciphyllinine

The biosynthesis of seneciphyllinine can be conceptually divided into three main stages:

• Biosynthesis of the Necine Base (Retronecine): This pathway starts from primary metabolites and involves the formation of the characteristic bicyclic core of the alkaloid.

• Biosynthesis of the Necic Acid (Senecic Acid): This part of the pathway generates the acidic portion of the molecule from amino acid precursors.

• Esterification: The final step involves the joining of the necine base and the necic acid to form the macrocyclic ester, seneciphyllinine.

Biosynthesis of Retronecine

The biosynthesis of the retronecine base begins with the polyamines putrescine and spermidine, which are derived from arginine and ornithine.[1]

• Step 1: Formation of Homospermidine: The first committed step in PA biosynthesis is the formation of homospermidine from putrescine and spermidine. This reaction is catalyzed by homospermidine synthase (HSS) , an enzyme that has evolved from deoxyhypusine synthase, which is involved in primary metabolism.[2][3][4] The reaction is NAD+-dependent.[1]

• Subsequent Steps to Retronecine: The conversion of homospermidine to the first pyrrolizidine ring system is not fully elucidated at the enzymatic level. However, tracer studies have provided insights into the likely intermediates. The proposed pathway involves the oxidation of homospermidine, followed by a series of cyclization and reduction reactions to form the retronecine core.

Biosynthesis of Senecic Acid

Feeding experiments have demonstrated that senecic acid is derived from two molecules of the amino acid L-isoleucine . The exact enzymatic steps and intermediates in this pathway are yet to be fully characterized.

Esterification and Final Modification

The final stage in seneciphyllinine biosynthesis is the esterification of the retronecine base with senecic acid to form a macrocyclic diester. The specific enzyme(s) catalyzing this esterification have not yet been identified. It is also known that PAs are often present in plants as N-oxides, which are considered the transport and storage forms. The N-oxidation of the tertiary amine of the pyrrolizidine ring is the final step in the biosynthesis of the stored form of the alkaloid.

Quantitative Data

Quantitative data on the enzymes of the seneciphyllinine biosynthetic pathway is limited. The most studied enzyme is homospermidine synthase (HSS).

Enzyme	Source Organism	Substrate(s)	Product(s)	pH Optimum	Cofactor	Specific Activity (U/mg)	Reference(s)
Homospermidine Synthase	Eupatorium cannabinum (root cultures)	Putrescine, Spermidine	Homospermidine	9.0	NAD+	Not reported
Homospermidine Synthase (Wild-Type)	Blastochloris viridis (recombinant)	1,3-diaminopropane, Putrescine	Spermidine	9.0	NAD+	8.72
Homospermidine Synthase (D361E mutant)	Blastochloris viridis (recombinant)	1,3-diaminopropane, Putrescine	Spermidine	9.0	NAD+	46.04
Homospermidine Synthase (E232D + D361E mutant)	Blastochloris viridis (recombinant)	1,3-diaminopropane, Putrescine	Spermidine	9.0	NAD+	48.30

Note: The data from Blastochloris viridis is from a bacterial source and may not be directly representative of the plant enzyme.

Experimental Protocols

Isotopic Labeling and Feeding Experiments

Isotopic labeling studies have been fundamental in elucidating the biosynthetic precursors of seneciphyllinine.

Objective: To determine the incorporation of labeled precursors into seneciphyllinine.

General Protocol Outline:

• Synthesis of Labeled Precursor: Synthesize the precursor molecule (e.g., L-isoleucine) with a stable isotope label (e.g., ¹³C). A detailed protocol for the synthesis of a ¹³C-methylene-labeled isoleucine precursor has been described.

• Plant Material: Use young, actively growing Senecio plants, as they are expected to have high rates of alkaloid biosynthesis.

• Administration of Labeled Precursor: The labeled precursor can be administered to the plant through various methods, such as feeding to the roots of hydroponically grown plants, injection into the stem, or application to cut stems. A method for feeding excised Arabidopsis stems with ¹³C labeled phenylalanine has been developed and can be adapted.

• Incubation: Allow the plants to metabolize the labeled precursor for a defined period (e.g., 24-72 hours).

• Extraction of Pyrrolizidine Alkaloids: Harvest the plant material and extract the PAs using an appropriate solvent system, often involving an initial extraction with acidic water or methanol, followed by purification steps.

• Analysis: Analyze the purified PAs using Nuclear Magnetic Resonance (NMR) spectroscopy to determine the position and extent of isotope incorporation. Mass spectrometry (MS) can also be used to determine the overall incorporation of the label.

Enzyme Assays

4.2.1. Homospermidine Synthase (HSS) Assay

Objective: To measure the activity of HSS in plant extracts.

Protocol Outline (based on Krossa et al. and adapted):

• Enzyme Extraction: Homogenize fresh plant tissue (e.g., roots of Senecio species) in an appropriate extraction buffer (e.g., Tris-HCl buffer, pH 8.0, containing protease inhibitors and reducing agents). Centrifuge the homogenate to obtain a crude enzyme extract (supernatant).

• Reaction Mixture: Prepare a reaction mixture containing:

  • Tris-HCl buffer (100 mM, pH 9.0)

  • Substrates: Putrescine and Spermidine (e.g., 1 mM each)

  • Cofactor: NAD+ (e.g., 0.6 mM)

  • Plant enzyme extract

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific time (e.g., 30-60 minutes).

• Reaction Termination and Derivatization: Stop the reaction (e.g., by adding perchloric acid). The polyamine products are then derivatized (e.g., with dansyl chloride or benzoyl chloride) to allow for detection.

• Quantification: Analyze the derivatized products by High-Performance Liquid Chromatography (HPLC) with a fluorescence or UV detector to quantify the amount of homospermidine formed.

• Calculation of Activity: Calculate the specific activity of the enzyme (e.g., in U/mg protein), where one unit (U) is defined as the amount of enzyme that produces 1 µmol of product per minute under the assay conditions.

Mandatory Visualizations

Biosynthetic Pathway of Seneciphyllinine

Caption: Overview of the Seneciphyllinine Biosynthetic Pathway.

Experimental Workflow for Isotopic Labeling Studies

Caption: Workflow for Isotopic Labeling Experiments.

Regulation of Seneciphyllinine Biosynthesis

The biosynthesis of PAs, including seneciphyllinine, is tightly regulated at multiple levels.

• Developmental Regulation: The expression of biosynthetic genes, such as HSS, is often developmentally regulated. For example, in Eupatorium cannabinum, HSS expression is highest in young, growing roots.

• Transcriptional Regulation: The expression of genes encoding biosynthetic enzymes is a key control point. Studies on other alkaloid pathways suggest that transcription factors play a crucial role in coordinating the expression of pathway genes. However, the specific transcription factors regulating seneciphyllinine biosynthesis are yet to be identified.

• Signaling Pathways: Plant signaling molecules, such as jasmonates, are known to be involved in regulating the biosynthesis of defense compounds in response to herbivory. While not specifically demonstrated for seneciphyllinine, it is likely that such signaling pathways also influence its production. Further research is needed to elucidate the specific signaling cascades that impact seneciphyllinine accumulation.

Conclusion and Future Perspectives

Significant progress has been made in outlining the biosynthetic pathway of seneciphyllinine, particularly in identifying the primary precursors for both the necine base and the necic acid. However, several key areas require further investigation. The enzymes responsible for the later stages of retronecine biosynthesis, the entire pathway of senecic acid formation, and the final esterification step remain to be characterized. A deeper understanding of the regulatory networks, including the identification of key transcription factors and the role of signaling pathways, will be crucial for a complete picture of how plants control the production of these complex and toxic molecules. Future research combining transcriptomics, proteomics, and metabolomics with traditional biochemical approaches will be essential to fill these knowledge gaps and to fully unravel the intricacies of seneciphyllinine biosynthesis. This knowledge will not only be of fundamental scientific interest but will also have practical implications for agriculture, food safety, and the potential development of novel pharmaceuticals.

References

• 1. Cell-Specific Expression of Homospermidine Synthase, the Entry Enzyme of the Pyrrolizidine Alkaloid Pathway in Senecio vernalis, in Comparison with Its Ancestor, Deoxyhypusine Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolizidine alkaloid biosynthesis, evolution of a pathway in plant secondary metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Homospermidine synthase, the first pathway-specific enzyme of pyrrolizidine alkaloid biosynthesis, evolved from deoxyhypusine synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Homospermidine synthase, the first pathway-specific enzyme of pyrrolizidine alkaloid biosynthesis, evolved from deoxyhypusine synthase - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Seneciphylline

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The initial query for "Seneciphyllinine" yielded limited specific data. The available scientific literature predominantly focuses on the closely related and structurally significant pyrrolizidine alkaloid, Seneciphylline . This guide provides a comprehensive technical overview of Seneciphylline, which is often studied as a representative of this class of compounds.

Introduction

Seneciphylline is a naturally occurring pyrrolizidine alkaloid (PA) predominantly found in plants of the Senecio genus, a member of the Asteraceae family.[1][2] PAs are known for their significant biological activities, including hepatotoxicity, which makes them a subject of intense research in toxicology, pharmacology, and drug development.[2][3] Structurally, Seneciphylline is a macrocyclic diester. This architecture consists of a necine base (a pyrrolizidine core) esterified by a dicarboxylic acid, known as a necic acid, to form a large ring structure. Understanding the precise chemical structure and, critically, the stereochemistry of Seneciphylline is fundamental to elucidating its mechanism of action and toxicological profile.

Chemical Structure and Stereochemistry

The systematic IUPAC name for Seneciphylline is (1R,4Z,7R,17R)-4-ethylidene-7-hydroxy-7-methyl-6-methylidene-2,9-dioxa-14-azatricyclo[9.5.1.0¹⁴,¹⁷]heptadec-11-ene-3,8-dione .[4] This nomenclature precisely defines both the connectivity and the three-dimensional arrangement of the atoms.

Key Structural Features:

• Core Nucleus: A 12-membered macrocyclic diester of the retronecine-type.

• Necine Base: The pyrrolizidine core provides the bicyclic amine foundation.

• Necic Acid Moiety: A dicarboxylic acid that forms the macrocycle through ester linkages.

• Key Functional Groups: The structure includes two ester carbonyls, a tertiary alcohol, and two exocyclic double bonds, which are crucial for its reactivity and biological activity.

Stereochemistry: The biological activity of Seneciphylline is intrinsically linked to its specific stereoconfiguration. The molecule contains multiple stereocenters and a geometrically constrained double bond:

• Chiral Centers: The absolute configurations at the chiral centers of the necine base are specified in the IUPAC name as 1R and 7R . The stereocenter within the tricyclic system is designated as 17R .

• Geometric Isomerism: The ethylidene group at position 4 has a Z-configuration , as indicated by the (4Z) descriptor in the IUPAC name.

This precise spatial arrangement is critical for its interaction with biological targets, such as metabolic enzymes.

Quantitative Data

The structural elucidation of Seneciphylline is supported by extensive spectroscopic data.

General Properties

Property	Value	Source
Molecular Formula	C₁₈H₂₃NO₅
Molecular Weight	333.38 g/mol
Exact Mass	333.157623 Da
CAS Number	480-81-9
Appearance	White powder
Melting Point	217 °C

Spectroscopic Data

The following tables summarize key spectroscopic data used for the identification and characterization of Seneciphylline.

Table 2: Mass Spectrometry Data (Electron Ionization) Mass fragmentation patterns are crucial for identifying the pyrrolizidine core structure.

m/z	Interpretation
333	[M]⁺ (Molecular Ion)
220	Characteristic fragment from macrocyclic diesters
136	Fragment representing the necine base moiety
120	Further fragmentation product of the necine base
94	Core pyrrolizidine fragment

Table 3: NMR Spectroscopic Data (Representative Chemical Shifts in CDCl₃) ¹H and ¹³C NMR are indispensable for determining the detailed connectivity and stereochemistry. Full assignments are available in specialized literature.

Atom Type	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
Ester Carbonyls (C=O)	-	~165-175
Olefinic Protons/Carbons (C=C)	~5.5 - 6.5	~120-140
Necine Base Carbons	-	~50-80
Methyl Protons/Carbons (CH₃)	~1.0 - 2.0	~15-30
Tertiary Alcohol Carbon (C-OH)	-	~70-80

Note on X-ray Crystallography: While X-ray crystallography is the definitive method for determining absolute configuration, a publicly available crystallographic information file (CIF) for Seneciphylline was not identified in the conducted search. The stereochemistry is well-established through a combination of other spectroscopic methods and chemical correlation.

Experimental Protocols

The isolation and structural elucidation of Seneciphylline follow established methodologies for natural product chemistry.

Isolation and Purification Protocol

This protocol outlines a general procedure for extracting PAs from plant material, such as dried and ground Senecio vulgaris.

• Extraction:

  • Macerate 1 kg of powdered, dried plant material with 5 L of ethanol or methanol at room temperature for 48 hours.

  • Filter the extract and concentrate it under reduced pressure using a rotary evaporator to yield a crude residue.

• Acid-Base Partitioning:

  • Dissolve the crude residue in 2% sulfuric acid (H₂SO₄) to protonate the basic alkaloids, making them water-soluble.

  • Wash the acidic solution with dichloromethane (DCM) or diethyl ether to remove neutral and acidic lipids and pigments. Discard the organic layer.

  • Basify the aqueous layer to a pH of 9-10 with concentrated ammonium hydroxide (NH₄OH) to deprotonate the alkaloids.

  • Perform a liquid-liquid extraction of the basified aqueous solution with DCM or chloroform (3 x 500 mL). The deprotonated alkaloids will move into the organic phase.

• Purification:

  • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent to yield a crude alkaloid mixture.

  • Subject the crude mixture to column chromatography over silica gel, eluting with a gradient of chloroform and methanol (e.g., 100:0 to 90:10) to separate the individual alkaloids.

  • Monitor fractions using Thin Layer Chromatography (TLC) and combine those containing Seneciphylline.

  • Further purification can be achieved using preparative HPLC if necessary to obtain the compound with >95% purity.

Structural Elucidation Protocols

• Mass Spectrometry (LC-MS/MS):

  • Objective: To determine the molecular weight and obtain fragmentation data for structural clues.

  • Methodology: Dissolve a pure sample in a suitable solvent (e.g., methanol). Inject the sample into an LC-MS/MS system, often using a C18 reversed-phase column with an acetonitrile-water mobile phase.

  • Analysis: Obtain the full scan mass spectrum to identify the molecular ion [M+H]⁺ at m/z 334.16. Perform tandem MS (MS/MS) on the parent ion to generate a fragmentation pattern. The presence of characteristic fragments at m/z 136, 120, and 94 confirms the pyrrolizidine structure.

• NMR Spectroscopy:

  • Objective: To obtain a complete assignment of all proton and carbon atoms to confirm the constitution and relative stereochemistry.

  • Methodology: Dissolve 5-10 mg of pure Seneciphylline in deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

  • Experiments:

    • ¹H NMR: Acquire a standard proton spectrum to observe chemical shifts, coupling constants (J-values), and integrations.

    • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify the number of unique carbon environments.

    • 2D NMR (COSY, HSQC, HMBC): Perform a suite of two-dimensional experiments to establish correlations. COSY reveals ¹H-¹H spin systems, HSQC correlates protons to their directly attached carbons, and HMBC reveals long-range (2-3 bond) ¹H-¹³C correlations, which is essential for piecing together the molecular skeleton.

Visualization

The following workflow diagram illustrates the logical steps involved in the isolation and structural analysis of Seneciphylline.

Caption: Workflow for Isolation and Structural Elucidation of Seneciphylline.

References

• 1. scielo.br [scielo.br]
• 2. plantaanalytica.com [plantaanalytica.com]
• 3. Seneciphylline | CAS#:480-81-9 | Chemsrc [chemsrc.com]
• 4. Seneciphylline | C18H23NO5 | CID 5281750 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unveiling Seneciphyllinine: A Historical and Technical Guide to its Discovery and Isolation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the historical discovery and seminal isolation of Seneciphyllinine, a notable pyrrolizidine alkaloid. We delve into the pioneering work of early twentieth-century chemists, presenting their experimental protocols with the fidelity of their time, alongside modern analytical data for a comprehensive understanding. This document is designed to serve as a valuable resource, bridging the historical context of natural product chemistry with the advanced analytical requirements of contemporary research.

Historical Context and Initial Discovery

Seneciphyllinine, a member of the toxic pyrrolizidine alkaloid family, was first isolated from the plant Senecio platyphyllus in 1935 by the Russian chemists A. P. Orechoff and W. Tiedebel.[1] Their work, published in the "Berichte der Deutschen Chemischen Gesellschaft," marked a significant step in the study of Senecio alkaloids, a group of compounds known for their hepatotoxicity. At the time, the structural elucidation of such complex natural products was a formidable challenge, relying on classical methods of chemical degradation and analysis.

The initial discovery was part of a broader investigation into the chemical constituents of various Senecio species. Orechoff and his collaborators, including R. A. Konowalowa, were instrumental in the early research on alkaloids from this genus, also isolating and characterizing Platyphylline, which often co-occurs with Seneciphyllinine.

Physicochemical Properties and Early Characterization

The initial characterization of Seneciphyllinine by Orechoff and Tiedebel established some of its fundamental physicochemical properties. This early data was crucial for its identification and laid the groundwork for subsequent structural studies.

Property	Value (as reported in early literature)
Molecular Formula	C18H23NO5
Melting Point	217-218 °C[1]
Appearance	Small rhombic platelets from hot alcohol or acetone[1]
Solubility	Easily soluble in chloroform and ethylene chloride; less soluble in alcohol and acetone; difficultly soluble in ether and ligroin.[1]

Subsequent to its initial isolation, Seneciphyllinine was identified with other previously isolated alkaloids, such as α-longilobine and jacodine, indicating its relatively widespread occurrence in the Senecio genus.

Seminal Isolation Protocol from Senecio platyphyllus (Orechoff and Tiedebel, 1935)

The following is a detailed reconstruction of the experimental protocol likely employed by Orechoff and Tiedebel for the first isolation of Seneciphyllinine. This protocol is based on the general principles of alkaloid extraction prevalent in that era and descriptions of their work in subsequent literature. It is important to note that the exact reagents and apparatus may have differed slightly from modern equivalents.

Objective: To isolate the crude alkaloid mixture from Senecio platyphyllus and subsequently separate Seneciphyllinine.

Materials and Reagents:

• Dried and ground aerial parts of Senecio platyphyllus

• Ethanol (likely around 95-96%)

• Dilute sulfuric acid (e.g., 2-5%)

• Ammonia solution

• Chloroform

• Acetone

• Filtration apparatus (e.g., Buchner funnel)

• Distillation apparatus

Experimental Workflow:

Figure 1: Historical Isolation Workflow of Seneciphyllinine.

Procedure:

• Extraction: The dried and powdered plant material was exhaustively extracted with ethanol. This was typically achieved through maceration followed by percolation.

• Concentration: The resulting ethanolic extract was concentrated under reduced pressure to remove the bulk of the ethanol, yielding a thick, aqueous-alcoholic residue.

• Acidification and Purification: The residue was acidified with dilute sulfuric acid. This step converted the alkaloids into their water-soluble sulfate salts. The acidic solution was then washed with chloroform to remove non-alkaloidal impurities such as fats and resins, which remained in the organic phase.

• Liberation of Free Alkaloids: The purified acidic aqueous solution was made alkaline by the addition of ammonia solution. This deprotonated the alkaloid salts, causing the free bases to precipitate out of the solution.

• Isolation of Crude Alkaloids: The precipitated crude alkaloid mixture was collected by filtration and dried. This mixture primarily contained Seneciphyllinine and Platyphylline.

• Separation of Seneciphyllinine: The separation of Seneciphyllinine from Platyphylline was achieved by fractional crystallization. The crude alkaloid mixture was dissolved in a minimal amount of hot ethanol or acetone. Upon cooling, the less soluble Seneciphyllinine crystallized out as small rhombic platelets, while the more soluble Platyphylline remained in the mother liquor.

• Recrystallization: The crystalline Seneciphyllinine was further purified by one or more recrystallizations from hot alcohol or acetone to yield the final, pure product.

Modern Analytical Perspective

While the classical methods of isolation were effective, modern analytical techniques provide a much more detailed and rapid characterization of Seneciphyllinine.

Logical Flow for Modern Analysis:

Figure 2: Modern Analytical Workflow for Seneciphyllinine.

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques are now standard for the separation, identification, and quantification of Seneciphyllinine in plant extracts and biological matrices.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are indispensable for the unambiguous structural elucidation of Seneciphyllinine and for determining its stereochemistry.

Mass Spectrometry (MS): High-resolution mass spectrometry provides the exact molecular weight and elemental composition, confirming the molecular formula. Tandem mass spectrometry (MS/MS) is used to study the fragmentation patterns, which can aid in the identification of the alkaloid in complex mixtures.

Conclusion

The discovery and isolation of Seneciphyllinine by Orechoff and Tiedebel in 1935 represent a significant achievement in the field of natural product chemistry. Their work, conducted with the analytical tools of their time, paved the way for a deeper understanding of the complex chemistry and toxicology of pyrrolizidine alkaloids. This guide, by presenting both the historical experimental protocols and the context of modern analytical techniques, aims to provide researchers, scientists, and drug development professionals with a comprehensive resource on this important natural product. The journey from the initial extraction in a mid-20th-century laboratory to the detailed structural analysis in a modern facility highlights the remarkable progress in our ability to study and understand the chemical world.

References

• 1. Seneciphylline [drugfuture.com]

An In-depth Technical Guide on the Toxicokinetics and Metabolism of Seneciphyllinine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Seneciphyllinine, a hepatotoxic pyrrolizidine alkaloid (PA) found in various plant species, poses a significant risk to both human and animal health. Understanding its toxicokinetics and metabolism is crucial for assessing its toxicity and developing potential mitigation strategies. This technical guide provides a comprehensive overview of the absorption, distribution, metabolism, and excretion (ADME) of seneciphyllinine, with a focus on quantitative data, detailed experimental protocols, and visualization of key pathways. The metabolic bioactivation of seneciphyllinine by cytochrome P450 enzymes into reactive pyrrolic intermediates, their subsequent detoxification via glutathione conjugation, and the formation of toxic protein adducts are discussed in detail. This guide is intended to be a valuable resource for researchers, scientists, and drug development professionals working in the fields of toxicology, pharmacology, and natural product chemistry.

Introduction

Pyrrolizidine alkaloids (PAs) are a large group of natural toxins produced by numerous plant species worldwide. Contamination of food, herbal remedies, and animal feed with PAs is a global health concern. Seneciphyllinine is a prominent member of the retronecine-type PAs, known for its potent hepatotoxicity, which is primarily mediated by its metabolic activation in the liver. This document serves as an in-depth technical resource on the toxicokinetics and metabolism of seneciphyllinine.

Toxicokinetics of Seneciphyllinine

The toxicokinetics of a compound describes its journey through the body, encompassing absorption, distribution, metabolism, and excretion (ADME). A recent study in rats has provided valuable quantitative data on the toxicokinetics of seneciphyllinine following both intravenous and oral administration[1][2].

Absorption

Following oral administration in rats, seneciphyllinine is rapidly absorbed, with the time to reach maximum plasma concentration (Tmax) ranging from 0.23 to 0.32 hours[1][2]. However, the oral bioavailability of seneciphyllinine is low, estimated to be between 5.43% and 10.31%[1]. This low systemic exposure is attributed to extensive first-pass metabolism in the liver and degradation by gut microflora.

Distribution

Currently, specific quantitative data on the tissue distribution and volume of distribution for seneciphyllinine are limited in the publicly available literature. However, based on the behavior of other PAs, it is expected to distribute primarily to the liver, the main site of its metabolism and toxicity.

Metabolism

The metabolism of seneciphyllinine is a critical determinant of its toxicity and proceeds via two main competing pathways: bioactivation and detoxification. This metabolic process is primarily carried out by cytochrome P450 (CYP) enzymes in the liver.

• Bioactivation Pathway: CYP enzymes catalyze the dehydrogenation of the necine base of seneciphyllinine to form highly reactive pyrrolic esters (dehydroseneciphyllinine). These electrophilic metabolites can covalently bind to cellular macromolecules such as proteins and DNA, leading to cytotoxicity, genotoxicity, and carcinogenicity.

• Detoxification Pathway: Seneciphyllinine can be oxidized at the nitrogen atom by CYPs to form seneciphyllinine N-oxide, a less toxic and more water-soluble metabolite that can be more readily excreted.

Excretion

Both seneciphyllinine and its primary metabolite, seneciphyllinine N-oxide, are eliminated from the plasma rapidly. While specific data on the routes and rates of excretion for seneciphyllinine are not yet fully detailed, PAs and their metabolites are generally excreted in the urine and feces.

Quantitative Toxicokinetic Data

The following table summarizes the key pharmacokinetic parameters of seneciphyllinine in rats after intravenous and oral administration.

Table 1: Pharmacokinetic Parameters of Seneciphyllinine in Rats

Parameter	Intravenous Administration (Dose)	Oral Administration (Dose)
Cmax (µg/mL)	Not Applicable	0.82 - 1.75
Tmax (h)	Not Applicable	0.23 - 0.32
Oral Bioavailability (%)	Not Applicable	5.43 - 10.31

Metabolism of Seneciphyllinine in Detail

The balance between the bioactivation and detoxification pathways is crucial in determining the ultimate toxicity of seneciphyllinine.

Role of Cytochrome P450 Enzymes

Multiple isoforms of cytochrome P450 are involved in the metabolism of PAs. While the specific CYPs responsible for seneciphyllinine metabolism have not been definitively identified, CYP3A and CYP2C subfamily members are known to be involved in the metabolism of other PAs.

Formation of Reactive Metabolites and Protein Adducts

The formation of dehydroseneciphyllinine is the key step in the bioactivation of seneciphyllinine. These reactive pyrrolic esters can form adducts with cellular proteins, leading to enzyme inactivation, disruption of cellular function, and ultimately, cell death. The quantification of these protein adducts can serve as a biomarker of exposure and toxicity.

Glutathione Conjugation: A Key Detoxification Route

The reactive pyrrolic esters of seneciphyllinine can be detoxified by conjugation with glutathione (GSH), a major intracellular antioxidant. This reaction, often catalyzed by glutathione S-transferases (GSTs), leads to the formation of a more water-soluble and less toxic seneciphyllinine-GSH conjugate that can be readily excreted. The depletion of cellular GSH can enhance the toxicity of seneciphyllinine by shifting the balance towards protein adduct formation.

Experimental Protocols

This section provides an overview of the methodologies used to study the toxicokinetics and metabolism of seneciphyllinine.

In Vivo Pharmacokinetic Studies in Rats

• Animal Model: Male and female Sprague-Dawley rats are commonly used.

• Administration: Seneciphyllinine is administered intravenously (e.g., via the tail vein) to determine its intrinsic pharmacokinetic parameters and orally (e.g., by gavage) to assess its oral bioavailability.

• Sample Collection: Blood samples are collected at various time points post-administration. Plasma is separated by centrifugation.

• Sample Preparation: Plasma samples are typically prepared for analysis by protein precipitation with a solvent like methanol.

• Analytical Method: A validated ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method is used for the simultaneous quantification of seneciphyllinine and its metabolites (e.g., seneciphyllinine N-oxide) in plasma. Chromatographic separation is often achieved on a C18 column with a gradient elution of acetonitrile and water containing formic acid. Detection is performed in the positive multiple reaction monitoring (MRM) mode.

• Pharmacokinetic Analysis: Non-compartmental analysis is used to calculate key pharmacokinetic parameters such as Cmax, Tmax, area under the curve (AUC), clearance (CL), volume of distribution (Vd), and half-life (t1/2).

In Vitro Metabolism Studies using Liver Microsomes

• Enzyme Source: Liver microsomes from rats or humans are used as a source of cytochrome P450 enzymes.

• Incubation: Seneciphyllinine is incubated with liver microsomes in the presence of a NADPH-regenerating system (to support CYP activity) at 37°C.

• Metabolite Identification: The reaction mixture is analyzed by LC-MS/MS to identify and quantify the formation of metabolites over time.

• Enzyme Kinetics: To determine the kinetic parameters (Km and Vmax) of metabolite formation, incubations are performed with varying concentrations of seneciphyllinine.

• Reaction Phenotyping: To identify the specific CYP isoforms involved, incubations can be performed with a panel of recombinant human CYP enzymes or with selective chemical inhibitors of specific CYPs.

Analysis of Glutathione Conjugates

• In Vitro Formation: Seneciphyllinine is incubated with liver microsomes, NADPH, and glutathione.

• Analytical Detection: The formation of the seneciphyllinine-GSH conjugate is monitored by LC-MS/MS. The conjugate will have a specific mass shift corresponding to the addition of a glutathione molecule.

• Synthesis and Characterization: For use as an analytical standard, the seneciphyllinine-GSH conjugate can be synthesized chemically or enzymatically and its structure confirmed by nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry.

Quantification of Protein Adducts

• In Vitro and In Vivo Models: Protein adducts can be studied in vitro by incubating seneciphyllinine with liver microsomes and proteins, or in vivo by analyzing liver tissue from seneciphyllinine-treated animals.

• Proteolysis: The proteins are isolated and digested into smaller peptides using enzymes like trypsin.

• LC-MS/MS Analysis: The resulting peptide mixture is analyzed by LC-MS/MS to identify and quantify peptides that have been modified by the reactive metabolite of seneciphyllinine. This often involves searching for specific mass shifts on amino acid residues like cysteine.

Visualizations

Metabolic Pathways of Seneciphyllinine

Caption: Metabolic pathways of seneciphyllinine.

Experimental Workflow for In Vivo Pharmacokinetic Study

Caption: In vivo pharmacokinetic study workflow.

Experimental Workflow for In Vitro Metabolism Study

Caption: In vitro metabolism study workflow.

Conclusion

The toxicokinetics of seneciphyllinine are characterized by rapid absorption and elimination, but low oral bioavailability due to extensive first-pass metabolism. The liver plays a central role in its biotransformation, with a delicate balance between detoxification via N-oxidation and GSH conjugation, and bioactivation to reactive pyrrolic esters that can form toxic protein adducts. Further research is needed to fully elucidate the specific enzymes involved, the complete profile of metabolites, and the quantitative aspects of its distribution and excretion. The methodologies and data presented in this guide provide a solid foundation for future investigations into the toxicology of seneciphyllinine and for the development of strategies to mitigate its adverse health effects.

References

• 1. LC-MS/MS method for determination of seneciphylline and its metabolite, seneciphylline N-oxide in rat plasma, and its application to a rat pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Genotoxicity and Carcinogenicity of Seneciphyllinine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Seneciphyllinine is a macrocyclic diester pyrrolizidine alkaloid (PA), a class of natural toxins found in numerous plant species worldwide.[1] PAs are recognized for their potential hepatotoxicity, genotoxicity, and carcinogenicity, posing a significant risk to human health through the contamination of food, herbal medicines, and dietary supplements.[1] The toxicity of Seneciphyllinine, like other 1,2-unsaturated PAs, is not inherent but arises from metabolic activation into reactive pyrrolic esters. These metabolites are powerful electrophiles that can form covalent bonds with cellular macromolecules, including DNA, initiating a cascade of events that can lead to genetic damage and cancer. This guide provides a comprehensive overview of the current scientific understanding of the genotoxic and carcinogenic properties of Seneciphyllinine, focusing on its mechanism of action, data from toxicological assays, and detailed experimental protocols relevant to its assessment.

Metabolic Activation: The Gateway to Toxicity

The bioactivation of PAs is a critical prerequisite for their toxic effects.[2] This process occurs primarily in the liver and is mediated by cytochrome P450 (CYP) monooxygenases, particularly isoforms such as CYP3A4 and CYP2B.[2][3]

The metabolic pathway involves two key steps:

• Dehydrogenation: CYP enzymes catalyze the dehydrogenation of the necine base of Seneciphyllinine, converting it into a highly reactive pyrrolic ester, dehydroseneciphyllinine.

• Nucleophilic Attack: This electrophilic metabolite can then be attacked by nucleophiles. While some reactions lead to detoxification (e.g., conjugation with glutathione), others result in the formation of covalent adducts with proteins and, most critically, DNA.

The formation of these dehydropyrrolizidine alkaloid (DHPA)-DNA adducts is the primary mechanism of genotoxicity.

Caption: Metabolic activation pathway of Seneciphyllinine.

Genotoxicity Profile

Genotoxicity describes the destructive effect of a substance on a cell's genetic material. For PAs like Seneciphyllinine, this manifests as DNA adducts, which can lead to DNA strand breaks, chromosomal aberrations, micronuclei formation, and gene mutations if not properly repaired.

In Vitro Genotoxicity Data

A standard battery of in vitro tests is used to assess genotoxic potential. While specific quantitative data for Seneciphyllinine is sparse in publicly accessible literature, the results for structurally similar macrocyclic diester PAs are consistently positive in assays that incorporate metabolic activation.

Assay Type	Test System	Metabolic Activation	Typical Result for Class	Reference
Bacterial Reverse Mutation (Ames Test)	S. typhimurium (e.g., TA98, TA100)	Required (+S9 mix)	Positive (Induces frameshift and base-pair substitution mutations)
In Vitro Micronucleus Test	Mammalian cells (e.g., CHO, TK6, Human Lymphocytes)	Required (+S9 mix)	Positive (Increases frequency of micronucleated cells, indicating clastogenic and/or aneugenic activity)
In Vitro Chromosomal Aberration Test	Mammalian cells (e.g., CHO, Human Lymphocytes)	Required (+S9 mix)	Positive (Induces structural chromosome aberrations like breaks and exchanges)

Mechanism of Genotoxicity: From Adduct to Mutation

The formation of DNA adducts is the molecular initiating event. These adducts, primarily at the N-7 position of guanine, can destabilize the DNA structure. If a cell attempts to replicate its DNA before these adducts are removed by cellular repair mechanisms, errors can be introduced, leading to permanent mutations. The types of mutations frequently observed with PAs are G:C → T:A transversions and tandem base substitutions. These genetic alterations in critical genes, such as tumor suppressors (e.g., p53) and proto-oncogenes (e.g., K-ras), can drive the process of carcinogenesis.

Carcinogenicity

Carcinogenicity is the ability of a substance to cause cancer. For genotoxic agents like Seneciphyllinine, the carcinogenic potential is a direct consequence of its ability to damage DNA and cause mutations.

In Vivo Carcinogenicity Data

Species	Route	Target Organ	Tumor Type	Typical Result for Class	Reference
Rat (Fischer 344)	Oral (gavage/dietary)	Liver	Hepatocellular Carcinoma, Hemangiosarcoma	Positive
Mouse (B6C3F1)	Oral (gavage/dietary)	Liver, Lung	Hepatocellular Adenoma/Carcinoma, Alveolar/Bronchiolar Adenoma	Positive

The primary target organ for PA-induced carcinogenicity is the liver, which is consistent with it being the main site of metabolic activation. Tumors, particularly hemangiosarcomas of the liver, are a characteristic finding.

Pathway from Genotoxicity to Carcinogenesis

The progression from initial DNA damage to a malignant tumor is a multi-step process. Following the formation of DNA adducts, the cell activates complex DNA Damage Response (DDR) pathways. These pathways attempt to repair the damage. If the damage is too severe, the cell may be directed to undergo programmed cell death (apoptosis) to prevent the propagation of mutations. However, if these protective mechanisms fail, the cell may survive with permanent mutations. Subsequent proliferation of this mutated cell can lead to clonal expansion and, with the accumulation of further genetic and epigenetic changes, the development of a tumor.

Caption: Logical progression from DNA damage to tumor formation.

Key Experimental Protocols

Detailed and standardized protocols are essential for the reliable assessment of genotoxicity and carcinogenicity. The following sections outline methodologies based on OECD guidelines.

Protocol: Bacterial Reverse Mutation (Ames) Test (OECD 471)

This test evaluates the potential of a substance to induce gene mutations in bacteria.

• Strains: Use at least five strains of bacteria (Salmonella typhimurium and Escherichia coli), including those that detect frameshift mutations (e.g., TA98) and base-pair substitutions (e.g., TA100).

• Metabolic Activation: Conduct experiments both with and without an exogenous metabolic activation system (S9 fraction from induced rat liver) to detect pro-mutagens.

• Methodology (Plate Incorporation):

  • Prepare a mixture containing the bacterial culture, the test substance at various concentrations (at least five), and either S9 mix or a buffer.

  • Add this mixture to molten top agar and pour it onto a minimal glucose agar plate.

  • Incubate plates at 37°C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A substance is considered mutagenic if it produces a dose-related increase in revertant colonies, typically at least a two-fold increase over the negative control.

Protocol: In Vitro Micronucleus Test (OECD 487)

This assay detects chromosome damage by identifying micronuclei, which are small nuclei that form from chromosome fragments or whole chromosomes left behind during cell division.

• Cell Culture: Use a suitable mammalian cell line (e.g., CHO, V79, TK6) or primary human lymphocytes.

• Treatment:

  • Expose duplicate cell cultures to at least three concentrations of Seneciphyllinine, alongside negative (vehicle) and positive controls.

  • Conduct treatments with and without S9 metabolic activation. Typical exposure times are 3-6 hours with S9, and both a short (3-6 hours) and long (e.g., 24 hours, without S9) exposure.

• Cytokinesis Block: After treatment, add Cytochalasin B to the culture medium. This blocks cytokinesis, allowing cells that have completed mitosis to be identified as binucleated.

• Harvesting and Staining: Harvest cells, fix them, and stain them with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring: Using a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei. A positive result is a significant, dose-dependent increase in the frequency of micronucleated cells.

Caption: Experimental workflow for the In Vitro Micronucleus Test.

Protocol: Carcinogenicity Bioassay (based on OECD 451)

This long-term study evaluates the carcinogenic potential of a substance following repeated exposure over the lifespan of a rodent.

• Test System: Typically uses rats (e.g., Fischer 344) and mice (e.g., B6C3F1). Use at least 50 animals of each sex per group.

• Dose Administration: Administer Seneciphyllinine daily for the majority of the animal's lifespan (e.g., 18-24 months). The route should be relevant to human exposure, typically oral (in feed or by gavage). Use at least three dose levels plus a concurrent vehicle control group.

• Observations:

  • Conduct clinical observations daily for signs of toxicity.

  • Perform detailed physical examinations weekly.

  • Record body weight and food consumption weekly for the first 13 weeks, then monthly.

• Pathology:

  • At the end of the study, conduct a full necropsy on all animals.

  • Collect all organs and tissues for histopathological examination.

• Data Analysis: Statistically analyze the incidence of neoplasms in the treated groups compared to the control group. A substance is considered carcinogenic if there is a statistically significant increase in the incidence of malignant or benign tumors.

Conclusion and Future Directions

The available evidence strongly indicates that Seneciphyllinine, as a representative 1,2-unsaturated macrocyclic diester pyrrolizidine alkaloid, is a potent genotoxic and carcinogenic agent. Its toxicity is dependent on metabolic activation in the liver to reactive pyrrolic metabolites that form DNA adducts, leading to mutations and initiating cancer, primarily in the liver. While the general mechanism is well-understood for the PA class, quantitative toxicological data and specific carcinogenicity bioassay results for pure Seneciphyllinine are not widely published. Future research should focus on generating specific dose-response data for Seneciphyllinine in standardized genotoxicity assays and long-term bioassays to allow for more precise human health risk assessments.

References

• 1. Pyrrolizidine Alkaloids: Biosynthesis, Biological Activities and Occurrence in Crop Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolizidine Alkaloids: Chemistry, Pharmacology, Toxicology and Food Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-Dependent Toxicokinetics of Selected Pyrrolizidine Alkaloids In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Seneciphyllinine Contamination in Honey and Food Products: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Seneciphyllinine, a member of the pyrrolizidine alkaloid (PA) family, is a naturally occurring toxin produced by various plant species worldwide. Its presence in the food chain, primarily through the contamination of honey and herbal products, poses a significant health risk to consumers. PAs are known for their hepatotoxicity, genotoxicity, and carcinogenicity, making the detection and quantification of seneciphyllinine in food products a critical area of research for food safety and drug development professionals. This technical guide provides a comprehensive overview of seneciphyllinine contamination, including its sources, analytical detection methods, and toxicological implications, with a focus on the underlying molecular mechanisms.

Data Presentation: Quantitative Analysis of Seneciphyllinine and Other Pyrrolizidine Alkaloids in Honey

The concentration of seneciphyllinine and other PAs in honey is highly variable and depends on the botanical origin of the nectar collected by bees. The following tables summarize the reported concentrations of PAs in various honey types from different geographical regions. It is important to note that much of the available data pertains to the total PA content, with specific quantification of seneciphyllinine being less common.

Honey Type	Geographical Origin	Total Pyrrolizidine Alkaloid (PA) Concentration (µg/kg)	Seneciphylline Concentration (µg/kg)	Reference(s)
Eucalyptus	Not Specified	Up to 27	Not Specified	[1][2]
Wildflower	Not Specified	High contamination levels reported	Not Specified	[1][2]
Various	New Zealand	Up to 2777 (total of 18 PAs and N-oxides)	Senecionine and seneciphylline group reported	[3]
Various	Japan	Up to 3300	Not Specified
Stingless Bee Honey	Australia & Malaysia	Low levels of targeted PAs, but untargeted analysis revealed isomers of supinine and echimidine	Not Specified

Table 1: Pyrrolizidine Alkaloid Concentrations in Various Honey Types.

Food Product	Pyrrolizidine Alkaloid(s)	Maximum Level (µg/kg)	Regulation
Herbal infusions (dried)	Sum of 21 PAs	200	Commission Regulation (EU) 2020/2040
Tea (Camellia sinensis) (dried)	Sum of 21 PAs	150	Commission Regulation (EU) 2020/2040
Food supplements containing herbal ingredients	Sum of 21 PAs	400	Commission Regulation (EU) 2020/2040
Pollen-based food supplements	Sum of 21 PAs	500	Commission Regulation (EU) 2020/2040
Dried herbs (borage, lovage, marjoram, oregano)	Sum of 21 PAs	1000	Commission Regulation (EU) 2020/2040
Cumin seeds	Sum of 21 PAs	400	Commission Regulation (EU) 2020/2040

Table 2: Maximum Levels for Pyrrolizidine Alkaloids in Certain Foodstuffs in the European Union.

Experimental Protocols: Detection and Quantification of Seneciphyllinine

The accurate detection and quantification of seneciphyllinine in complex food matrices like honey require sensitive and specific analytical methods. The most commonly employed technique is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Below is a detailed protocol for the analysis of seneciphyllinine and other PAs in honey.

Protocol: Determination of Seneciphyllinine in Honey by LC-MS/MS

1. Sample Preparation and Extraction:

• Homogenization: Ensure the honey sample is thoroughly homogenized by stirring.

• Weighing: Accurately weigh 5 g of the homogenized honey sample into a 50 mL centrifuge tube.

• Dissolution: Add 10 mL of 0.05 M sulfuric acid to the honey sample. Vortex or shake vigorously until the honey is completely dissolved.

• Extraction: Add 20 mL of acetonitrile to the tube. Shake vigorously for 1 minute.

• Salting out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride. Immediately shake vigorously for 1 minute.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes at room temperature.

2. Solid-Phase Extraction (SPE) Clean-up:

• Cartridge Conditioning: Condition a C18 SPE cartridge (500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load 10 mL of the supernatant from the extraction step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of deionized water, followed by 5 mL of a 20% methanol in water solution to remove sugars and other polar interferences.

• Elution: Elute the PAs from the cartridge with 10 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 1 mL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Elution: A suitable gradient program should be developed to achieve optimal separation of seneciphyllinine from other PAs and matrix components.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for seneciphyllinine and other target PAs should be optimized using authentic standards. For seneciphyllinine (m/z 334.2), characteristic transitions would be monitored.

  • Collision Energy and other MS parameters: These should be optimized for each analyte to achieve maximum sensitivity.

4. Quantification:

• A matrix-matched calibration curve should be prepared using blank honey extract fortified with known concentrations of seneciphyllinine standard to compensate for matrix effects.

• The concentration of seneciphyllinine in the sample is calculated by comparing its peak area to the calibration curve.

Mandatory Visualization: Signaling Pathways and Experimental Workflows

Metabolic Activation and Genotoxicity of Seneciphyllinine

The toxicity of seneciphyllinine is not inherent to the molecule itself but arises from its metabolic activation in the liver. This process, primarily mediated by cytochrome P450 enzymes (CYPs), particularly CYP3A4, converts seneciphyllinine into highly reactive pyrrolic esters (dehydroseneciphyllinine). These electrophilic metabolites can then bind to cellular nucleophiles, including DNA, forming DNA adducts. This DNA damage can trigger cellular stress responses, leading to cytotoxicity, mutations, and potentially cancer.

Caption: Metabolic activation of seneciphyllinine to a reactive metabolite leading to DNA adduct formation and cellular damage.

Seneciphyllinine-Induced DNA Damage Response and p53 Signaling Pathway

The formation of DNA adducts by seneciphyllinine metabolites activates the DNA Damage Response (DDR) pathway. A key player in this pathway is the tumor suppressor protein p53. Upon sensing DNA damage, sensor proteins like ATM and ATR are activated, which in turn phosphorylate and activate p53. Activated p53 acts as a transcription factor, inducing the expression of genes involved in cell cycle arrest (e.g., p21), DNA repair, or, in cases of extensive damage, apoptosis (programmed cell death). This p53-mediated response is a critical cellular defense mechanism against genotoxic agents like seneciphyllinine.

Caption: The p53 signaling pathway activated in response to seneciphyllinine-induced DNA damage.

Experimental Workflow for Seneciphyllinine Analysis

The following diagram illustrates the key steps in the analytical workflow for the determination of seneciphyllinine in honey samples, from sample collection to data analysis.

Caption: A typical experimental workflow for the analysis of seneciphyllinine in honey.

Conclusion

The contamination of honey and other food products with seneciphyllinine and other pyrrolizidine alkaloids is a significant food safety concern. The toxicological effects of these compounds, driven by their metabolic activation to genotoxic metabolites, underscore the need for robust and sensitive analytical methods for their detection. The detailed experimental protocol and the understanding of the molecular signaling pathways involved in seneciphyllinine's toxicity provided in this guide are intended to support researchers, scientists, and drug development professionals in their efforts to mitigate the risks associated with PA exposure and to develop safer food products and pharmaceuticals. Continued research into the specific molecular targets of seneciphyllinine and the development of harmonized analytical methods are crucial for protecting public health.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. sciprofiles.com [sciprofiles.com]
• 3. Characterization and Lifetime Dietary Risk Assessment of Eighteen Pyrrolizidine Alkaloids and Pyrrolizidine Alkaloid N-Oxides in New Zealand Honey - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Toxicological Studies of Seneciphyllinine

Introduction

Seneciphyllinine, a pyrrolizidine alkaloid (PA) found in various plant species, notably in the genus Gynura, has been identified as a significant hepatotoxin.[1][2] PAs are a class of naturally occurring compounds known for their potential to cause liver damage in both humans and livestock through the consumption of contaminated plants, herbal medicines, and food products like honey and milk.[3][4][5] The increasing concern over herbal drug-induced liver injury has brought PAs like seneciphyllinine to the forefront of toxicological research. This technical guide provides a comprehensive review of the toxicological studies on seneciphyllinine, with a focus on its mechanism of action, quantitative toxicity data, and the experimental protocols used to elucidate its effects.

Quantitative Toxicological Data

The hepatotoxicity of seneciphyllinine has been evaluated through both in vivo and in vitro studies. The following table summarizes the key quantitative data from a pivotal study investigating its effects.

Parameter	Species/System	Route of Administration	Dose/Concentration	Observed Effect	Reference
In Vivo Toxicity	Mice	Oral	70 mg/kg	Severe liver injury, apoptosis
In Vitro Cytotoxicity	Primary Mouse Hepatocytes	-	5-50 µM	Apoptosis
In Vitro Cytotoxicity	Primary Human Hepatocytes	-	5-50 µM	Apoptosis
Mechanistic Inhibition	Primary Hepatocytes	-	50 µM Mdivi-1	Alleviation of apoptosis and MMP loss
Mechanistic Inhibition	Primary Hepatocytes	-	25 µM SP600125	Alleviation of apoptosis
Mechanistic Inhibition	Primary Hepatocytes	-	50 µM ZVAD-fmk	Alleviation of apoptosis

Experimental Protocols

The following sections detail the methodologies employed in a key study to characterize the hepatotoxicity of seneciphyllinine.

In Vivo Mouse Model of Hepatotoxicity

• Animal Model: Male C57BL/6 mice.

• Dosing: A single oral dose of 70 mg/kg of seneciphyllinine was administered.

• Sample Collection: Liver tissues were collected for histopathological analysis (H&E staining), and serum was collected for the measurement of liver enzymes (ALT and AST).

• Apoptosis Detection: Apoptosis in liver tissue was assessed using TUNEL staining.

In Vitro Primary Hepatocyte Culture

• Cell Source: Primary hepatocytes were isolated from both mice and humans.

• Treatment: Cells were treated with seneciphyllinine at concentrations ranging from 5 to 50 µM.

• Apoptosis Assessment: Apoptosis was quantified by flow cytometry using Annexin V-FITC/PI staining.

• Mitochondrial Function Analysis:

  • Mitochondrial Membrane Potential (MMP): MMP was measured using the fluorescent probe JC-1.

  • Cytochrome c Release: The release of cytochrome c from the mitochondria into the cytosol was detected by western blotting.

• Inhibitor Studies: To elucidate the signaling pathway, the following inhibitors were used:

  • Mdivi-1 (50 µM): An inhibitor of dynamin-related protein 1 (Drp1), involved in mitochondrial fission.

  • SP600125 (25 µM): A specific inhibitor of c-Jun N-terminal kinase (JNK).

  • ZVAD-fmk (50 µM): A pan-caspase inhibitor.

Signaling Pathways in Seneciphyllinine-Induced Hepatotoxicity

Research indicates that seneciphyllinine induces hepatotoxicity primarily through the activation of a mitochondria-mediated apoptotic pathway.

Mitochondria-Mediated Apoptosis

The core mechanism involves the disruption of mitochondrial homeostasis. Seneciphyllinine treatment leads to:

• Mitochondrial Depolarization and Loss of Mitochondrial Membrane Potential (MMP): This is a critical early event in the apoptotic cascade.

• Cytochrome c Release: The loss of MMP results in the release of cytochrome c from the mitochondrial intermembrane space into the cytosol.

• Caspase Activation: Cytosolic cytochrome c triggers the activation of a cascade of caspases, the executioner enzymes of apoptosis.

• JNK Activation: The c-Jun N-terminal kinase (JNK) signaling pathway is also activated, playing a crucial role in mediating the apoptotic process.

The process of mitochondrial fission, regulated by proteins such as Drp1, also appears to be involved, as inhibition of Drp1 with Mdivi-1 was shown to alleviate seneciphyllinine-induced apoptosis and MMP loss.

Caption: Seneciphyllinine-induced mitochondria-mediated apoptosis in hepatocytes.

Experimental Workflow

The following diagram illustrates the workflow of the key toxicological studies on seneciphyllinine.

Caption: Workflow for in vivo and in vitro toxicological assessment of seneciphyllinine.

References

• 1. Seneciphylline, a main pyrrolizidine alkaloid in Gynura japonica, induces hepatotoxicity in mice and primary hepatocytes via activating mitochondria-mediated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. plantaanalytica.com [plantaanalytica.com]
• 4. Toxicity and metabolism of pyrrolizidine alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pyrrolizidine Alkaloids: Chemistry, Pharmacology, Toxicology and Food Safety - PMC [pmc.ncbi.nlm.nih.gov]

Seneciphyllinine N-oxide: A Technical Guide on Synthesis and Toxicity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Seneciphyllinine N-oxide, a naturally occurring pyrrolizidine alkaloid (PA) N-oxide, is a compound of significant interest in toxicology and pharmacology. Like other PAs, it is recognized for its potential hepatotoxicity, which is mediated through a complex bioactivation pathway. This technical guide provides an in-depth overview of the synthesis and toxicity of Seneciphyllinine N-oxide, with a focus on its mechanism of action. Detailed experimental protocols for its synthesis and toxicological evaluation are presented, alongside a comprehensive summary of available toxicity data. Furthermore, key signaling pathways involved in its toxicity and experimental workflows are visualized through detailed diagrams to facilitate a deeper understanding of its biological effects.

Introduction

Pyrrolizidine alkaloids (PAs) are a large group of natural toxins produced by various plant species worldwide. Their presence in the food chain, through contaminated herbal teas, honey, and other food products, poses a potential risk to human health. Seneciphylline N-oxide is the N-oxide derivative of seneciphylline, a prominent PA. While PA N-oxides are generally considered less toxic than their parent alkaloids, they can be reduced back to the parent PA in the gut and liver, thereby acting as a pro-toxin. The toxicity of these compounds is primarily attributed to their metabolic activation in the liver, leading to the formation of highly reactive pyrrolic esters that can form adducts with cellular macromolecules like DNA and proteins, ultimately causing cellular damage and organ toxicity, particularly to the liver.

Synthesis of Seneciphyllinine N-oxide

While Seneciphyllinine N-oxide is a natural product, its synthesis in a laboratory setting is crucial for toxicological studies and the development of analytical standards. The synthesis typically involves the N-oxidation of its parent alkaloid, seneciphylline.

General Experimental Protocol for N-oxidation of Pyrrolizidine Alkaloids

The following protocol is a representative method for the N-oxidation of a pyrrolizidine alkaloid, adapted from general procedures for the N-oxidation of tertiary amines using meta-chloroperoxybenzoic acid (m-CPBA).

Materials:

• Seneciphylline

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Solvents for column chromatography (e.g., ethyl acetate/methanol gradient)

Procedure:

• Dissolution: Dissolve seneciphylline (1 equivalent) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Oxidizing Agent: Slowly add m-CPBA (1.1-1.2 equivalents) portion-wise to the stirred solution. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench the excess m-CPBA by adding a saturated aqueous solution of sodium thiosulfate.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Seneciphyllinine N-oxide.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of methanol in ethyl acetate) to yield pure Seneciphyllinine N-oxide.

Toxicity of Seneciphyllinine N-oxide

Seneciphyllinine N-oxide is classified as a hazardous substance with significant acute toxicity upon ingestion, dermal contact, or inhalation.

Quantitative Toxicity Data

Hazard Statement	Classification
Fatal if swallowed	Acute toxicity, oral (Category 1/2)
Fatal in contact with skin	Acute toxicity, dermal (Category 1/2)
Fatal if inhaled	Acute toxicity, inhalation (Category 1/2)
May cause damage to organs through prolonged or repeated exposure	Specific target organ toxicity, repeated exposure

Note: The GHS classification is a hazard assessment and not a direct measure of LD50.

A study on a plant extract containing a mixture of pyrrolizidine alkaloids, including seneciphylline and its N-oxide, reported an oral LD50 in rats of >5000 mg/kg for the total extract. However, this value is not directly applicable to the pure Seneciphylline N-oxide.

Mechanism of Toxicity

The toxicity of Seneciphyllinine N-oxide is a multi-step process that begins with its metabolic conversion to the parent alkaloid, followed by bioactivation in the liver to reactive metabolites that induce cellular damage, primarily through apoptosis.

Metabolic Activation and Detoxification

The proposed metabolic pathway leading to the toxicity of Seneciphyllinine N-oxide is as follows:

• Reduction: Seneciphyllinine N-oxide is reduced to its parent pyrrolizidine alkaloid, seneciphylline, by gut microbiota and hepatic enzymes.

• Bioactivation: Seneciphylline is then metabolized by cytochrome P450 enzymes in the liver to highly reactive pyrrolic esters (dehydropyrrolizidine alkaloids).

• Adduct Formation: These electrophilic pyrrolic esters can readily react with cellular nucleophiles, leading to the formation of stable DNA and protein adducts.

• Cellular Damage: The formation of these adducts disrupts normal cellular function, leading to DNA damage, protein dysfunction, and oxidative stress.

• Detoxification: A competing pathway involves the conjugation of the reactive pyrrolic esters with glutathione (GSH), leading to their detoxification and excretion.

Metabolic activation pathway of Seneciphyllinine N-oxide.

Signaling Pathways in Hepatotoxicity

The cellular damage induced by the reactive metabolites of seneciphylline triggers specific signaling cascades that lead to programmed cell death (apoptosis), a key feature of its hepatotoxicity. The c-Jun N-terminal kinase (JNK) signaling pathway and the mitochondria-mediated apoptosis pathway are critically involved.

JNK Signaling Pathway: The formation of protein adducts and the induction of oxidative stress can activate the JNK signaling pathway. Activated JNK can phosphorylate various downstream targets, including proteins involved in the regulation of apoptosis.

Mitochondria-Mediated Apoptosis: The cellular stress also leads to mitochondrial dysfunction, characterized by the loss of mitochondrial membrane potential and the release of pro-apoptotic factors like cytochrome c into the cytoplasm. Cytochrome c then initiates a caspase cascade, leading to the execution of apoptosis.

Signaling pathways in Seneciphyllinine N-oxide-induced hepatotoxicity.

Experimental Protocols for Toxicity Assessment

In Vivo Hepatotoxicity Assessment in Rodents

Objective: To evaluate the potential of Seneciphyllinine N-oxide to cause liver damage in a mammalian model.

Animals: Male Sprague-Dawley rats (8-10 weeks old).

Procedure:

• Dosing: Administer Seneciphyllinine N-oxide orally by gavage at various dose levels. A control group should receive the vehicle only.

• Observation: Monitor the animals for clinical signs of toxicity for a specified period (e.g., 24, 48, 72 hours).

• Blood Collection: At the end of the observation period, collect blood samples via cardiac puncture for biochemical analysis.

• Serum Analysis: Measure serum levels of alanine aminotransferase (ALT) and aspartate aminotransferase (AST) as indicators of liver damage.

• Liver Tissue Collection: Euthanize the animals and collect liver tissues.

• Histopathology: Fix a portion of the liver in 10% neutral buffered formalin for histopathological examination using hematoxylin and eosin (H&E) staining.

• Biochemical Analysis of Liver: Homogenize a portion of the liver to measure levels of hepatic glutathione (GSH) as an indicator of oxidative stress.

In Vitro Cytotoxicity Assessment using CCK-8 Assay

Objective: To determine the cytotoxic effect of Seneciphyllinine N-oxide on cultured liver cells.

Materials:

• Hepatocyte cell line (e.g., HepG2)

• Cell culture medium and supplements

• Seneciphyllinine N-oxide

• Cell Counting Kit-8 (CCK-8)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed hepatocytes in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of Seneciphyllinine N-oxide for 24, 48, or 72 hours. Include untreated cells as a control.

• Addition of CCK-8: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Calculation of Cell Viability: Calculate the cell viability as a percentage of the control group.

In Vitro Apoptosis Detection using TUNEL Assay

Objective: To detect DNA fragmentation associated with apoptosis in cells treated with Seneciphyllinine N-oxide.

Materials:

• Hepatocyte cell line

• Seneciphyllinine N-oxide

• TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay kit

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Culture hepatocytes on coverslips and treat with Seneciphyllinine N-oxide at a concentration known to induce cytotoxicity.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100.

• TUNEL Staining: Perform the TUNEL assay according to the manufacturer's instructions. This typically involves incubating the cells with terminal deoxynucleotidyl transferase (TdT) and a fluorescently labeled dUTP.

• Counterstaining: Counterstain the cell nuclei with a DNA-binding dye such as DAPI.

• Imaging: Visualize the cells using a fluorescence microscope. Apoptotic cells will show bright green fluorescence in the nuclei due to the incorporation of the labeled dUTP into fragmented DNA.

Experimental workflow for toxicity assessment.

Conclusion

Seneciphyllinine N-oxide represents a significant toxicological concern due to its potential for conversion to the highly reactive parent pyrrolizidine alkaloid, seneciphylline. Its hepatotoxicity is driven by metabolic activation in the liver, leading to the formation of DNA and protein adducts and the induction of apoptosis through the JNK and mitochondria-mediated signaling pathways. This technical guide provides a foundational understanding of the synthesis and toxicological profile of Seneciphyllinine N-oxide, offering detailed methodologies for its study. Further research is warranted to establish a definitive LD50 value and to further elucidate the intricate molecular mechanisms underlying its toxicity, which will be crucial for risk assessment and the development of potential therapeutic interventions for PA poisoning.

References

• 1. AID 116918 - Lethal dose in mice (LD50) - PubChem [pubchem.ncbi.nlm.nih.gov]

The Untapped Therapeutic Potential of Seneciphyllinine: A Technical Overview Beyond Hepatotoxicity

For the attention of Researchers, Scientists, and Drug Development Professionals.

Introduction: Seneciphyllinine, a pyrrolizidine alkaloid predominantly known for its hepatotoxic effects, presents a complex profile of biological activities that extend beyond its toxicological reputation. While its role in liver damage is well-documented, emerging research suggests that Seneciphyllinine, and the extracts containing it, may possess other pharmacological properties worthy of investigation for novel therapeutic applications. This technical guide provides an in-depth analysis of the current scientific literature on the biological activities of Seneciphyllinine, focusing on its potential anti-ulcerogenic, enzyme-modulating, and cytotoxic effects on cancer cells, while clearly delineating the areas where further research is critically needed.

Anti-Ulcerogenic Properties

An intriguing area of research is the potential gastroprotective effect of Seneciphyllinine as a component of a pyrrolizidine alkaloid (PA) mixture from Senecio brasiliensis. While studies on pure Seneciphyllinine are lacking, the findings on this PA extract provide a foundation for future investigations.

Quantitative Data: Anti-Ulcer Activity of a Pyrrolizidine Alkaloid Mixture Containing Seneciphyllinine

Experimental Model	Treatment	Dosage	Ulcer Inhibition (%)	p-value	Reference
HCl/ethanol-induced gastric ulcer in rats	PA extract	12.5 mg/kg (p.o.)	32.9	< 0.001	[1]
25 mg/kg (p.o.)	42.5	< 0.001	[1]
50 mg/kg (p.o.)	66.8	< 0.001	[1]
Indomethacin-bethanechol-induced gastric ulcer in rats	PA extract	12.5 mg/kg (p.o.)	Significant	< 0.001	[1]
Hypothermic-restraint-induced gastric ulcer in rats	PA extract	Not specified	Significant	< 0.001	[1]
Cysteamine-induced duodenal ulcer in rats	PA extract	Not specified	Significant	< 0.001

Experimental Protocols

HCl/Ethanol-Induced Gastric Ulcer Model in Rats

• Animal Model: Male Wistar rats (180-220 g) are fasted for 24 hours with free access to water.

• Treatment: The pyrrolizidine alkaloid extract from Senecio brasiliensis, containing senecionine, integerrimine, retrorsine, usaramine, and seneciphylline, is administered orally (p.o.) at doses of 12.5, 25, and 50 mg/kg. A control group receives the vehicle.

• Ulcer Induction: One hour after treatment, 1 mL of a 0.3 M HCl/60% ethanol solution is administered orally to induce gastric ulcers.

• Evaluation: One hour after ulcer induction, animals are euthanized, and the stomachs are removed. The stomachs are opened along the greater curvature, and the ulcer index is determined by measuring the area of the lesions.

Pylorus Ligation-Induced Gastric Ulcer Model in Rats

• Animal Model: Male Wistar rats are fasted for 24 hours.

• Surgical Procedure: Under anesthesia, a midline abdominal incision is made, and the pyloric sphincter is ligated.

• Treatment: The PA extract is administered intraduodenally (i.d.).

• Evaluation: Four hours after ligation, the animals are euthanized. The gastric content is collected to measure volume, pH, and total acidity. The stomach is examined for ulcer formation.

Signaling Pathways and Mechanisms of Action

The anti-ulcerogenic effect of the PA extract appears to be multifactorial, involving cytoprotective mechanisms. The study indicated that the extract led to a significant increase in gastric mucus production and prostaglandin synthesis.

Figure 1: Proposed mechanism of anti-ulcerogenic activity.

Modulation of Hepatic Enzymes

Seneciphyllinine has been shown to modulate the activity of key enzymes involved in drug metabolism in the liver of rats. These findings, while related to hepatic function, are not directly tied to its toxicity and demonstrate a distinct pharmacological activity.

Quantitative Data: Effect of Seneciphyllinine on Rat Hepatic Enzyme Activity

Enzyme	Effect	Significance	Reference
Epoxide Hydrase	Increased	Significant
Glutathione-S-Transferase	Increased	Significant
Cytochrome P-450	Reduced	Significant
Aminopyrine-N-Demethylase	Reduced	Not specified
Arylhydrocarbon Hydroxylase (AHH)	Reduced	Not specified

Experimental Protocol

In Vivo Assessment of Hepatic Enzyme Activity in Rats

• Animal Model: Young male albino rats.

• Treatment: Seneciphyllinine is administered orally.

• Sample Collection: After the treatment period, the animals are euthanized, and liver microsomes are prepared.

• Enzyme Assays: The activities of epoxide hydrase, glutathione-S-transferase, aminopyrine-N-demethylase, and arylhydrocarbon hydroxylase are measured using established spectrophotometric or other appropriate biochemical assays.

Figure 2: Experimental workflow for enzyme modulation study.

Cytotoxic Effects on Cancer Cells

While the cytotoxicity of Seneciphyllinine is a hallmark of its toxicity, understanding its effects on cancer cells specifically can open avenues for its investigation as a potential, albeit likely toxic, anticancer agent. Research has shown that Seneciphyllinine induces apoptosis in human hepatoma Huh-7.5 cells.

Quantitative Data: Apoptosis Induction in Huh-7.5 Cells by Seneciphyllinine

Concentration	Apoptosis Induction	Note	Reference
6.25 µM	Markedly higher than control	-
25 µM	Markedly higher than control	-
100 µM	Markedly higher than control	-
400 µM	~20% (average)	-

Experimental Protocol

Flow Cytometry for Apoptosis Detection

• Cell Culture: Human hepatoma Huh-7.5 cells are cultured under standard conditions.

• Treatment: Cells are treated with varying concentrations of Seneciphyllinine (e.g., 6.25, 25, 100, and 400 µM) for a specified duration.

• Staining: Cells are harvested and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Analysis: The percentage of apoptotic cells (Annexin V-positive) is quantified using a flow cytometer.

Signaling Pathways in Seneciphyllinine-Induced Apoptosis

Studies on the hepatotoxicity of Seneciphyllinine have implicated the activation of the c-Jun N-terminal kinase (JNK) pathway and the disruption of mitochondrial homeostasis in the induction of apoptosis.

Figure 3: Seneciphyllinine-induced apoptosis signaling.

Gaps in Current Knowledge and Future Directions

Despite these preliminary findings, the biological activity of Seneciphyllinine beyond its toxicity remains largely unexplored. There is a notable absence of research on its potential anti-inflammatory, broader anticancer, and antimicrobial properties when studied as an isolated compound.

• Anti-inflammatory Effects: While some constituents of Senecio species have shown anti-inflammatory activity, there is no direct evidence or quantitative data for Seneciphyllinine's effect on inflammatory markers or pathways like NF-κB or MAPK.

• Anticancer Activity: The cytotoxic effects have been primarily studied in the context of hepatotoxicity. Its potential as a selective anticancer agent against various cancer cell lines (other than hepatic) has not been investigated.

• Antimicrobial Activity: Although crude alkaloid extracts from Senecio species have demonstrated antibacterial activity, the specific contribution of Seneciphyllinine to this effect is unknown.

Future research should focus on isolating pure Seneciphyllinine and screening it for a range of biological activities using standardized in vitro and in vivo models. Elucidating its specific molecular targets and signaling pathways in non-hepatic cell types is crucial to unlock any potential therapeutic value and to better understand its complex pharmacological profile.

References

• 1. Preventive activity of pyrrolizidine alkaloids from Seneciobrasiliensis (Asteraceae) on gastric and duodenal induced ulcer on mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Environmental Degradation of Seneciphyllinine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Seneciphyllinine, a macrocyclic diester pyrrolizidine alkaloid (PA) produced by various Senecio species, is a hepatotoxic and carcinogenic compound that poses a significant threat to livestock and human health through contamination of the food chain. Understanding its fate and persistence in the environment is crucial for assessing and mitigating these risks. This technical guide provides a comprehensive overview of the current knowledge on the environmental degradation pathways of seneciphyllinine, drawing upon studies of Senecio alkaloids and other structurally related PAs. While direct studies on seneciphyllinine degradation are limited, this guide synthesizes available data to propose putative degradation mechanisms and provides detailed experimental protocols for further research.

Quantitative Data on Pyrrolizidine Alkaloid Degradation

The environmental persistence of PAs is influenced by their chemical structure and environmental conditions. Macrocyclic diester PAs, such as seneciphyllinine, have been observed to be more persistent than their N-oxides or open-chain diester counterparts. The following table summarizes quantitative data from studies on the degradation of PAs from Senecio species.

Pyrrolizidine Alkaloid Type	Environmental Matrix	Degradation Process	Key Findings	Reference
PAs from Senecio vulgaris (including cyclic diesters)	Sandy Loam Soil	Leaching & Degradation	Minimal leaching (<0.84%) after 14 days, suggesting retention or degradation.	[1]
PAs from Senecio vulgaris	Loam Soil	Leaching & Degradation	No detectable PAs in leachate after 14 days, indicating faster degradation or stronger retention compared to sandy loam.[1]	[1]
PAs from Senecio jacobaea	Composting	Biodegradation	Virtually complete loss of PAs within three months.	[2]
PAs from Senecio jacobaea	Ensiling	Biodegradation	Significant reduction (91-99%) of PAs/PANOs.[2]
15 PAs (including senecionine, a structural analog)	Aqueous Solution (pH dependent)	Hydrolysis	Stable in neutral and acidic solutions; ~50% degradation in 24 hours under alkaline conditions.
15 PAs (including senecionine)	Aqueous Solution	Photolysis	Degradation observed under UV radiation; minimally affected by visible light.

Proposed Environmental Degradation Pathways of Seneciphyllinine

Based on the degradation patterns of other macrocyclic diester PAs and fundamental chemical principles, the environmental degradation of seneciphyllinine likely proceeds through abiotic and biotic pathways, primarily involving hydrolysis of the ester linkages and modifications to the necine base.

Abiotic Degradation: Hydrolysis and Photolysis

Hydrolysis: The ester bonds in the macrocyclic ring of seneciphyllinine are susceptible to hydrolysis, particularly under alkaline conditions as has been demonstrated for other PAs. This process would lead to the opening of the macrocyclic ring, resulting in the formation of the necine base, retronecine, and seneciphyllic acid.

Photolysis: Exposure to ultraviolet (UV) radiation can induce photochemical reactions, leading to the degradation of PAs. While the specific photoproducts of seneciphyllinine are unknown, photolysis could contribute to its breakdown in sun-exposed environments, such as surface waters or the upper layers of soil.

Proposed abiotic degradation pathways for seneciphyllinine.

Biotic Degradation: Microbial Metabolism

Microorganisms in soil and compost play a significant role in the degradation of PAs. The enzymatic machinery of bacteria and fungi can catalyze the breakdown of these complex molecules. For seneciphyllinine, microbial degradation likely involves initial enzymatic hydrolysis of the ester bonds, followed by further degradation of the resulting retronecine and seneciphyllic acid moieties.

Proposed biotic degradation pathway for seneciphyllinine.

Experimental Protocols

Detailed methodologies are essential for the accurate investigation of seneciphyllinine degradation in the environment. The following protocols are based on established methods for PA analysis in environmental matrices.

Soil Leaching and Degradation Study

This protocol is adapted from the methodology used to study the fate of PAs from Senecio vulgaris in soil columns.

1. Soil Collection and Characterization:

• Collect soil from the desired depth (e.g., 0-20 cm) from a location with no history of PA-producing plants.

• Air-dry the soil and sieve it to a uniform particle size (e.g., < 2 mm).

• Characterize the soil for key properties: pH, organic matter content, cation exchange capacity, and texture (e.g., sandy loam, loam).

2. Preparation of Seneciphyllinine Spiking Solution:

• Prepare a stock solution of purified seneciphyllinine in a suitable solvent (e.g., methanol or water, depending on the desired application method).

• For studies mimicking plant decomposition, prepare aqueous extracts from Senecio plant material known to contain seneciphyllinine.

3. Soil Column Setup:

• Use glass or stainless steel columns of appropriate dimensions (e.g., 10 cm diameter, 20 cm height).

• Pack the columns with the characterized soil to a consistent bulk density.

• Pre-condition the columns by slowly passing deionized water through them until a steady flow is achieved.

4. Application and Leaching:

• Apply the seneciphyllinine solution or plant extract evenly to the surface of the soil columns.

• Simulate rainfall events by adding a defined volume of deionized water or a synthetic rainwater solution at regular intervals.

• Collect the leachate from the bottom of the columns at specified time points (e.g., daily for 14 days).

5. Sample Extraction and Analysis:

• Leachate: Filter the collected leachate (e.g., through a 0.45 µm filter). PAs can be extracted and concentrated using solid-phase extraction (SPE).

• Soil: At the end of the experiment, section the soil columns (e.g., into 5 cm increments). Extract PAs from the soil using an appropriate method, such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

• Analysis: Quantify seneciphyllinine and its potential degradation products using Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS).

References

• 1. Fate of Pyrrolizidine Alkaloids in Soil: Insights from Myosotis arvensis L. and Senecio vulgaris L - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Ethnobotanical Applications and Toxicological Profile of Seneciphyllinine-Containing Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Seneciphyllinine, a member of the hepatotoxic pyrrolizidine alkaloids (PAs), is a secondary metabolite found in various plant species, particularly within the extensive Senecio genus of the Asteraceae family. Despite the known toxicity of PAs, numerous Senecio species have a long history of use in traditional medicine across different cultures for treating a wide array of ailments. This technical guide provides an in-depth overview of the ethnobotanical uses of plants containing seneciphyllinine and related PAs, alongside a critical examination of their toxicological properties. This document synthesizes available quantitative data on PA concentrations, details experimental protocols for their analysis, and illustrates the cellular mechanisms of their toxicity, offering a comprehensive resource for researchers in natural product chemistry, toxicology, and drug development.

Ethnobotanical Uses of Senecio Species

Plants from the Senecio genus are prevalent in traditional medicine systems worldwide, utilized for their purported therapeutic effects against various conditions. However, it is crucial to note that many of these traditional applications come with a significant risk of toxicity due to the presence of pyrrolizidine alkaloids like seneciphyllinine.

Traditional applications of various Senecio species include:

• Anti-inflammatory and Analgesic: Infusions and poultices of Senecio species have been traditionally used to alleviate inflammation and pain associated with rheumatism, gout, and injuries.

• Respiratory Ailments: Certain species are employed in folk remedies for coughs, colds, bronchitis, and asthma.[1]

• Gastrointestinal Disorders: Traditional uses extend to treating stomach ailments and ulcers.

• Wound Healing: Topical application of some Senecio preparations is believed to promote the healing of wounds and boils.[1]

• Other Uses: Various species have also been utilized for eye conditions, menstrual disorders, and as diuretics and purgatives.[2]

It is important to emphasize that the presence of hepatotoxic PAs, such as seneciphyllinine, in these plants makes their internal use hazardous. Cases of hepatic veno-occlusive disease have been linked to the consumption of herbal teas and remedies prepared from Senecio species.[2][3] One notable example is the use of Senecio longilobus in a herbal tea known as "gordolobo yerba" in the southwestern USA, which has been associated with severe liver damage. While specific ethnobotanical uses for Senecio rodriguezii, a known source of seneciphyllinine, are not extensively documented, the general use of the Senecio genus in traditional medicine warrants caution.

Quantitative Analysis of Pyrrolizidine Alkaloids in Senecio Species

The concentration of seneciphyllinine and other PAs can vary significantly between different Senecio species and even within different parts of the same plant. Accurate quantification of these alkaloids is essential for assessing the toxic potential of these plants. High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) is a widely used and sensitive method for the determination of PAs.

The following table summarizes the concentrations of various PAs, including those structurally related to seneciphyllinine, found in different Senecio species as reported in the literature.

Plant Species	Plant Part	Pyrrolizidine Alkaloid	Concentration (mg/g dry weight)	Reference
Senecio brasiliensis	Not specified	Total Alkaloids	17.6
Senecio oxyphyllus	Not specified	Total Alkaloids	6.2
Senecio selloi	Not specified	Total Alkaloids	1.8
Senecio madagascariensis	Not specified	Total Alkaloids	0.6

Note: This table provides an example of how quantitative data on PA concentrations can be presented. Specific quantitative data for seneciphyllinine across a broad range of Senecio species is limited in publicly available literature.

Experimental Protocols

Extraction of Seneciphyllinine from Plant Material

This protocol outlines a general method for the extraction of pyrrolizidine alkaloids, including seneciphyllinine, from dried plant material.

Materials:

• Dried and powdered plant material (e.g., aerial parts of Senecio sp.)

• Methanol

• 1% Tartaric acid in methanol

• Chloroform

• Cation-exchange solid-phase extraction (SPE) cartridges

• Rotary evaporator

• Centrifuge

Procedure:

• Weigh approximately 10 g of the dried, powdered plant material.

• Suspend the plant material in 100 mL of 1% tartaric acid in methanol.

• Heat the mixture to boiling for 2 hours with continuous stirring.

• Allow the mixture to cool and then filter to separate the extract from the plant debris.

• Concentrate the filtrate using a rotary evaporator until the methanol is removed, leaving an aqueous residue.

• Adjust the pH of the aqueous residue to approximately 2 with 0.5 M H₂SO₄.

• Wash the acidic solution with chloroform three times to remove non-alkaloidal compounds. Discard the chloroform layers.

• Adjust the pH of the aqueous solution to approximately 9 with 25% ammonium hydroxide.

• Extract the alkaloids from the basic aqueous solution with chloroform three times.

• Combine the chloroform extracts and dry over anhydrous sodium sulfate.

• Evaporate the chloroform to dryness under reduced pressure to obtain the crude alkaloid extract.

• For further purification, dissolve the crude extract in a minimal amount of methanol and apply it to a pre-conditioned cation-exchange SPE cartridge.

• Wash the cartridge with methanol to remove impurities.

• Elute the alkaloids from the cartridge with a solution of 5% ammonia in methanol.

• Evaporate the eluent to dryness to yield the purified PA fraction containing seneciphyllinine.

Quantification of Seneciphyllinine by HPLC-MS/MS

This protocol describes a general method for the quantitative analysis of seneciphyllinine using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Instrumentation:

• HPLC system with a binary pump and autosampler

• Mass spectrometer with an electrospray ionization (ESI) source

• C18 analytical column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size)

Reagents:

• Acetonitrile (ACN), HPLC grade

• Formic acid, 0.1% aqueous solution (Mobile Phase A)

• Acetonitrile with 0.1% formic acid (Mobile Phase B)

• Seneciphyllinine analytical standard

Procedure:

• Standard Preparation: Prepare a stock solution of seneciphyllinine standard in methanol. From the stock solution, prepare a series of calibration standards by serial dilution to cover the expected concentration range in the samples.

• Sample Preparation: Dissolve the purified PA extract in the initial mobile phase composition (e.g., 95% A: 5% B). Filter the solution through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 analytical column

  • Mobile Phase: Gradient elution with Mobile Phase A and Mobile Phase B. A typical gradient could be: 0-2 min, 5% B; 2-10 min, 5-95% B; 10-12 min, 95% B; 12-12.1 min, 95-5% B; 12.1-15 min, 5% B.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for seneciphyllinine. The exact m/z values should be determined by direct infusion of the standard.

  • Optimize cone voltage and collision energy for maximum signal intensity.

• Quantification: Construct a calibration curve by plotting the peak area of the seneciphyllinine standard against its concentration. Determine the concentration of seneciphyllinine in the plant extracts by interpolating their peak areas on the calibration curve.

Cellular Mechanism of Seneciphyllinine Toxicity

The toxicity of seneciphyllinine, like other hepatotoxic pyrrolizidine alkaloids, is not due to the parent compound itself but rather to its metabolic activation in the liver. This process leads to the formation of highly reactive pyrrolic metabolites that can cause severe cellular damage.

The key steps in the toxicological pathway are:

• Metabolic Activation: Seneciphyllinine is metabolized by cytochrome P450 enzymes (primarily CYP3A4) in the liver to form dehydropyrrolizidine alkaloids (dehydro-PAs).

• Adduct Formation: These highly electrophilic dehydro-PAs readily react with cellular nucleophiles, forming covalent adducts with DNA and proteins.

• Cellular Damage: The formation of these adducts disrupts normal cellular function, leading to:

  • DNA Damage and Genotoxicity: DNA adducts can lead to mutations and chromosomal aberrations, contributing to the carcinogenic potential of these alkaloids.

  • Protein Dysfunction: Adduct formation with essential cellular proteins can impair their function, leading to enzyme inhibition and disruption of cellular signaling.

  • Oxidative Stress: The metabolic activation process and subsequent cellular damage can lead to the overproduction of reactive oxygen species (ROS), causing oxidative stress and further cellular injury.

• Cell Cycle Arrest and Apoptosis: The cellular damage triggers cell cycle checkpoints, often leading to an arrest in the S or G2/M phase. If the damage is too severe to be repaired, the cell will undergo programmed cell death (apoptosis).

This cascade of events ultimately leads to hepatotoxicity, characterized by veno-occlusive disease, liver cirrhosis, and potentially liver cancer.

Signaling Pathway and Workflow Diagrams

Diagram 1: General workflow for the extraction and analysis of seneciphyllinine.

Diagram 2: Cellular mechanism of seneciphyllinine-induced hepatotoxicity.

Conclusion

The ethnobotanical use of plants containing seneciphyllinine, particularly from the Senecio genus, presents a significant health risk due to the inherent hepatotoxicity of these pyrrolizidine alkaloids. While traditional medicine has utilized these plants for various therapeutic purposes, modern scientific evidence overwhelmingly points to the dangers of their consumption. This guide provides researchers and drug development professionals with a foundational understanding of the traditional context, analytical methodologies, and toxicological mechanisms associated with seneciphyllinine. Further research is warranted to fully characterize the PA profiles of traditionally used medicinal plants and to educate communities about the potential dangers of using Senecio-based remedies. The development of robust analytical methods for the detection and quantification of these toxins in herbal products is also of paramount importance for public health and safety.

References

• 1. Evaluation of pyrrolizidine alkaloid-induced genotoxicity using metabolically competent TK6 cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hepatotoxic pyrrolizidine alkaloids induce DNA damage response in rat liver in a 28-day feeding study - PMC [pmc.ncbi.nlm.nih.gov]

Seneciphyllinine's Interaction with Cellular Macromolecules: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Seneciphyllinine, a retronecine-type pyrrolizidine alkaloid (PA), is a naturally occurring toxin with significant hepatotoxic, genotoxic, and carcinogenic potential. Its toxicity is not inherent but arises from metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver. This activation generates highly reactive pyrrolic esters, electrophilic metabolites that readily interact with cellular macromolecules, including DNA and proteins. These interactions disrupt cellular homeostasis, leading to a cascade of damaging events such as the formation of DNA and protein adducts, induction of apoptosis, and cell cycle arrest. Understanding the intricate details of these interactions is paramount for toxicological risk assessment and the development of potential therapeutic interventions. This technical guide provides a comprehensive overview of the current knowledge on seneciphyllinine's interaction with cellular macromolecules, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing the involved signaling pathways. While specific quantitative data for seneciphyllinine remains an area of active research, this guide consolidates available information and draws upon data from closely related PAs to present a holistic view of its toxicological profile.

Metabolic Activation and Formation of Macromolecular Adducts

The bioactivation of seneciphyllinine is a critical initiating step in its toxicity. Like other retronecine-type PAs, it undergoes metabolic activation primarily by CYP enzymes, particularly CYP3A4, in the liver. This process converts the parent alkaloid into reactive pyrrolic esters, which are potent electrophiles.

These reactive metabolites can then form covalent bonds with nucleophilic centers in cellular macromolecules, leading to the formation of DNA and protein adducts. The formation of these adducts is a key molecular initiating event that triggers downstream toxic effects.

DNA Adducts

The covalent binding of seneciphyllinine's reactive metabolites to DNA results in the formation of DNA adducts. These adducts can distort the DNA helix, interfere with DNA replication and transcription, and lead to mutations, chromosomal aberrations, and genomic instability. The genotoxicity of PAs is a significant contributor to their carcinogenicity.

Protein Adducts

In addition to DNA, the electrophilic metabolites of seneciphyllinine can also bind to cellular proteins, forming protein adducts. This can alter protein structure and function, leading to enzyme inhibition, disruption of cellular signaling, and induction of cellular stress responses.

Quantitative Data on Seneciphyllinine and Related Pyrrolizidine Alkaloids

Quantitative data on the interaction of seneciphyllinine and other PAs with cellular systems provide crucial insights into their potency and toxicological risk. The following tables summarize key quantitative parameters.

Table 1: Cytotoxicity of Seneciphyllinine and Other Retronecine-Type Pyrrolizidine Alkaloids

Pyrrolizidine Alkaloid	Cell Line	Exposure Time (h)	IC50 / EC50 (µM)	Citation
Seneciphyllinine	HepG2-CYP3A4	24	26.2
Lasiocarpine	HepG2-CYP3A4	24	12.6
Retrorsine	HepD	-	126.55	[1]
Senecionine	HepD	-	173.71	[1]
Monocrotaline	HepaRG	24	>800	[2]

Table 2: Genotoxicity of Seneciphyllinine

Endpoint	Cell Line	Benchmark Dose Level (BMDL) (µM)	Citation
γH2AX induction	HepG2-CYP3A4	0.1 - 10 (range for cyclic diesters)

Table 3: Pharmacokinetic Parameters of Seneciphyllinine in Rats

Administration Route	Dose	Tmax (h)	Cmax (µg/mL)	Oral Bioavailability (%)	Citation
Oral	-	0.23 - 0.32	0.82 - 1.75	5.43 - 10.31
Intravenous	1 mg/kg	-	-	-

Cellular Consequences of Macromolecular Interactions

The formation of DNA and protein adducts by seneciphyllinine metabolites triggers a range of cellular responses, ultimately leading to cytotoxicity and tissue damage.

Apoptosis

Seneciphyllinine and related PAs are known to induce apoptosis, or programmed cell death. This is a crucial mechanism for eliminating damaged cells and preventing the propagation of mutations. The apoptotic cascade is typically initiated through the intrinsic (mitochondrial) pathway, involving the activation of caspase-9 and caspase-3.

Cell Cycle Arrest

Exposure to seneciphyllinine can lead to cell cycle arrest, particularly at the G2/M phase. This is a cellular defense mechanism that allows time for DNA repair before the cell enters mitosis. However, prolonged cell cycle arrest can also lead to senescence or apoptosis.

Signaling Pathways

The cellular damage induced by seneciphyllinine activates complex signaling networks. The following diagrams illustrate the key pathways involved in its toxicity.

Metabolic activation of seneciphyllinine and adduct formation.

Pyrrolizidine alkaloid-induced intrinsic apoptosis pathway.

Pathway of PA-induced cell cycle arrest.

Experimental Protocols

The following are detailed methodologies for key experiments used to study the interaction of seneciphyllinine and other PAs with cellular macromolecules.

Cytotoxicity Assay (MTT Assay)

This protocol describes the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxicity of PAs in a suitable cell line (e.g., HepG2 cells with CYP3A4 overexpression).

Materials:

• HepG2-CYP3A4 cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• Pyrrolizidine alkaloid (e.g., seneciphyllinine)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed HepG2-CYP3A4 cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator.

• Compound Treatment: Prepare serial dilutions of the PA in serum-free medium. After 24 hours, replace the complete medium with 100 µL of the PA dilutions. Include a vehicle control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.

• Formazan Formation: Incubate the plate for another 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Add 100 µL of solubilization solution to each well and mix to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and plot against PA concentration to determine the IC50 value.

Genotoxicity Assay (γH2AX Assay)

This protocol outlines the detection of DNA double-strand breaks through the immunofluorescent staining of phosphorylated histone H2AX (γH2AX).

Materials:

• Cells cultured on coverslips or in a multi-well plate

• PA compound

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.2% Triton X-100 in PBS)

• Blocking solution (e.g., 5% BSA in PBS)

• Primary antibody (anti-γH2AX)

• Fluorescently labeled secondary antibody

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Fluorescence microscope

Procedure:

• Cell Seeding and Treatment: Seed cells and treat with the PA for the desired time.

• Fixation: Wash cells with PBS and fix with fixation solution for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize with permeabilization buffer for 10 minutes.

• Blocking: Wash with PBS and block with blocking solution for 1 hour.

• Primary Antibody Incubation: Incubate with the anti-γH2AX primary antibody (diluted in blocking solution) overnight at 4°C.

• Secondary Antibody Incubation: Wash with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Counterstaining: Wash with PBS and counterstain with DAPI for 5 minutes.

• Imaging: Mount the coverslips or image the plate using a fluorescence microscope.

• Quantification: Quantify the number of γH2AX foci per cell nucleus.

Cell Cycle Analysis by Flow Cytometry

This protocol describes the analysis of cell cycle distribution using propidium iodide (PI) staining and flow cytometry.

Materials:

• Treated and control cells

• PBS

• Trypsin-EDTA

• Cold 70% ethanol

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest cells by trypsinization, including the culture medium containing any floating cells.

• Washing: Wash the cells with cold PBS.

• Fixation: Resuspend the cell pellet in cold 70% ethanol and incubate for at least 30 minutes on ice for fixation.

• Staining: Centrifuge the fixed cells and resuspend the pellet in PI staining solution. Incubate for 30 minutes at 37°C in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Detection of DNA Adducts by LC-MS/MS

This protocol provides a general workflow for the detection and quantification of PA-DNA adducts using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• DNA isolated from treated cells or tissues

• Enzymes for DNA hydrolysis (e.g., nuclease P1, alkaline phosphatase)

• LC-MS/MS system (with a suitable column, e.g., C18)

• Internal standards (isotope-labeled adducts if available)

Procedure:

• DNA Isolation: Isolate high-purity DNA from the samples.

• DNA Hydrolysis: Enzymatically digest the DNA to individual nucleosides.

• Sample Cleanup: Use solid-phase extraction (SPE) or other methods to enrich for the adducts and remove interfering substances.

• LC-MS/MS Analysis: Inject the sample into the LC-MS/MS system. Use a suitable gradient elution to separate the adducts from normal nucleosides.

• Detection: Monitor for the specific mass transitions of the expected DNA adducts in multiple reaction monitoring (MRM) mode for quantification or perform full scan and product ion scans for structural elucidation.

• Data Analysis: Quantify the adduct levels relative to the amount of DNA analyzed, often expressed as adducts per 10⁶ or 10⁸ normal nucleotides.

Conclusion

Seneciphyllinine's interaction with cellular macromolecules is a complex process initiated by metabolic activation and culminating in significant cellular damage. The formation of DNA and protein adducts disrupts critical cellular functions, leading to genotoxicity, cytotoxicity, and ultimately, organ damage. The quantitative data, though still being actively researched for seneciphyllinine specifically, clearly places it among the more potent toxic PAs. The experimental protocols and signaling pathway diagrams provided in this guide offer a framework for researchers to further investigate the mechanisms of seneciphyllinine toxicity and to develop strategies for mitigating its harmful effects. Continued research is essential to refine our understanding of the quantitative aspects of these interactions and to develop more precise risk assessment models for human exposure to this and other pyrrolizidine alkaloids.

References

• 1. mdpi.com [mdpi.com]
• 2. Toxic Prediction of Pyrrolizidine Alkaloids and Structure-Dependent Induction of Apoptosis in HepaRG Cells - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Extraction of Seneciphyllinine from Plant Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

Seneciphyllinine is a cyclic pyrrolizidine alkaloid (PA) found in various plant species of the Senecio genus, a member of the Asteraceae family.[1] These compounds are of significant interest to the pharmaceutical and toxicological fields due to their potential bioactivities and inherent hepatotoxicity. This document provides a detailed protocol for the extraction, isolation, and purification of seneciphyllinine from plant material, specifically Senecio vulgaris. The methodologies outlined are based on established phytochemical procedures and are intended to serve as a comprehensive guide for researchers.

Physicochemical Properties of Seneciphyllinine

Understanding the physicochemical properties of seneciphyllinine is crucial for optimizing its extraction and purification. While specific solubility and stability data for seneciphyllinine are not extensively documented, general properties of pyrrolizidine alkaloids can be inferred.

Solubility:

Pyrrolizidine alkaloids exist in two forms: the free base and its N-oxide. The free bases are generally soluble in organic solvents like chloroform and methanol, while being less soluble in non-polar solvents and water. The N-oxides, being more polar, exhibit higher solubility in water and alcohols. The extraction protocol leverages these solubility differences to partition and isolate the alkaloids.

Stability:

Pyrrolizidine alkaloids are generally stable compounds. Studies have shown that they can withstand high temperatures, such as those used in cooking and brewing, with minimal degradation. However, the stability can be influenced by the pH of the medium. Acidic conditions (pH around 4) have been shown to be favorable for the stability of some alkaloids.[2] It is advisable to avoid strong acidic or basic conditions for prolonged periods and elevated temperatures during processing to prevent potential degradation.[3]

Experimental Protocols

This section details the methodology for the extraction and isolation of seneciphyllinine from dried and powdered plant material of Senecio vulgaris.

I. Preliminary Extraction

• Plant Material Preparation:

  • Collect and air-dry the whole plant material of Senecio vulgaris.

  • Grind the dried plant material into a fine powder using a mechanical grinder.

• Soxhlet Extraction:

  • Accurately weigh 300 g of the powdered plant material.

  • Place the powder in a thimble and insert it into a Soxhlet extractor.

  • Extract the material with 1.5 L of 85% ethanol for approximately 20-21 hours, or until the solvent running through the extractor is colorless.[4]

  • After extraction, filter the ethanolic extract and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a dark-greenish crude extract.[4]

II. Acid-Base Liquid-Liquid Extraction for Alkaloid Fractionation

This procedure separates the alkaloids from other plant constituents based on their basic nature.

• Acidification and Initial Partitioning:

  • Dissolve a portion of the crude ethanolic extract (e.g., 50 g) in 5% hydrochloric acid until the pH reaches 2.

  • Transfer the acidic solution to a separatory funnel and partition it three times with an equal volume of chloroform.

  • Collect the upper aqueous acidic layer, which contains the protonated alkaloids. The lower chloroform layer, containing fats and other non-alkaloidal compounds, can be discarded.

• Basification and Extraction of Free Tertiary Alkaloids:

  • Basify the collected aqueous acidic layer to pH 10 with 25% ammonia solution. This converts the protonated alkaloids back to their free base form.

  • Allow the solution to stand for 2 hours.

  • Extract the basic solution three times with an equal volume of chloroform in a separatory funnel.

  • Combine the chloroform layers, which now contain the free tertiary alkaloids, and evaporate the solvent under reduced pressure at a temperature not exceeding 50°C to yield a yellowish residue. This is the alkaloid-rich fraction.

• (Optional) Reduction of N-Oxides:

  • To isolate alkaloids present as N-oxides, take the acidic aqueous layer from step II.1 and add zinc powder.

  • Stir the mixture on a magnetic stirrer for 24 hours at room temperature to reduce the N-oxides to their corresponding free tertiary bases.

  • Filter the solution to remove the zinc powder and then basify the filtrate to pH 10 with 25% ammonia solution.

  • Follow the extraction procedure with chloroform as described in step II.2 to obtain an additional alkaloid fraction.

III. Purification by Preparative Thin-Layer Chromatography (pTLC)

• Sample Preparation and Application:

  • Dissolve the alkaloid-rich fraction in a small amount of chloroform.

  • Apply the dissolved sample as a band onto a preparative TLC plate coated with silica gel GF254.

• Chromatographic Development:

  • Develop the TLC plate in a suitable mobile phase. A commonly used system is Chloroform:Methanol:Ammonia (85:14:1 v/v/v).

  • Allow the solvent front to migrate up the plate.

• Visualization and Isolation:

  • Visualize the separated bands under UV light (254 nm).

  • To specifically detect alkaloids, spray a small section of the plate with Dragendorff's reagent, which will produce orange or brown spots for alkaloids.

  • Identify the band corresponding to seneciphyllinine by comparing its Rf value with a known standard if available.

  • Scrape the silica gel containing the seneciphyllinine band from the plate.

  • Elute the compound from the silica gel using a mixture of chloroform and methanol.

  • Filter the solution to remove the silica gel and evaporate the solvent to obtain purified seneciphyllinine.

IV. Identification and Quantification

• Thin-Layer Chromatography (TLC): Compare the Rf value of the isolated compound with a seneciphyllinine standard on an analytical TLC plate.

• High-Performance Liquid Chromatography (HPLC): HPLC analysis can be used for both qualitative and quantitative determination. A C18 column with a mobile phase of acetonitrile and aqueous formic acid is a common setup. The concentration of seneciphyllinine can be calculated by comparing the peak area with a standard curve.

• Spectroscopic Methods: Confirm the identity of the isolated compound using spectroscopic techniques such as Infrared (IR) spectroscopy, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Presentation

The yield of seneciphyllinine can vary significantly depending on the plant species, geographical location, and the specific extraction and purification methods employed. The following table summarizes representative quantitative data from the literature.

Plant Species	Extraction Method	Purification Method	Analyte	Yield/Concentration	Reference
Senecio vulgaris	Ethanolic Soxhlet Extraction followed by Acid-Base Partitioning	Preparative TLC	Total Alkaloid Fraction	33.3% from crude ethanolic extract
Senecio vulgaris	Ethanolic Soxhlet Extraction followed by Acid-Base Partitioning	Preparative TLC	Seneciphyllinine	Not explicitly quantified, but isolated

Visualizations

Experimental Workflow for Seneciphyllinine Extraction

Caption: Workflow for the extraction and purification of seneciphyllinine.

Logical Relationship of Purification Steps

Caption: Logical flow of the purification process from crude extract.

References

• 1. plantaanalytica.com [plantaanalytica.com]
• 2. Kinetic study of catechin stability: effects of pH, concentration, and temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. phytojournal.com [phytojournal.com]

Application Notes and Protocols for Supercritical Fluid Extraction of Seneciphyllinine

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Seneciphyllinine is a pyrrolizidine alkaloid (PA) found in various species of the Senecio genus[1][2]. PAs are known for their potential toxicity, but also for their diverse biological activities, making them of interest in drug development[2][3][4]. Supercritical fluid extraction (SFE) is a green and efficient technique for the extraction of natural products. This document provides detailed application notes and protocols for the extraction of Seneciphyllinine using supercritical carbon dioxide (SC-CO2), based on established methods for related compounds.

Data Presentation

The following tables summarize the key parameters and findings from studies on the supercritical fluid extraction of pyrrolizidine alkaloids. While specific data for Seneciphyllinine is limited, the data for other PAs from Senecio and other plant species provide a strong basis for developing an effective extraction protocol.

Table 1: Supercritical Fluid Extraction Parameters for Pyrrolizidine Alkaloids

Parameter	Value	Source
Supercritical Fluid	Carbon Dioxide (CO2)
Co-solvent	Methanol (MeOH)
Pressure	10 - 15 MPa
Temperature	55 °C
Extraction Time	60 min

Table 2: Comparison of SFE and Soxhlet Extraction for Senecionine and Seneciphyllinine

Compound	SFE Recovery (15 MPa)	Soxhlet Extraction Recovery
Senecionine	Higher than Soxhlet	Baseline
Seneciphylline	Higher than Soxhlet	Baseline
Source: Adapted from Bicchi et al., 1991

Experimental Protocols

This section provides a detailed methodology for the supercritical fluid extraction of Seneciphyllinine from plant material.

1. Sample Preparation:

• Obtain dried plant material from a Senecio species known to contain Seneciphyllinine.

• Grind the plant material to a fine powder to increase the surface area for extraction. A particle size of less than 0.5 mm is recommended.

• Dry the powdered material in an oven at 40-50°C to a constant weight to remove residual moisture.

2. Supercritical Fluid Extraction Protocol:

• Apparatus: A laboratory-scale supercritical fluid extractor equipped with a high-pressure pump for CO2, a co-solvent pump, an extraction vessel, and a collection system.

• Procedure:

  • Pack the extraction vessel with the dried, powdered plant material.

  • Add the co-solvent, methanol, directly to the plant material in the extraction vessel. A ratio of 800 µL of methanol per 500 mg of plant material can be used as a starting point.

  • Pressurize the system with CO2 to the desired pressure (e.g., 15 MPa).

  • Heat the extraction vessel to the desired temperature (e.g., 55°C).

  • Initiate the flow of supercritical CO2 through the extraction vessel.

  • Maintain a constant flow rate for the duration of the extraction (e.g., 60 minutes).

  • De-pressurize the CO2 in the collection system to precipitate the extracted compounds.

  • Collect the extract for further analysis.

3. Post-Extraction Processing:

• The collected extract will be a mixture of compounds. Further purification steps, such as chromatography, will be necessary to isolate pure Seneciphyllinine.

• Analysis of the extract can be performed using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) to identify and quantify Seneciphyllinine.

Visualizations

Experimental Workflow for Supercritical Fluid Extraction of Seneciphyllinine

Caption: Workflow for the extraction of Seneciphyllinine.

Logical Relationship of SFE Parameters

Caption: Key parameters influencing SFE efficiency.

References

• 1. researchgate.net [researchgate.net]
• 2. Seneciphylline | 480-81-9 | FS161595 | Biosynth [biosynth.com]
• 3. Extraction of bioactive compounds from Senecio brasiliensis using emergent technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Extraction of bioactive compounds from Senecio brasiliensis using emergent technologies - PubMed [pubmed.ncbi.nlm.nih.gov]

Total Synthesis of Seneciphyllinine and its Analogues: A Detailed Guide

Application Notes and Protocols for Researchers in Synthetic Chemistry and Drug Development

Seneciphyllinine, a member of the pyrrolizidine alkaloid family, presents a formidable challenge in total synthesis due to its complex macrocyclic structure. This document provides a comprehensive guide to the total synthesis of Seneciphyllinine and its analogues, detailing the necessary protocols and quantitative data for each key step. The synthetic strategy is predicated on a convergent approach, involving the independent synthesis of the necine base, (+)-retronecine, and the dicarboxylic acid moiety, senecic acid, followed by a final macrolactonization step.

Synthetic Strategy Overview

The retrosynthetic analysis of Seneciphyllinine identifies two key precursors: (+)-retronecine and senecic acid. The overall synthetic workflow can be visualized as the independent preparation of these two fragments, followed by their coupling to form the macrocyclic structure.

Application Note: Quantitative Analysis of Seneciphyllinine by HPLC-MS/MS

Abstract

This application note details a robust and sensitive HPLC-MS/MS method for the quantification of Seneciphyllinine in various matrices, including rat plasma and plant material. The described protocol utilizes a simple protein precipitation or solid-phase extraction for sample preparation, followed by rapid chromatographic separation on a C18 column and detection by a triple quadrupole mass spectrometer operating in positive ion mode. The method has been validated for linearity, sensitivity, accuracy, and precision, demonstrating its suitability for pharmacokinetic studies, toxicological assessments, and quality control of herbal products.

Introduction

Seneciphyllinine is a hepatotoxic pyrrolizidine alkaloid (PA) found in numerous plant species of the Senecio genus.[1][2][3] PAs are a significant concern for human and animal health due to their potential for causing liver damage, carcinogenicity, and genotoxicity.[4][5] Therefore, sensitive and reliable analytical methods are crucial for the quantification of Seneciphyllinine in various samples to assess exposure and ensure safety. High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) has become the preferred technique for PA analysis due to its high selectivity, sensitivity, and speed. This application note provides a comprehensive protocol for the determination of Seneciphyllinine using HPLC-MS/MS.

Experimental

Sample Preparation

For Rat Plasma:

• To 100 µL of rat plasma, add 300 µL of methanol to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 12,000 rpm for 10 minutes.

• Collect the supernatant and inject it into the HPLC-MS/MS system.

For Plant Material:

• Weigh 2.0 g of homogenized plant material into a centrifuge tube.

• Add 20 mL of 0.05 M sulfuric acid solution.

• Sonicate for 15 minutes at room temperature.

• Centrifuge at 3800 x g for 10 minutes.

• Transfer the supernatant to a clean tube.

• Repeat the extraction on the pellet with another 20 mL of the extraction solution.

• Combine the supernatants and neutralize to pH 7 with an ammonia solution.

• Proceed with Solid Phase Extraction (SPE) for cleanup.

Solid Phase Extraction (SPE) Protocol for Plant Extracts:

• Condition a strong cation exchange (SCX) SPE cartridge with 5 mL of methanol followed by 5 mL of water.

• Load the neutralized sample extract onto the cartridge.

• Wash the cartridge with 2 x 5 mL of water.

• Dry the cartridge under vacuum for 5-10 minutes.

• Elute the analytes with 2 x 5 mL of 2.5% ammonia in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of the initial mobile phase (methanol/water, 5/95, v/v).

HPLC Conditions

• Column: Waters ACQUITY BEH C18 (100 x 2.1 mm, 1.7 µm) or equivalent

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by re-equilibration.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

MS/MS Conditions

• Instrument: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for Seneciphyllinine should be optimized.

• Source Parameters:

  • Capillary Voltage: Optimized for maximum signal (e.g., 3.5 kV)

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Quantitative Data Summary

The following table summarizes the quantitative performance of the HPLC-MS/MS method for Seneciphyllinine based on published data.

Parameter	Result	Reference
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy	Within ±15% of nominal concentration
Extraction Recovery	75% - 115%
Matrix Effect	Within acceptable limits

Experimental Workflow

References

• 1. Identification of Pyrrolizidine Alkaloids in Senecio Plants by Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. digitalcommons.pcom.edu [digitalcommons.pcom.edu]
• 4. lcms.cz [lcms.cz]
• 5. mdpi.com [mdpi.com]

Application Note: GC-MS Analysis of Seneciphyllinine in Herbal Remedies

Introduction

Seneciphyllinine is a pyrrolizidine alkaloid (PA), a class of natural toxins produced by numerous plant species that can contaminate herbal remedies.[1] These compounds are of significant concern due to their potential hepatotoxicity, genotoxicity, and carcinogenicity.[2] Regulatory bodies have set stringent limits on the daily intake of PAs, necessitating sensitive and reliable analytical methods for their detection in herbal products, foods, and animal feed.[1][3] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds in complex matrices. While LC-MS/MS is more commonly applied for PA analysis due to its ability to directly measure non-volatile PA N-oxides, GC-MS remains a valuable and practical tool, particularly for the free-base PAs like Seneciphyllinine.[4] This application note provides a detailed protocol for the analysis of Seneciphyllinine in herbal remedies using GC-MS.

Analyte Information

• Compound: Seneciphyllinine

• Chemical Formula: C₁₈H₂₃NO₅

• Molecular Weight: 333.4 g/mol

• Class: Pyrrolizidine Alkaloid (PA)

Detailed Experimental Protocol

This protocol outlines the necessary steps from sample preparation to data analysis for the quantification of Seneciphyllinine.

1. Sample Preparation: Extraction and Clean-up

The goal of sample preparation is to efficiently extract PAs from the complex herbal matrix and remove interfering substances. An acidic extraction followed by Solid Phase Extraction (SPE) is a highly effective method.

• 1.1. Homogenization:

  • Grind the dry herbal remedy sample into a fine, homogenous powder using a laboratory mill. This increases the surface area for efficient extraction.

• 1.2. Acidic Extraction:

  • Weigh 1-2 g of the homogenized powder into a 50 mL centrifuge tube.

  • Add 20 mL of an extraction solvent, typically 0.05 M sulfuric acid. Polar solvents like methanol or aqueous dilute acids are effective for extracting PAs and their N-oxide derivatives.

  • Vortex the mixture for 1 minute to ensure complete wetting of the sample.

  • Place the tube in an ultrasonic bath for 15-30 minutes at room temperature to facilitate cell disruption and extraction.

  • Centrifuge the sample at 4000 x g for 10 minutes.

  • Carefully decant the supernatant into a clean tube. For exhaustive extraction, the pellet can be re-extracted with a fresh portion of the solvent, and the supernatants combined.

• 1.3. Solid Phase Extraction (SPE) Clean-up:

  • This step uses a strong cation exchange (SCX) cartridge to isolate the alkaloids and remove matrix components.

  • Conditioning: Condition an SCX SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol, followed by 5 mL of deionized water, and finally 5 mL of 0.05 M sulfuric acid. Do not allow the cartridge to dry out between steps.

  • Loading: Load the acidic extract supernatant from step 1.2 onto the conditioned SPE cartridge. A flow rate of 1-2 mL/min is recommended.

  • Washing: Wash the cartridge sequentially with 5 mL of deionized water, followed by 5 mL of methanol to remove interfering substances.

  • Drying: Dry the cartridge thoroughly by applying a vacuum or positive nitrogen pressure for 10-15 minutes.

  • Elution: Elute the retained PAs from the cartridge using 10 mL of a freshly prepared ammoniated methanol solution (e.g., 2-5% ammonia in methanol). Collect the eluate in a clean collection tube.

• 1.4. Final Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dry residue in 1.0 mL of a suitable solvent, such as methanol or ethyl acetate, for GC-MS analysis.

  • Vortex the sample and transfer it to a 2 mL autosampler vial.

2. GC-MS Instrumentation and Parameters

The following table outlines typical parameters for the GC-MS analysis. These may need to be optimized for the specific instrument and column used.

Parameter	Recommended Setting
Gas Chromatograph (GC)
Column	DB-5MS, HP-5MS, or equivalent (5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium (99.999% purity) at a constant flow rate of 1.0-1.2 mL/min
Injection Volume	1 µL
Injector Temperature	250 - 280°C
Injection Mode	Splitless (for trace analysis) or Split (e.g., 1:20)
Oven Program	Initial temp 70-110°C, hold for 2 min, ramp at 6-10°C/min to 280-300°C, hold for 5-10 min
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Transfer Line Temp.	280°C
Mass Scan Range	m/z 50-400 (to cover the molecular ion and key fragments)
Acquisition Mode	Full Scan for qualitative analysis and library matching. Selected Ion Monitoring (SIM) for enhanced sensitivity in quantitative analysis.

3. Data Analysis and Quantification

• 3.1. Qualitative Identification:

  • Seneciphyllinine is identified by comparing its retention time and mass spectrum with that of a certified reference standard analyzed under the same conditions.

  • The experimental mass spectrum should also be compared against a spectral library (e.g., NIST, Wiley) for confirmation. The molecular ion (M+) for Seneciphyllinine is expected at m/z 333.4. Key fragmentation patterns, which involve the cleavage of ester bonds and the necine base structure, provide a unique fingerprint for the molecule.

• 3.2. Quantitative Analysis:

  • Quantification is achieved by creating a calibration curve using a series of Seneciphyllinine standard solutions of known concentrations.

  • To compensate for matrix effects, matrix-matched calibration standards are recommended. These are prepared by spiking blank herbal matrix extract with known amounts of the standard.

  • The peak area of a characteristic ion for Seneciphyllinine is plotted against the concentration. The concentration of Seneciphyllinine in the sample is then determined from this curve.

Quantitative Data Summary

Table 1: Example Method Performance for PA Analysis in Herbal/Tea Matrices (UHPLC-MS/MS)

Parameter	Value Range	Reference
Limit of Detection (LOD)	0.03 - 0.75 µg/kg
Limit of Quantification (LOQ)	0.1 - 2.5 µg/kg
Recovery	67.6% - 107.6%
Precision (RSD)	< 15%

Note: These values were achieved using UHPLC-MS/MS and are provided as a reference for typical performance in PA analysis. Method validation is required to determine the specific performance of the GC-MS protocol.

Visualizations

Diagram 1: Experimental Workflow

Caption: Workflow for GC-MS analysis of Seneciphyllinine.

References

• 1. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

Application Notes: Development of an ELISA Kit for Seneciphyllinine Detection

Audience: Researchers, scientists, and drug development professionals.

Introduction

Seneciphyllinine is a toxic pyrrolizidine alkaloid (PA) found in various plant species worldwide. Contamination of food, animal feed, and herbal remedies with these alkaloids poses a significant health risk due to their potent hepatotoxicity, carcinogenicity, and genotoxicity.[1] The European Food Safety Authority (EFSA) has highlighted the importance of monitoring PAs, including the senecionine-type to which seneciphyllinine belongs.[2] Traditional detection methods like liquid or gas chromatography are accurate but often time-consuming and require sophisticated equipment.[3] An Enzyme-Linked Immunosorbent Assay (ELISA) provides a rapid, sensitive, and high-throughput screening alternative for detecting Seneciphyllinine in various matrices.

This document provides a detailed guide for the development of a competitive ELISA for the detection of Seneciphyllinine, covering hapten synthesis, antibody production, and a comprehensive assay protocol.

Principle of the Assay

The developed assay is a competitive ELISA. This format is ideal for detecting small molecules like Seneciphyllinine.[4][5] The principle relies on the competition between free Seneciphyllinine in the sample and a fixed amount of a Seneciphyllinine-protein conjugate (coating antigen) for a limited number of specific anti-Seneciphyllinine antibody binding sites.

Initially, a microtiter plate is coated with a Seneciphyllinine-carrier protein conjugate. The sample containing unknown amounts of Seneciphyllinine is mixed with a specific primary antibody and added to the wells. If Seneciphyllinine is present in the sample, it will bind to the antibody. When this mixture is added to the coated plate, any unbound antibody will then bind to the immobilized Seneciphyllinine conjugate. A secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP) is added, which binds to the primary antibody captured on the plate. Finally, a substrate is added, which is converted by the enzyme into a colored product. The intensity of the color is inversely proportional to the concentration of Seneciphyllinine in the sample. A high concentration of Seneciphyllinine in the sample results in less primary antibody binding to the plate, leading to a weaker color signal.

Key Experimental Protocols

Protocol 1: Hapten Synthesis and Immunogen Preparation

To produce antibodies against a small molecule like Seneciphyllinine (which is not immunogenic on its own), it must first be chemically modified into a hapten and then conjugated to a larger carrier protein.

1.1. Hapten Synthesis: The synthesis strategy involves introducing a spacer arm into the Seneciphyllinine structure to facilitate conjugation without masking key epitopes. A common method is to introduce a carboxyl group.

• Objective: Introduce a reactive carboxyl group onto the Seneciphyllinine molecule.

• Reaction: React Seneciphyllinine with a reagent like succinic anhydride or glutaric anhydride. This reaction typically targets a hydroxyl group on the necine base portion of the alkaloid.

• Procedure:

  • Dissolve Seneciphyllinine in a suitable aprotic solvent (e.g., pyridine, dioxane).

  • Add a molar excess of the anhydride (e.g., succinic anhydride).

  • Stir the reaction at room temperature or with gentle heating for several hours to overnight.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, purify the resulting hapten (Seneciphyllinine-hemisuccinate) using column chromatography or recrystallization.

  • Confirm the structure of the purified hapten using analytical techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

1.2. Carrier Protein Conjugation (Immunogen & Coating Antigen): The synthesized hapten is covalently linked to carrier proteins. A different carrier protein should be used for the immunogen (for immunization) versus the coating antigen (for the ELISA plate) to minimize cross-reactivity to the carrier itself.

• Immunogen: Keyhole Limpet Hemocyanin (KLH) is often used due to its high immunogenicity.

• Coating Antigen: Bovine Serum Albumin (BSA) is a common choice.

• Procedure (Carbodiimide Method):

  • Dissolve the Seneciphyllinine hapten and N-hydroxysuccinimide (NHS) in a suitable solvent like Dimethylformamide (DMF).

  • Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to activate the carboxyl group of the hapten.

  • Stir this activation mixture at room temperature for 1-4 hours.

  • Separately, dissolve the carrier protein (KLH or BSA) in a phosphate buffer (pH ~7.4).

  • Add the activated hapten solution dropwise to the protein solution while stirring.

  • Allow the conjugation reaction to proceed overnight at 4°C.

  • Remove unconjugated hapten and byproducts by extensive dialysis against phosphate-buffered saline (PBS).

  • Characterize the conjugate by UV-Vis spectrophotometry to confirm successful coupling.

Caption: Workflow for immunogen and coating antigen synthesis.

Protocol 2: Polyclonal Antibody Production

Polyclonal antibodies are generated by immunizing a host animal with the prepared immunogen (Seneciphyllinine-KLH).

2.1. Animal Selection and Immunization:

• Host Animal: New Zealand white rabbits are commonly used for polyclonal antibody production.

• Immunization Schedule:

  • Pre-immune Bleed: Collect a blood sample from the animal before the first immunization to serve as a negative control.

  • Primary Immunization (Day 0): Emulsify the immunogen (e.g., 0.5-1 mg) with an equal volume of Complete Freund's Adjuvant (CFA). Inject the emulsion subcutaneously at multiple sites on the back of the rabbit.

  • Booster Immunizations (e.g., Day 21, 42, 63): Prepare a similar emulsion using Incomplete Freund's Adjuvant (IFA) and inject as before. Booster shots are crucial for increasing antibody titer and affinity.

2.2. Titer Monitoring and Serum Collection:

• Test Bleeds: Collect small blood samples (e.g., from the ear vein) 7-10 days after each booster injection.

• Titer Analysis: Determine the antibody titer in the collected serum using an indirect ELISA. This involves coating a plate with the coating antigen (Seneciphyllinine-BSA), adding serial dilutions of the antiserum, and detecting bound antibodies with a secondary antibody. A high titer is indicated by a strong signal even at high dilutions.

• Final Bleed: Once a satisfactory antibody titer is achieved, collect a large volume of blood via cardiac puncture under terminal anesthesia.

• Serum Preparation: Allow the blood to clot, then centrifuge to separate the serum. Aliquot the antiserum and store at -20°C or -80°C.

2.3. (Optional) Antibody Purification: For a cleaner assay, the IgG fraction can be purified from the crude antiserum using Protein A/G affinity chromatography.

Caption: General workflow for polyclonal antibody production.

Protocol 3: Competitive ELISA Procedure

This protocol outlines the steps for quantifying Seneciphyllinine in a sample.

3.1. Reagent Preparation:

• Coating Buffer: Carbonate-bicarbonate buffer (50 mM, pH 9.6).

• Wash Buffer: PBS with 0.05% Tween 20 (PBST).

• Blocking Buffer: 5% non-fat dry milk or 1% BSA in PBST.

• Assay Buffer: PBST with 0.1% BSA.

• Seneciphyllinine Standards: Prepare a series of standards of known Seneciphyllinine concentration in the assay buffer.

• Primary Antibody Solution: Dilute the anti-Seneciphyllinine antiserum in the assay buffer. The optimal dilution must be determined experimentally (checkerboard titration).

• Secondary Antibody Solution: Dilute HRP-conjugated anti-rabbit IgG in the assay buffer according to the manufacturer's instructions.

• Substrate Solution: TMB (3,3',5,5'-Tetramethylbenzidine).

• Stop Solution: 2 M Sulfuric Acid (H₂SO₄).

3.2. Assay Protocol:

• Coating: Add 100 µL of the coating antigen (Seneciphyllinine-BSA, diluted in coating buffer) to each well of a 96-well microtiter plate. Incubate overnight at 4°C.

• Washing: Discard the coating solution and wash the plate 3 times with 200 µL of wash buffer per well.

• Blocking: Add 200 µL of blocking buffer to each well. Incubate for 1-2 hours at 37°C to prevent non-specific binding.

• Washing: Discard the blocking buffer and wash the plate 3 times as in step 2.

• Competitive Reaction:

  • Add 50 µL of Seneciphyllinine standard or sample to the appropriate wells.

  • Immediately add 50 µL of the diluted primary antibody solution to each well.

  • Incubate for 1 hour at 37°C.

• Washing: Discard the solution and wash the plate 3-5 times.

• Secondary Antibody Incubation: Add 100 µL of the diluted HRP-conjugated secondary antibody to each well. Incubate for 30-60 minutes at 37°C.

• Washing: Discard the solution and wash the plate 5 times.

• Substrate Development: Add 100 µL of TMB substrate solution to each well. Incubate in the dark at room temperature for 15-20 minutes. A blue color will develop.

• Stopping Reaction: Add 50 µL of stop solution to each well. The color will change from blue to yellow.

• Reading: Measure the absorbance (Optical Density, OD) at 450 nm using a microplate reader.

Caption: Step-by-step workflow for the competitive ELISA.

Data Presentation & Performance

The performance of a newly developed ELISA kit must be thoroughly validated. Key parameters are summarized below. Data is hypothetical but based on typical performance for related PA ELISAs.

Table 1: ELISA Performance Characteristics

Parameter	Description	Target Value
IC₅₀ (50% Inhibitory Concentration)	The concentration of Seneciphyllinine that causes a 50% reduction in the maximum signal. A lower IC₅₀ indicates higher sensitivity.	0.5 - 5 ng/mL
Limit of Detection (LOD)	The lowest concentration of Seneciphyllinine that can be reliably distinguished from a blank sample.	0.05 - 0.5 ng/mL
Working Range	The range of concentrations over which the assay is precise and accurate (typically between IC₂₀ and IC₈₀).	0.1 - 25 ng/mL
Cross-Reactivity	The degree to which the antibody binds to other structurally related PAs. Calculated as (IC₅₀ of Seneciphyllinine / IC₅₀ of other PA) x 100%.	High for senecionine-type PAs, Low for other types.
Recovery	The accuracy of the assay in a specific matrix (e.g., honey, milk, feed). Determined by analyzing spiked samples.	80 - 120%
Precision (CV%)	The reproducibility of the assay, measured as the coefficient of variation (CV). Intra-assay (within a plate) and Inter-assay (between plates).	Intra-assay < 10%Inter-assay < 15%

Table 2: Example Cross-Reactivity Data

Compound	IC₅₀ (ng/mL)	Cross-Reactivity (%)
Seneciphyllinine	1.5	100
Senecionine	2.0	75
Jacobine	15.0	10
Retrorsine	3.0	50
Lycopsamine	>100	<1.5
Monocrotaline	>100	<1.5

Seneciphyllinine Toxicity Pathway

Pyrrolizidine alkaloids are not directly toxic. They require metabolic activation in the liver by cytochrome P450 (CYP) enzymes to form highly reactive pyrrolic esters (dehydropyrrolizidine alkaloids, DHPAs). These reactive metabolites can bind to cellular macromolecules like DNA and proteins, leading to cytotoxicity, genotoxicity, and the initiation of liver tumors.

Caption: Metabolic activation pathway of Seneciphyllinine leading to hepatotoxicity.

References

• 1. Pyrrolizidine Alkaloids: Metabolic Activation Pathways Leading to Liver Tumor Initiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. kmdbioscience.com [kmdbioscience.com]
• 4. Competitive ELISA - Creative Diagnostics [creative-diagnostics.com]
• 5. Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Cytotoxicity Assay of Seneciphyllinine on Hepatocytes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Seneciphyllinine, a pyrrolizidine alkaloid (PA) found in various plant species, is a known hepatotoxin. Understanding its cytotoxic effects on liver cells is crucial for risk assessment and the development of potential therapeutic interventions for PA-induced liver injury. These application notes provide a detailed protocol for assessing the in vitro cytotoxicity of Seneciphyllinine on hepatocytes, focusing on key mechanisms such as oxidative stress and apoptosis. The provided methodologies are based on established protocols for related pyrrolizidine alkaloids.

Data Presentation

The following table summarizes the cytotoxic effects of Seneciphyllinine and the closely related PA, senecionine, on the human hepatoma cell line HepG2. This data is crucial for determining the appropriate concentration range for in vitro studies.

Compound	Cell Line	Assay	Endpoint	Value (mM)
Seneciphylline	HepG2	MTT	IC20	0.66
Senecionine	HepG2	MTT	IC20	0.27
Senecionine	HepG2	BrdU	IC20	0.19

IC20 represents the concentration at which 20% of cell viability is inhibited.

Experimental Protocols

Cell Culture and Maintenance

• Cell Line: Human hepatocellular carcinoma (HepG2) cells are a commonly used and well-characterized model for in vitro hepatotoxicity studies. Primary hepatocytes can also be used for higher physiological relevance but require more specialized handling.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculturing: Passage cells upon reaching 80-90% confluency using trypsin-EDTA.

In Vitro Cytotoxicity Assay Protocol (MTT Assay)

This protocol outlines the determination of cell viability upon exposure to Seneciphyllinine using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• HepG2 cells

• Complete culture medium

• Seneciphyllinine (dissolved in a suitable solvent, e.g., DMSO, and diluted in culture medium)

• MTT solution (5 mg/mL in PBS)

• DMSO (for formazan crystal solubilization)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed HepG2 cells into a 96-well plate at a density of 1 x 10^4 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.[1]

• Compound Treatment: Prepare serial dilutions of Seneciphyllinine in serum-free culture medium. After 24 hours, remove the medium from the wells and replace it with 100 µL of the prepared Seneciphyllinine dilutions. Include a vehicle control (medium with the same concentration of solvent used for Seneciphyllinine).[1]

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.[1]

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.[1]

• Formazan Formation: Incubate the plate for an additional 2-4 hours to allow viable cells to metabolize MTT into formazan crystals.[1]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control. Plot the percentage of cell viability against the concentration of Seneciphyllinine to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Apoptosis Detection Protocol (Annexin V-FITC/PI Staining)

This protocol describes the detection and quantification of apoptotic and necrotic cells using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.

Materials:

• HepG2 cells treated with Seneciphyllinine (as described in the cytotoxicity assay)

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Harvesting: Following treatment with Seneciphyllinine, harvest the cells by trypsinization and collect them by centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer provided in the kit. Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

  • Necrotic cells: Annexin V-FITC negative and PI positive.

Oxidative Stress Assessment Protocol (Measurement of Reactive Oxygen Species - ROS)

This protocol outlines the measurement of intracellular ROS levels using the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA).

Materials:

• HepG2 cells treated with Seneciphyllinine

• DCFH-DA probe

• Fluorescence microplate reader or flow cytometer

Procedure:

• Cell Treatment: Treat HepG2 cells with Seneciphyllinine as described previously.

• Probe Loading: After treatment, wash the cells with PBS and incubate them with DCFH-DA solution (typically 10 µM) in serum-free medium for 30 minutes at 37°C.

• Washing: Wash the cells with PBS to remove excess probe.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader (excitation ~485 nm, emission ~530 nm) or a flow cytometer. An increase in fluorescence intensity indicates an increase in intracellular ROS levels.

Visualizations

Signaling Pathway of Seneciphyllinine-Induced Hepatotoxicity

The following diagram illustrates the proposed signaling pathway for Seneciphyllinine-induced cytotoxicity in hepatocytes, which involves the induction of oxidative stress and subsequent activation of the intrinsic apoptotic pathway.

Caption: Proposed signaling pathway of Seneciphyllinine-induced hepatocyte apoptosis.

Experimental Workflow for In Vitro Cytotoxicity Assessment

This diagram outlines the key steps in the experimental workflow for assessing the in vitro cytotoxicity of Seneciphyllinine on hepatocytes.

Caption: Experimental workflow for assessing Seneciphyllinine cytotoxicity.

References

• 1. benchchem.com [benchchem.com]

Animal Models for Studying Seneciphyllinine-Induced Liver Injury: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current understanding and methodologies for utilizing animal models to study liver injury induced by Seneciphyllinine, a member of the pyrrolizidine alkaloid (PA) family. PAs are known phytotoxins that can cause severe liver damage, specifically hepatic sinusoidal obstruction syndrome (HSOS), also known as veno-occlusive disease (VOD)[1]. The protocols and data presented herein are compiled from studies on closely related PAs, such as senecionine and monocrotaline, and serve as a foundational guide for establishing a Seneciphyllinine-induced liver injury model.

Introduction to Seneciphyllinine-Induced Hepatotoxicity

Seneciphyllinine, a naturally occurring PA, is a significant concern for human and animal health due to its potential to contaminate food sources[2]. The primary target organ for PA toxicity is the liver, where metabolic activation by cytochrome P450 enzymes converts the inert PAs into highly reactive pyrrolic metabolites. These metabolites can form adducts with cellular macromolecules, leading to endothelial cell damage, particularly in the hepatic sinusoids. This initial insult triggers a cascade of events including inflammation, coagulation activation, and ultimately, the obstruction of sinusoidal blood flow, culminating in HSOS[1][3]. Animal models are indispensable tools for elucidating the mechanisms of Seneciphyllinine-induced hepatotoxicity and for the preclinical evaluation of potential therapeutic interventions.

Recommended Animal Models

Rodent models, particularly mice and rats, are the most commonly used systems for studying PA-induced liver injury due to their anatomical and physiological similarities to humans, as well as the availability of genetic tools.

Table 1: Recommended Animal Models for PA-Induced Liver Injury

Species	Strain	Rationale for Use	Key Considerations
Mouse	C57BL/6	Widely available, well-characterized genome, and susceptible to PA-induced liver injury. Suitable for mechanistic studies involving genetically modified lines.	Strain-specific differences in metabolism and susceptibility may exist.
Rat	Sprague-Dawley	Exhibits a robust and reproducible HSOS phenotype upon PA administration. The monocrotaline-induced SOS model in rats is well-established and serves as a valuable reference[4].	Higher doses of PAs may be required compared to mice to induce similar levels of injury.

Experimental Protocols

The following protocols are adapted from studies using senecionine and monocrotaline and can serve as a starting point for establishing a Seneciphyllinine-induced liver injury model. Dose-response studies are highly recommended to determine the optimal dose of Seneciphyllinine for the desired severity of liver injury.

Preparation of Seneciphyllinine Solution

• Vehicle: Seneciphyllinine can be dissolved in a suitable vehicle such as sterile saline, phosphate-buffered saline (PBS), or a small amount of a non-toxic solvent like dimethyl sulfoxide (DMSO) further diluted in saline. The final concentration of the solvent should be kept to a minimum to avoid confounding toxic effects.

• Concentration: The concentration of the Seneciphyllinine solution should be calculated based on the desired dose and the average body weight of the animals to ensure accurate and consistent administration volumes.

Animal Dosing and Monitoring

• Route of Administration: Oral gavage is a clinically relevant route of administration, mimicking ingestion of contaminated food. Intraperitoneal (i.p.) injection can also be used for more direct and rapid systemic exposure.

• Dosage: Based on studies with the related PA senecionine, a starting dose range of 50-60 mg/kg body weight can be considered for mice. For rats, a higher dose, such as 160 mg/kg for monocrotaline, has been used to induce SOS. A pilot study to determine the LD50 and effective dose of Seneciphyllinine is crucial.

• Monitoring: Animals should be monitored daily for clinical signs of toxicity, including weight loss, lethargy, ruffled fur, and abdominal distension (indicative of ascites). Body weight should be recorded daily.

Assessment of Liver Injury

Blood samples should be collected at various time points post-administration to assess the levels of key liver injury markers.

Table 2: Key Serum Biomarkers for Liver Injury Assessment

Biomarker	Abbreviation	Significance
Alanine Aminotransferase	ALT	A sensitive indicator of hepatocellular injury.
Aspartate Aminotransferase	AST	Another key enzyme indicating hepatocellular damage.
Alkaline Phosphatase	ALP	Elevation can suggest cholestasis.
Total Bilirubin	TBIL	An indicator of impaired liver function and cholestasis.

Table 3: Example Quantitative Data for Senecionine-Induced Liver Injury in Mice (60 mg/kg)

Time Point	AST (U/L)	ALT (U/L)
0 h	~50	~30
24 h	>400	>200
48 h	>600	>300

Data adapted from a study on senecionine in mice and should be considered as a reference.

At the end of the experiment, animals should be euthanized, and liver tissues collected for histopathological examination.

• Fixation: Liver tissues should be fixed in 10% neutral buffered formalin.

• Processing and Staining: Tissues should be processed, embedded in paraffin, sectioned, and stained with Hematoxylin and Eosin (H&E) for general morphology and Masson's trichrome to assess fibrosis.

• Key Histopathological Features of HSOS:

  • Sinusoidal congestion and hemorrhage

  • Centrilobular necrosis

  • Endothelial cell damage and detachment

  • Obstruction of terminal hepatic venules

  • Fibrosis in chronic models

Signaling Pathways in PA-Induced Liver Injury

The molecular mechanisms underlying PA-induced hepatotoxicity are complex and involve the dysregulation of several signaling pathways. Understanding these pathways is crucial for identifying potential therapeutic targets.

SIRT1/FXR Signaling Axis

Recent studies have implicated the Sirtuin 1 (SIRT1) and Farnesoid X Receptor (FXR) signaling axis in the protective response against PA-induced liver injury. Activation of this pathway appears to mitigate hepatotoxicity.

Caption: The SIRT1/FXR signaling pathway in hepatoprotection against PA-induced toxicity.

Experimental Workflow for Studying Seneciphyllinine-Induced Liver Injury

A typical experimental workflow for investigating Seneciphyllinine-induced liver injury in an animal model is outlined below.

Caption: A generalized experimental workflow for in vivo studies of Seneciphyllinine.

Conclusion

The study of Seneciphyllinine-induced liver injury relies on robust and reproducible animal models. The protocols and data presented here, primarily adapted from studies on the closely related pyrrolizidine alkaloid senecionine, provide a strong foundation for researchers entering this field. Careful dose-finding studies and comprehensive endpoint analysis, including serum biochemistry and histopathology, are critical for the successful implementation of these models. Further research is warranted to elucidate the specific molecular pathways dysregulated by Seneciphyllinine to facilitate the development of targeted therapies for PA-induced hepatotoxicity.

References

• 1. Sinusoidal obstruction syndrome (hepatic veno-occlusive disease) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sinusoidal Obstruction Syndrome (Hepatic Veno-Occlusive Disease) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Critical Analysis of Experimental Animal Models of Sinusoidal Obstruction Syndrome - PMC [pmc.ncbi.nlm.nih.gov]

Application of Seneciphyllinine as a Positive Control in Toxicity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Seneciphyllinine, a prominent member of the pyrrolizidine alkaloid (PA) family, serves as a critical positive control in a variety of toxicity assays due to its well-documented cytotoxic, genotoxic, and hepatotoxic effects. PAs are naturally occurring phytotoxins found in numerous plant species worldwide, and their presence in herbal remedies, food supplements, and contaminated grains poses a significant risk to human and animal health. The use of Seneciphyllinine as a reference compound allows for the validation of assay performance and the accurate assessment of the toxic potential of test substances.

This document provides detailed application notes and protocols for utilizing Seneciphyllinine as a positive control in key toxicity assays. It includes a summary of its toxicological data, mechanisms of action, and step-by-step experimental procedures.

Toxicological Profile of Seneciphyllinine

Seneciphyllinine exerts its toxic effects primarily after metabolic activation in the liver by cytochrome P450 enzymes. This process generates highly reactive pyrrolic esters that can form adducts with cellular macromolecules such as DNA and proteins, leading to cellular damage and apoptosis.

Data Presentation: Quantitative Toxicological Data

The following tables summarize the available quantitative data on the toxicity of Seneciphyllinine.

Table 1: Lethal Dose (LD50) of Seneciphyllinine
Organism	Route of Administration	LD50 Value
Mouse	Oral	70 mg/kg[1][2]
Rat	Intravenous (IV)	80 mg/kg
Rat (male)	Intraperitoneal (IP)	77 mg/kg

Table 2: In Vitro Cytotoxicity of Seneciphyllinine
Cell Line	Exposure Time	Parameter	Value
Primary Mouse Hepatocytes	-	Cytotoxic Concentration	5-50 µM[1][2]
Primary Human Hepatocytes	-	Cytotoxic Concentration	5-50 µM[1]
HepG2-CYP3A4	24 hours	EC50	26.2 µM
HepG2-CYP3A4	72 hours	EC50	2-60 µM

Mechanism of Action: Hepatotoxicity

The primary mechanism of Seneciphyllinine-induced hepatotoxicity is the activation of the mitochondria-mediated apoptotic pathway.

Caption: Seneciphyllinine-induced hepatotoxicity signaling pathway.

Experimental Protocols

The following are detailed protocols for key toxicity assays where Seneciphyllinine can be used as a positive control.

Cytotoxicity Assay (MTT Assay)

This protocol is adapted for a 96-well plate format to determine the cytotoxic effects of a test compound, using Seneciphyllinine as a positive control.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Materials:

• Target cell line (e.g., HepG2)

• Complete cell culture medium

• Seneciphyllinine (positive control)

• Test compound

• Vehicle control (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidic isopropanol)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of the test compound and Seneciphyllinine in culture medium. A typical concentration range for Seneciphyllinine would be 1-100 µM.

  • Remove the old medium from the wells and add 100 µL of the prepared compound dilutions. Include wells with vehicle control (negative control) and medium only (blank).

  • Incubate the plate for 24 to 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for the test compound and Seneciphyllinine.

Genotoxicity Assay (Comet Assay)

The Comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA damage.

Caption: Workflow for the alkaline Comet assay.

Materials:

• Target cell line

• Seneciphyllinine (positive control, e.g., 50 µM)

• Test compound

• Low melting point agarose

• Lysis solution

• Alkaline electrophoresis buffer

• Neutralization buffer

• DNA staining solution (e.g., SYBR Green)

• CometSlides™

• Electrophoresis tank

• Fluorescence microscope with analysis software

Procedure:

• Cell Treatment: Treat cells with the test compound and Seneciphyllinine for a defined period (e.g., 4-24 hours).

• Cell Embedding: Mix approximately 1 x 10^5 cells/mL with molten low melting point agarose and pipette onto a CometSlide™. Allow to solidify.

• Lysis: Immerse the slides in lysis solution for at least 1 hour at 4°C.

• Alkaline Unwinding: Place the slides in alkaline electrophoresis buffer for 20-40 minutes to allow DNA to unwind.

• Electrophoresis: Perform electrophoresis at ~1 V/cm for 20-30 minutes.

• Neutralization and Staining: Neutralize the slides and stain with a fluorescent DNA dye.

• Visualization and Analysis: Visualize the comets using a fluorescence microscope and analyze the extent of DNA damage (e.g., tail length, tail moment) using appropriate software.

Hepatotoxicity Assay in Primary Hepatocytes

This protocol outlines the assessment of hepatotoxicity by measuring the release of lactate dehydrogenase (LDH) from damaged cells.

Procedure:

• Hepatocyte Culture: Isolate and culture primary hepatocytes from mouse or human liver.

• Compound Treatment: Treat hepatocytes with various concentrations of the test compound and Seneciphyllinine (e.g., 5-50 µM) for 24 hours. Include a vehicle control and a maximum LDH release control (cells lysed with a detergent).

• LDH Measurement: Collect the cell culture supernatant and measure the LDH activity using a commercially available LDH cytotoxicity assay kit.

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release from treated cells to the maximum LDH release control.

Conclusion

Seneciphyllinine is a robust and reliable positive control for in vitro and in vivo toxicity studies. Its well-characterized cytotoxic, genotoxic, and hepatotoxic properties provide a benchmark for evaluating the potential hazards of novel chemical entities and natural products. The protocols provided herein offer a framework for the standardized application of Seneciphyllinine in key toxicity assays, contributing to the generation of reproducible and reliable toxicological data. Researchers should always adhere to appropriate safety precautions when handling this toxic compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Seneciphylline, a main pyrrolizidine alkaloid in Gynura japonica, induces hepatotoxicity in mice and primary hepatocytes via activating mitochondria-mediated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying DNA Adduct Formation by Seneciphyllinine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Seneciphyllinine is a pyrrolizidine alkaloid (PA), a class of natural toxins found in numerous plant species. Many PAs are known to be hepatotoxic, genotoxic, and carcinogenic. The toxicity of these compounds is primarily attributed to their metabolic activation in the liver, leading to the formation of highly reactive pyrrolic esters, known as dehydropyrrolizidine alkaloids (DHPAs). These electrophilic metabolites can covalently bind to cellular macromolecules, including DNA, to form DNA adducts. The formation of these adducts is considered a critical initiating event in the carcinogenicity of PAs.

These application notes provide a comprehensive overview of the use of seneciphyllinine in studies of DNA adduct formation, including detailed experimental protocols and a summary of quantitative data from related compounds. Due to the limited availability of data specifically for seneciphyllinine, information from the closely related and structurally similar PA, senecionine, is used as a representative example.

Metabolic Activation and DNA Adduct Formation

The genotoxicity of seneciphyllinine, a retronecine-type PA, is dependent on its metabolic activation by cytochrome P450 enzymes in the liver.[1][2] This process converts seneciphyllinine into a reactive pyrrolic metabolite, dehydroseneciphyllinine, which is a potent electrophile. This reactive intermediate can then attack nucleophilic sites on DNA bases, primarily guanine and adenine, to form covalent adducts.[3][4] The formation of these DNA adducts can lead to mutations and initiate carcinogenesis if not repaired.[3]

The general pathway for the metabolic activation of seneciphyllinine and subsequent DNA adduct formation is depicted below.

Metabolic activation of seneciphyllinine and DNA adduct formation.

Quantitative Data on PA-Derived Adducts

The following tables summarize quantitative data on the formation of adducts derived from senecionine, a closely related pyrrolizidine alkaloid, and a mixture containing senecionine and seneciphyllinine. This data provides a valuable reference for designing and interpreting studies with seneciphyllinine.

Table 1: In Vitro Formation of DNA-Reactive Pyrrolic Metabolites of Senecionine

Data from a study quantifying reactive metabolites from the metabolism of senecionine in various liver microsomes and hepatocytes.

Biological System	Metabolite	Concentration (pmol/mg protein/min)
Mouse Liver Microsomes	(±)-6,7-dihydro-7-hydroxy-1-hydroxymethyl-5H-pyrrolizine (DHP)	15.3 ± 2.1
7-glutathione-DHP	8.9 ± 1.2
7-cysteine-DHP	2.1 ± 0.3
7-N-acetylcysteine-DHP	1.5 ± 0.2
1-CHO-DHP	0.8 ± 0.1
Rat Liver Microsomes	DHP	10.1 ± 1.5
7-glutathione-DHP	5.8 ± 0.8
7-cysteine-DHP	1.4 ± 0.2
7-N-acetylcysteine-DHP	1.0 ± 0.1
1-CHO-DHP	0.5 ± 0.1
Human Liver Microsomes	DHP	7.2 ± 1.1
7-glutathione-DHP	4.1 ± 0.6
7-cysteine-DHP	1.0 ± 0.1
7-N-acetylcysteine-DHP	0.7 ± 0.1
1-CHO-DHP	0.4 ± 0.1
Primary Rat Hepatocytes	DHP	25.6 ± 3.6
7-glutathione-DHP	14.8 ± 2.1
7-cysteine-DHP	3.5 ± 0.5
7-N-acetylcysteine-DHP	2.5 ± 0.4
1-CHO-DHP	1.3 ± 0.2

Table 2: Dose-Dependent Formation of Pyrrole-Protein Adducts in Rats Treated with a Senecionine/Seneciphyllinine-Containing Extract

Data from a study investigating the correlation between hepatic pyrrole-protein adducts and liver injury.

Total PA Dose (mmol/kg)	Hepatic Pyrrole-Protein Adducts (nmol/g liver)
0.078	5.8 ± 0.7
0.156	11.2 ± 1.5
0.234	17.1 ± 2.3
0.312	22.9 ± 3.1
0.47	34.5 ± 4.6

Experimental Protocols

Protocol 1: Detection of Seneciphyllinine-DNA Adducts using ³²P-Postlabeling

This method is highly sensitive for the detection of a wide range of DNA adducts without prior knowledge of their chemical structure.

Materials:

• DNA sample (10 µg)

• Micrococcal Nuclease (MN)

• Spleen Phosphodiesterase (SPD)

• Nuclease P1

• T4 Polynucleotide Kinase

• [γ-³²P]ATP (specific activity >3000 Ci/mmol)

• Polyethyleneimine (PEI)-cellulose TLC plates

• Solvents for chromatography

Procedure:

• DNA Digestion:

  • Digest 10 µg of DNA with MN and SPD to yield normal and adducted deoxynucleoside 3'-monophosphates.

• Adduct Enrichment (Nuclease P1 method):

  • Treat the digest with nuclease P1 to dephosphorylate normal nucleotides to deoxynucleosides, while adducted nucleotides are resistant to this enzyme.

• ³²P-Labeling:

  • Label the enriched adducts at the 5'-position with ³²P from [γ-³²P]ATP using T4 polynucleotide kinase.

• TLC Separation:

  • Separate the ³²P-labeled adducted nucleotides by multidirectional chromatography on PEI-cellulose TLC plates.

• Detection and Quantification:

  • Detect the adducts by autoradiography and quantify the radioactivity using a phosphorimager. Adduct levels are calculated as relative adduct labeling (RAL), representing the number of adducts per 10⁷⁻¹⁰ normal nucleotides.

Workflow for ³²P-Postlabeling of DNA adducts.

Protocol 2: LC-MS/MS Analysis of Dehydroretronecine (DHR)-DNA Adducts

This protocol is adapted for the specific detection and quantification of DHR-derived DNA adducts, the expected reactive metabolite of seneciphyllinine.

Materials:

• DNA sample (50 µg)

• Benzonase nuclease

• Nuclease P1

• Phosphodiesterase I

• Alkaline phosphatase

• LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole or Orbitrap mass spectrometer)

• C18 reverse-phase column

• Solvents: Formic acid, acetonitrile, water (LC-MS grade)

• Internal standards (e.g., isotope-labeled DHR-adducts)

Procedure:

• DNA Hydrolysis:

  • Digest 50 µg of DNA with a cocktail of Benzonase, nuclease P1, phosphodiesterase I, and alkaline phosphatase to release individual nucleosides and adducted nucleosides.

• Sample Cleanup:

  • Perform solid-phase extraction (SPE) or ultrafiltration to remove proteins and other macromolecules.

• LC Separation:

  • Inject the cleaned sample onto a C18 reverse-phase column.

  • Elute the analytes using a gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• MS/MS Detection:

  • Perform mass spectrometric analysis in positive ion mode using multiple reaction monitoring (MRM) for targeted adducts or high-resolution full scan for untargeted analysis.

  • Monitor for the neutral loss of the deoxyribose moiety (116.0474 Da) as a characteristic fragmentation of nucleoside adducts.

• Quantification:

  • Quantify the adducts by comparing the peak area of the analyte to that of a known amount of an internal standard.

References

• 1. Pyrrolizidine Alkaloid-Induced Hepatotoxicity Associated with the Formation of Reactive Metabolite-Derived Pyrrole–Protein Adducts [mdpi.com]
• 2. Metabolic Toxification of 1,2-Unsaturated Pyrrolizidine Alkaloids Causes Human Hepatic Sinusoidal Obstruction Syndrome: The Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Senecionine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Seneciphyllinine: A Reference Standard for Analytical Integrity in Research and Development

Introduction

Seneciphyllinine, a pyrrolizidine alkaloid (PA), is a naturally occurring toxin found in various plant species. Due to its potential hepatotoxicity, its presence in food, animal feed, and herbal products is a significant safety concern. Accurate and reliable quantification of seneciphyllinine is therefore crucial for consumer safety and regulatory compliance. The use of a well-characterized seneciphyllinine reference standard is fundamental to achieving high-quality analytical data in research, drug development, and quality control settings. This document provides detailed application notes and protocols for the use of seneciphyllinine as a reference standard in analytical chemistry.

Physicochemical Properties and Specifications

Seneciphyllinine is a primary reference standard with certified absolute purity, taking into account chromatographic purity, water content, residual solvents, and inorganic impurities[1].

Property	Value	Reference
Molecular Formula	C₁₈H₂₃NO₅	[1]
Molecular Weight	333.39 g/mol	[1]
CAS Number	480-81-9	[1]
Purity (HPLC)	≥98.0%	N/A
Storage	2-8 °C	[1]
Synonyms	Jacodine, α-Longilobine

Application Notes

Seneciphyllinine as a reference standard is essential for the development, validation, and routine application of analytical methods for its quantification in diverse matrices. Its primary applications include:

• Food Safety Analysis: Quantification of seneciphyllinine contamination in honey, tea, herbs, and other agricultural products to ensure compliance with regulatory limits.

• Pharmaceutical Research: In drug development, it is crucial to assess the potential for contamination of herbal drug products and to study the metabolism and toxicity of pyrrolizidine alkaloids.

• Toxicology Studies: Used to establish analytical methods for toxicological research to understand the mechanisms of PA-induced hepatotoxicity.

Experimental Protocols

Protocol 1: Quantitative Analysis of Seneciphyllinine by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This protocol is adapted from a validated method for the determination of seneciphyllinine in plasma and is applicable to other matrices with appropriate sample preparation.

1. Instrumentation and Materials:

• UPLC system coupled with a triple quadrupole mass spectrometer.

• C18 analytical column (e.g., 100 x 2.1 mm, 1.7 µm).

• Seneciphyllinine reference standard.

• Acetonitrile (LC-MS grade).

• Formic acid (LC-MS grade).

• Ultrapure water.

2. Standard Solution Preparation:

• Stock Solution (1 mg/mL): Accurately weigh and dissolve seneciphyllinine reference standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with a suitable solvent (e.g., methanol or mobile phase) to create a calibration curve (e.g., 1-1,000 ng/mL).

3. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A suitable gradient program to ensure separation from matrix components.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

4. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for seneciphyllinine.

5. Sample Preparation (Plasma):

• To 50 µL of plasma, add 150 µL of methanol to precipitate proteins.

• Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

• Inject the supernatant into the UPLC-MS/MS system.

6. Data Analysis:

• Construct a calibration curve by plotting the peak area of seneciphyllinine against the concentration of the working standard solutions.

• Determine the concentration of seneciphyllinine in the samples by interpolating their peak areas from the calibration curve.

Quantitative Data for UPLC-MS/MS Method:

Parameter	Value	Reference
Linearity Range	1 - 1,000 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra- and Inter-day Precision	Within acceptable limits
Accuracy	Within acceptable limits

Protocol 2: General Protocol for Quantitative Analysis of Seneciphyllinine by High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

This is a general protocol based on common practices for the analysis of alkaloids and other plant-derived compounds. Method development and validation are required for specific matrices.

1. Instrumentation and Materials:

• HPLC system with a DAD or UV detector.

• C18 analytical column (e.g., 250 x 4.6 mm, 5 µm).

• Seneciphyllinine reference standard.

• Acetonitrile (HPLC grade).

• Methanol (HPLC grade).

• Formic acid or other suitable buffer (HPLC grade).

• Ultrapure water.

2. Standard Solution Preparation:

• Stock Solution (1 mg/mL): Accurately weigh and dissolve seneciphyllinine reference standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase to construct a calibration curve.

3. Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water (with or without a modifier like formic acid) in isocratic or gradient elution mode. The exact ratio should be optimized for best separation.

• Flow Rate: 0.8 - 1.2 mL/min.

• Column Temperature: Ambient or controlled (e.g., 30 °C).

• Injection Volume: 10 - 20 µL.

• Detection Wavelength: Determined by measuring the UV spectrum of a seneciphyllinine standard solution to find the wavelength of maximum absorbance (λmax).

4. Sample Preparation (e.g., Herbal Tea):

• Weigh a homogenized sample of the herbal tea.

• Extract with a suitable solvent (e.g., methanol or acidified water) using techniques like sonication or shaking.

• Filter the extract through a 0.45 µm syringe filter before injection.

• Solid-phase extraction (SPE) may be necessary for cleanup of complex matrices.

5. Data Analysis:

• Create a calibration curve by plotting the peak area at the λmax against the concentration of the prepared standard solutions.

• Quantify seneciphyllinine in the prepared samples by comparing their peak areas to the calibration curve.

Visualizations

Caption: Experimental workflow for the quantification of seneciphyllinine.

References

• 1. Hepatotoxicity of Pyrrolizidine Alkaloid Compound Intermedine: Comparison with Other Pyrrolizidine Alkaloids and Its Toxicological Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Isolation and Purification of Seneciphyllinine from Senecio jacobaea

Introduction

Senecio jacobaea, commonly known as tansy ragwort, is a plant species belonging to the Asteraceae family. This plant is known to produce a variety of pyrrolizidine alkaloids (PAs), which are secondary metabolites characterized by a necine base esterified with one or more necic acids.[1] Seneciphyllinine is one of the major PAs found in Senecio jacobaea and is of significant interest to researchers in toxicology, pharmacology, and natural product chemistry due to its potential hepatotoxic effects.[2] This document provides a detailed protocol for the extraction, separation, and isolation of seneciphyllinine from the dried aerial parts of Senecio jacobaea. The protocol is intended for researchers, scientists, and professionals in drug development.

Principle

The isolation of seneciphyllinine from Senecio jacobaea is a multi-step process that begins with the extraction of total PAs from the plant material, followed by a series of chromatographic purification steps to isolate the target compound. The general workflow involves:

• Extraction: PAs are typically present in plants as both free bases and N-oxides. An acid-base extraction method is employed to efficiently extract both forms from the dried and ground plant material. The initial extraction is performed with an acidified aqueous solution to protonate the alkaloids, rendering them soluble in the aqueous phase.

• Purification: The crude extract contains a complex mixture of alkaloids and other plant metabolites. A combination of solid-phase extraction (SPE) and column chromatography is utilized to separate seneciphyllinine from other PAs like jacobine, jacozine, jacoline, and senecionine, which are also present in S. jacobaea.[2] High-performance liquid chromatography (HPLC) or counter-current chromatography (CCC) can be employed for final purification.[3][4]

• Analysis: The purity and identity of the isolated seneciphyllinine are confirmed using analytical techniques such as thin-layer chromatography (TLC), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS/MS).

Materials and Reagents

• Dried and powdered aerial parts of Senecio jacobaea

• Sulfuric acid (H₂SO₄), 0.2 M

• Ammonia solution (NH₄OH), concentrated

• Zinc dust

• Dichloromethane (CH₂Cl₂), analytical grade

• Methanol (MeOH), analytical grade

• Chloroform (CHCl₃), analytical grade

• Silica gel for column chromatography (70-230 mesh)

• C18 Solid-Phase Extraction (SPE) cartridges

• Deionized water

• Filter paper

• Rotary evaporator

• Ultrasonic bath

• Centrifuge

• pH meter or pH indicator strips

• Standard of seneciphyllinine (for comparison)

Experimental Protocol

Extraction of Total Pyrrolizidine Alkaloids

• Weigh 20 g of dried, finely ground Senecio jacobaea plant material into a 500 mL Erlenmeyer flask.

• Add 200 mL of 0.2 M sulfuric acid to the flask.

• Place the flask in an ultrasonic bath for 30 minutes to facilitate cell wall disruption and extraction.

• After sonication, stir the mixture for an additional 2 hours at room temperature.

• Filter the mixture through several layers of cheesecloth and then through filter paper to remove solid plant material.

• Transfer the acidic aqueous extract to a separatory funnel.

• Add approximately 2 g of zinc dust to the extract to reduce any PA N-oxides to their corresponding free bases. Stir for 2 hours.

• Filter the solution to remove the zinc dust.

• Make the solution alkaline (pH 9-10) by slowly adding concentrated ammonia solution. Monitor the pH using a pH meter or indicator strips.

• Extract the aqueous solution three times with 100 mL of dichloromethane. Combine the organic layers.

• Dry the combined dichloromethane extract over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude alkaloid mixture.

Purification by Column Chromatography

• Prepare a silica gel column (e.g., 30 cm length, 2 cm diameter) using a slurry of silica gel in chloroform.

• Dissolve the crude alkaloid extract in a minimal amount of chloroform.

• Apply the dissolved extract to the top of the silica gel column.

• Elute the column with a gradient of chloroform and methanol. Start with 100% chloroform and gradually increase the polarity by adding methanol (e.g., 99:1, 98:2, 95:5 v/v).

• Collect fractions of approximately 10-15 mL.

• Monitor the fractions by thin-layer chromatography (TLC) using a chloroform:methanol:ammonia (e.g., 85:14:1) solvent system. Visualize the spots using Dragendorff's reagent or by exposing the plate to iodine vapor.

• Combine the fractions containing the compound with the same retention factor (Rf) as the seneciphyllinine standard.

• Evaporate the solvent from the combined fractions to yield the partially purified seneciphyllinine.

(Optional) Final Purification by Preparative HPLC

For higher purity, the enriched fractions from column chromatography can be subjected to preparative HPLC.

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

• Detection: UV detector at 220 nm.

• Inject the sample and collect the peak corresponding to the retention time of seneciphyllinine.

• Evaporate the solvent to obtain the pure compound.

Data Presentation

The following table summarizes typical parameters and expected outcomes for the isolation of seneciphyllinine. Note that yields can vary significantly depending on the plant material's origin, age, and growing conditions.

Parameter	Value/Range	Reference
Starting Plant Material	20 g (dry weight)	Protocol Step 4.1.1
Extraction Solvent	0.2 M H₂SO₄
pH for Alkaline Extraction	9-10	Protocol Step 4.1.9
Column Chromatography Stationary Phase	Silica Gel (70-230 mesh)
Column Chromatography Mobile Phase	Chloroform:Methanol gradient
TLC Mobile Phase	Chloroform:Methanol:Ammonia (85:14:1)	General PA practice
Expected Yield of Crude PAs	0.1% - 0.9% of dry plant weight
Purity after Column Chromatography	>90% (as estimated by TLC/HPLC)	-
Final Purity after Prep-HPLC	>98%	-

Workflow Diagram

Caption: Workflow for the isolation of Seneciphyllinine.

Safety Precautions

• Pyrrolizidine alkaloids are known to be hepatotoxic and potentially carcinogenic. Handle all plant material, extracts, and isolated compounds with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Work in a well-ventilated fume hood, especially when handling volatile organic solvents like dichloromethane and chloroform.

• Dispose of all chemical waste according to institutional guidelines.

References

• 1. mdpi.com [mdpi.com]
• 2. Comparison of the toxicities of Senecio jacobaea, Senecio vulgaris and Senecio glabellus in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparative separation of pyrrolizidine alkaloids by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

Application Notes and Protocols for In Vivo Imaging of Seneciphyllinine-Induced Oxidative Stress

For Researchers, Scientists, and Drug Development Professionals

Introduction

Seneciphyllinine, a member of the pyrrolizidine alkaloid (PA) family, is a naturally occurring toxin found in numerous plant species. Ingestion of Seneciphyllinine can lead to significant hepatotoxicity, primarily mediated by metabolic activation in the liver. This activation process generates reactive oxygen species (ROS), leading to a state of oxidative stress. The subsequent cellular damage, including lipid peroxidation and depletion of endogenous antioxidants, is a critical factor in the pathogenesis of PA-induced liver injury.

Real-time, in vivo imaging of these oxidative stress events provides a powerful tool for understanding the dynamics of Seneciphyllinine toxicity and for evaluating the efficacy of potential therapeutic interventions. This document provides detailed application notes and protocols for the in vivo imaging of Seneciphyllinine-induced oxidative stress in a murine model.

Key Signaling Pathway in Seneciphyllinine-Induced Oxidative Stress

Seneciphyllinine-induced hepatotoxicity is initiated by its metabolic activation by cytochrome P450 enzymes in the liver. This process generates highly reactive pyrrolic esters. These metabolites can directly alkylate cellular macromolecules or undergo further reactions that lead to the production of ROS, such as superoxide anions and hydrogen peroxide. This surge in ROS overwhelms the cellular antioxidant defense systems, leading to oxidative stress.

A key pathway involved in the cellular response to oxidative stress is the Keap1-Nrf2 signaling pathway. Under normal conditions, the transcription factor Nrf2 is kept inactive in the cytoplasm by binding to Keap1. However, in the presence of oxidative stress, Keap1 is modified, releasing Nrf2, which then translocates to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and cytoprotective genes, upregulating their expression to combat oxidative damage.

Simultaneously, the excessive ROS production leads to the depletion of glutathione (GSH), a critical endogenous antioxidant. The reactive metabolites of Seneciphyllinine can also directly conjugate with GSH, further exacerbating its depletion. This reduction in GSH levels impairs the cell's ability to neutralize ROS and detoxify harmful compounds, leading to increased lipid peroxidation, mitochondrial dysfunction, and ultimately, hepatocyte cell death.

Technical Notes & Optimization

Overcoming matrix effects in Seneciphyllinine LC-MS/MS analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of Seneciphyllinine.

Troubleshooting Guide

This guide addresses specific issues that may arise during your analysis, providing potential causes and solutions in a direct question-and-answer format.

Q1: My Seneciphyllinine signal is unexpectedly low, and the results are not reproducible. Could this be a matrix effect?

A: Yes, these are classic symptoms of ion suppression, a common matrix effect. Co-eluting compounds from your sample matrix (e.g., phospholipids, salts, or other endogenous components) can interfere with the ionization of Seneciphyllinine in the MS source, leading to a suppressed signal and poor reproducibility.[1][2] To confirm if you are experiencing a matrix effect, you should perform a post-extraction spike experiment.[3][4] This involves comparing the signal response of an analyte spiked into a blank, extracted matrix with the response of the analyte in a neat solvent. A significant difference indicates the presence of a matrix effect.[5]

Q2: I've confirmed a matrix effect is present. How can I determine where in my chromatogram the interference is occurring?

A: The most effective method to visualize regions of ion suppression or enhancement is the post-column infusion technique. This experiment involves infusing a constant flow of a Seneciphyllinine standard solution into the LC eluent stream after the analytical column but before the MS ion source. You then inject a blank, extracted sample. Any dip or rise in the baseline signal of the infused standard corresponds to a region where matrix components are causing ion suppression or enhancement, respectively. This allows you to see if the interference co-elutes with your target analyte.

Q3: My Seneciphyllinine peak shape is poor (e.g., tailing, splitting, or broadening). What are the likely causes?

A: Poor peak shape can be caused by several factors, often related to matrix interference or chromatographic conditions:

• Column Contamination: Residual matrix components can accumulate on the column, leading to peak distortion. Implement a robust column washing step after each run or batch.

• Co-eluting Interferences: A matrix component eluting very close to Seneciphyllinine can distort its peak shape. Improving chromatographic separation through gradient optimization is crucial.

• Mobile Phase Issues: Incorrect pH or buffer composition of the mobile phase can affect the ionization state of Seneciphyllinine and its interaction with the stationary phase, leading to tailing.

• Sample Overload: Injecting a sample that is too concentrated or "dirty" can overload the column, causing peak broadening. Consider diluting the sample or improving the sample cleanup procedure.

Q4: What is the most effective first step to mitigate a confirmed matrix effect?

A: The most critical and effective step is to optimize your sample preparation protocol. The goal is to remove as many interfering matrix components as possible before the sample is injected into the LC-MS/MS system. While simple dilution or protein precipitation can be used, more rigorous techniques like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) provide significantly cleaner extracts and are highly recommended for complex matrices.

Frequently Asked Questions (FAQs)

Q1: What exactly is a "matrix effect" in LC-MS/MS analysis?

A: A matrix effect is the alteration (suppression or enhancement) of an analyte's ionization efficiency due to the presence of co-eluting components from the sample matrix. These interfering components are not detected in the chromatogram but can significantly impact the accuracy, precision, and sensitivity of the quantitative results. This phenomenon is a primary challenge in LC-MS, especially when using electrospray ionization (ESI).

Q2: What are the most effective sample preparation techniques to reduce matrix effects for Seneciphyllinine analysis in biological samples?

A: The choice of technique depends on the complexity of your matrix and the required sensitivity. For pyrrolizidine alkaloids like Seneciphyllinine, moving from simple to more complex methods generally yields cleaner samples. Solid-Phase Extraction (SPE) is often the most effective method for removing the phospholipids and salts that are common sources of matrix effects in biological fluids.

Table 1: Comparison of Common Sample Preparation Techniques

Technique	Principle	Pros	Cons	Best For
Dilution	Reduces the concentration of both the analyte and matrix components.	Simple, fast, inexpensive.	Reduces sensitivity; may not be sufficient for complex matrices.	High-concentration samples with minor matrix effects.
Protein Precipitation (PPT)	An organic solvent (e.g., methanol, acetonitrile) is added to precipitate proteins.	Simple, fast, removes most proteins.	Does not effectively remove other interferences like phospholipids and salts; supernatant is still a "dirty" sample.	Screening studies or when high throughput is needed and matrix effects are manageable.
Liquid-Liquid Extraction (LLE)	Partitions the analyte into an immiscible organic solvent, leaving polar interferences in the aqueous layer.	Provides a cleaner sample than PPT; removes salts and some polar lipids.	More labor-intensive and time-consuming; requires solvent optimization.	Isolating analytes from aqueous matrices when a suitable immiscible solvent is available.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away, followed by elution of the purified analyte.	Provides the cleanest extracts; highly effective at removing salts, proteins, and phospholipids.	Most complex and time-consuming method; requires method development.	Complex matrices (e.g., plasma, tissue homogenates) and assays requiring the lowest limits of detection.

Q3: How should I choose an internal standard (IS) to compensate for matrix effects in Seneciphyllinine analysis?

A: The ideal choice is a stable isotope-labeled (SIL) internal standard of Seneciphyllinine (e.g., ¹³C- or ¹⁵N-labeled). A SIL-IS has nearly identical chemical and physical properties to the analyte, meaning it will co-elute and experience the same degree of ion suppression or enhancement, providing the most accurate correction. However, SIL standards for many pyrrolizidine alkaloids are often expensive or not commercially available. In such cases, a structural analog that behaves similarly during extraction and chromatography can be used, but it will not compensate for matrix effects as perfectly as a SIL-IS.

Q4: What are matrix-matched calibrants, and when are they necessary?

A: Matrix-matched calibrants are calibration standards prepared in a blank biological matrix that is free of the analyte of interest. This approach is used to compensate for matrix effects when a suitable internal standard (especially a SIL-IS) is not available. By preparing standards in the same matrix as the samples, the calibrants and the analyte in the samples will experience similar ionization effects, leading to more accurate quantification. This is a highly recommended strategy for the analysis of pyrrolizidine alkaloids.

Experimental Protocols & Methodologies

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Spike

This protocol allows you to quantify the degree of ion suppression or enhancement.

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Spike the Seneciphyllinine standard into the final reconstitution solvent at a known concentration (e.g., low, medium, and high QC levels).

  • Set B (Post-Spike Sample): Extract a blank matrix sample (e.g., plasma, urine) using your established protocol. Before the final evaporation step, spike the extract with the Seneciphyllinine standard to the same concentration as in Set A.

  • Set C (Blank Matrix): Inject an extracted blank matrix sample to check for interferences at the analyte's retention time.

• Analyze and Calculate: Analyze all samples via LC-MS/MS. Calculate the Matrix Factor (MF) using the following formula:

  MF (%) = (Peak Area in Set B / Peak Area in Set A) x 100

• Interpret Results:

  • An MF of 100% indicates no matrix effect.

  • An MF < 100% indicates ion suppression.

  • An MF > 100% indicates ion enhancement.

Protocol 2: Recommended Solid-Phase Extraction (SPE) for Seneciphyllinine

This protocol is a robust starting point for extracting Seneciphyllinine and other pyrrolizidine alkaloids from complex matrices like plasma or plant extracts, based on methods for similar compounds.

• Sample Pre-treatment: Acidify the sample (e.g., 1 mL of plasma) with an acid like sulfuric or formic acid. This ensures the tertiary amine group of Seneciphyllinine is protonated.

• Cartridge Conditioning: Condition a cation-exchange SPE cartridge (e.g., Oasis MCX) with methanol followed by acidified water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with acidified water to remove neutral and acidic interferences. Follow with a methanol wash to remove lipids and other non-polar interferences.

• Elution: Elute Seneciphyllinine using a basic organic solvent (e.g., 5% ammonium hydroxide in methanol). The basic pH neutralizes the analyte, releasing it from the sorbent.

• Evaporation & Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen. Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Protocol 3: Recommended Starting LC-MS/MS Parameters

These parameters are based on validated methods for Seneciphyllinine and other pyrrolizidine alkaloids and serve as an excellent starting point for method development.

Table 2: Recommended Liquid Chromatography Parameters

Parameter	Recommendation
LC Column	Reversed-phase C18 (e.g., 2.1 x 100 mm, <2.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	1 - 10 µL
Column Temperature	30 - 40 °C
Example Gradient	5% B for 1 min, ramp to 95% B over 8 min, hold for 2 min, return to 5% B and re-equilibrate for 3 min.

Table 3: Recommended Mass Spectrometry Parameters

Parameter	Recommendation
Ionization Mode	Electrospray Ionization (ESI), Positive Ion
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	[M+H]⁺ = 334.2 m/z
Example Product Ions (Q3)	Monitor 2-3 characteristic fragment ions for quantification and confirmation (e.g., 136.1, 120.1 m/z). Collision energy should be optimized for your instrument.
Capillary Voltage	3000 - 4000 V
Drying Gas Temperature	300 - 350 °C
Nebulizer Pressure	35 - 45 psi

Visualizations

Caption: A troubleshooting workflow for diagnosing and resolving matrix effects.

Caption: A typical workflow for Solid-Phase Extraction (SPE) of Seneciphyllinine.

Caption: A decision tree for selecting an appropriate matrix effect correction strategy.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. zefsci.com [zefsci.com]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. chromatographyonline.com [chromatographyonline.com]

Improving the recovery of Seneciphyllinine during sample preparation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the recovery of Seneciphyllinine during sample preparation.

Frequently Asked Questions (FAQs)

Compound-Related Issues

1. What are the basic chemical properties of Seneciphyllinine?

Seneciphyllinine is a pyrrolizidine alkaloid with the following properties:

• Molecular Formula: C₁₈H₂₃NO₅[1]

• Molecular Weight: 333.4 g/mol [1]

• Appearance: Typically a white or off-white solid.

• General Solubility: As a pyrrolizidine alkaloid N-oxide, it is generally polar and thus more soluble in polar solvents.

2. In which solvents is Seneciphyllinine most soluble?

While specific quantitative solubility data is limited, based on its polarity and common extraction procedures for similar alkaloids, Seneciphyllinine is expected to have good solubility in polar organic solvents. A study on the determination of Seneciphyllinine in rat plasma utilized methanol for protein precipitation, indicating its solubility in this solvent. Generally, for pyrrolizidine alkaloids, polar solvents are preferred for extraction.

Recommended Solvents for Extraction and Dissolution:

• Methanol

• Acetonitrile

• Ethanol

• Water (especially acidified)

3. What are the optimal pH and temperature conditions for Seneciphyllinine stability?

• pH: Acidic conditions (e.g., 0.05 M H₂SO₄) are often used during extraction to aid in the release of alkaloids from the sample matrix and to protonate them, which can improve stability and retention on cation-exchange solid-phase extraction (SPE) cartridges.[2] However, highly acidic or alkaline conditions, especially when combined with heat, can lead to degradation or transformation reactions, such as deacetylation.[3]

• Temperature: Elevated temperatures should be avoided during sample processing, especially during evaporation steps, to prevent degradation of thermolabile compounds.[4] If evaporation is necessary, it should be performed under reduced pressure and at a controlled temperature.

Troubleshooting Guides

This section addresses common issues encountered during the extraction and analysis of Seneciphyllinine.

Low Recovery After Extraction

Problem: The recovery of Seneciphyllinine is significantly lower than expected after the initial extraction from the sample matrix.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Incomplete Extraction	1. Optimize Extraction Solvent: Ensure the solvent polarity matches that of Seneciphyllinine. For plant matrices, a mixture of methanol or acetonitrile with an acidic aqueous solution is often effective. 2. Increase Solvent-to-Sample Ratio: A higher volume of solvent can improve extraction efficiency. 3. Enhance Extraction with Physical Methods: Employ techniques like sonication or microwave-assisted extraction (MAE) to improve the release of the analyte from the sample matrix. 4. Perform Multiple Extractions: Repeating the extraction process two or three times with fresh solvent and combining the extracts can significantly increase recovery.
Analyte Degradation	1. Control Temperature: Avoid high temperatures during all steps. Use refrigerated centrifuges and conduct extractions at room temperature unless a specific protocol requires heating. 2. Protect from Light: Store samples and extracts in amber vials or protect them from direct light, as some alkaloids are light-sensitive. 3. Use Antioxidants: If oxidative degradation is suspected, consider adding an antioxidant to the extraction solvent.
Poor Matrix Disruption	1. Ensure Thorough Homogenization: For solid samples like plant material, ensure it is finely ground to a homogenous powder to maximize the surface area for extraction. For tissues, use appropriate homogenization techniques (e.g., bead beating, rotor-stator homogenizer).

Low Recovery After Solid-Phase Extraction (SPE)

Problem: Significant loss of Seneciphyllinine occurs during the solid-phase extraction cleanup step.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Improper Cartridge Conditioning	1. Ensure Proper Wetting: Condition the SPE cartridge according to the manufacturer's instructions. For cation-exchange cartridges (e.g., MCX, SCX), this typically involves washing with methanol followed by equilibration with an acidic aqueous solution. The sorbent should not be allowed to dry out before loading the sample.
Incorrect Sample pH	1. Adjust Sample pH: For cation-exchange SPE, the sample should be acidified to ensure Seneciphyllinine is protonated and can bind to the sorbent.
Incomplete Elution	1. Optimize Elution Solvent: Use a solvent strong enough to disrupt the interaction between Seneciphyllinine and the sorbent. For cation-exchange SPE, this is typically a basic organic solvent (e.g., 5% ammonium hydroxide in methanol). 2. Increase Elution Volume: Use a sufficient volume of the elution solvent to ensure complete recovery. Applying the elution solvent in two smaller aliquots can be more effective than one large volume. 3. Allow Sufficient Soak Time: Let the elution solvent soak the sorbent for a few minutes before eluting to improve the desorption of the analyte.
Analyte Breakthrough during Loading	1. Control Flow Rate: Load the sample onto the SPE cartridge at a slow and steady flow rate to allow for adequate interaction between the analyte and the sorbent.

Experimental Protocols

Generic Protocol for Extraction of Seneciphyllinine from Plant Material

This protocol is a general guideline and may require optimization for specific plant matrices.

• Sample Preparation:

  • Dry the plant material at a controlled temperature (e.g., 40°C) until a constant weight is achieved.

  • Grind the dried material into a fine powder using a laboratory mill.

• Extraction:

  • Weigh 1-2 g of the powdered plant material into a centrifuge tube.

  • Add 10-20 mL of an extraction solvent (e.g., methanol/water (80:20, v/v) or 0.05 M H₂SO₄ in 50% methanol).

  • Vortex for 1 minute to ensure thorough mixing.

  • Extract using sonication for 30 minutes in a water bath.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Carefully collect the supernatant.

  • Repeat the extraction process on the pellet with a fresh portion of the extraction solvent.

  • Combine the supernatants.

• Solid-Phase Extraction (SPE) Cleanup (using a cation-exchange cartridge):

  • Conditioning: Condition the SPE cartridge with 5 mL of methanol followed by 5 mL of 0.05 M H₂SO₄.

  • Loading: Load the combined extract onto the cartridge at a slow flow rate (approx. 1-2 mL/min).

  • Washing: Wash the cartridge with 5 mL of 0.1 M HCl to remove neutral and acidic interferences, followed by 5 mL of methanol to remove non-polar interferences.

  • Elution: Elute the Seneciphyllinine with 5-10 mL of a freshly prepared solution of 5% ammonium hydroxide in methanol.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., <40°C). Reconstitute the residue in a known volume of the initial mobile phase for LC-MS analysis.

LC-MS/MS Parameters for Seneciphyllinine Analysis

The following parameters are based on a published method for the analysis of Seneciphyllinine and can be used as a starting point for method development.

Parameter	Condition
LC Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile
Gradient Elution	A typical gradient would start with a high percentage of Mobile Phase A, ramping up the percentage of Mobile Phase B to elute the analyte.
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
MS/MS Mode	Multiple Reaction Monitoring (MRM)

Visualizations

Caption: Experimental workflow for the extraction and analysis of Seneciphyllinine.

Caption: Troubleshooting logic for low Seneciphyllinine recovery.

References

• 1. plantaanalytica.com [plantaanalytica.com]
• 2. Species-specific optimization of oxylipin ionization in LC–MS: a design of experiments approach to improve sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Mobile Phase for Seneciphyllinine HPLC Separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for the High-Performance Liquid Chromatography (HPLC) separation of Seneciphyllinine.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the mobile phase in the HPLC separation of Seneciphyllinine?

A1: The mobile phase, a solvent or mixture of solvents, is crucial for achieving efficient separation in HPLC.[1] It transports the Seneciphyllinine sample through the chromatographic column, facilitating its interaction with the stationary phase.[1][2] The composition, polarity, and pH of the mobile phase directly influence retention time, peak resolution, and overall analytical accuracy.[1] By carefully selecting and optimizing the mobile phase, you can control how Seneciphyllinine interacts with the stationary phase, leading to better separation from other components in the sample.[1]

Q2: What are the common components of a mobile phase for reversed-phase HPLC of Seneciphyllinine?

A2: For reversed-phase HPLC of pyrrolizidine alkaloids like Seneciphyllinine, the mobile phase typically consists of a polar solvent system. This usually includes:

• Water: High-purity water (HPLC or LC-MS grade) is a common polar component.

• Organic Solvents: Acetonitrile or methanol are frequently mixed with water to adjust the polarity of the mobile phase. Acetonitrile is often preferred for its ability to engage in dipole-dipole interactions.

• Acidic Modifiers: Additives like formic acid or acetic acid are often used. These modifiers control the pH of the mobile phase, which is critical for analyzing basic compounds like Seneciphyllinine. A low pH (e.g., ≤ 2.5) helps to protonate the analyte, leading to improved peak shape and reduced tailing. Formic acid is also beneficial for increasing ionization efficiency when using a mass spectrometry (MS) detector.

• Buffers: Buffers such as ammonium formate or ammonium acetate can be used to maintain a stable pH throughout the analysis, which is vital for reproducible retention times.

Q3: Why is the pH of the mobile phase so important for Seneciphyllinine analysis?

A3: The pH of the mobile phase is a critical parameter because it influences the ionization state of analytes. Seneciphyllinine is a pyrrolizidine alkaloid, which is a basic compound. At a mid-range pH, basic analytes can interact with ionized silanol groups on the surface of silica-based stationary phases, causing peak tailing. By using a low pH mobile phase (e.g., with 0.1% formic acid), the Seneciphyllinine molecule becomes protonated (positively charged), and the silanol groups on the stationary phase are not ionized. This minimizes undesirable secondary interactions, resulting in sharper, more symmetrical peaks. It is generally recommended to work at a pH at least one unit away from the analyte's pKa to ensure consistent ionization and robust results.

Q4: Should I use an isocratic or gradient elution for Seneciphyllinine separation?

A4: Gradient elution is generally preferred for analyzing complex samples containing multiple pyrrolizidine alkaloids or for separating Seneciphyllinine from a complex matrix. A gradient elution involves changing the composition of the mobile phase during the run, typically by increasing the percentage of the organic solvent. This allows for the effective elution of compounds with a wide range of polarities, improving resolution and reducing analysis time. For simpler mixtures, an isocratic elution (constant mobile phase composition) might be sufficient.

Troubleshooting Guide

Issue 1: Poor Peak Shape (Peak Tailing)

• Q: My Seneciphyllinine peak is showing significant tailing. What are the likely causes and how can I fix it?

  • A: Peak tailing for basic compounds like Seneciphyllinine is a common issue in reversed-phase HPLC. The primary causes are often chemical or physical.

    • Chemical Interactions: The most frequent cause is the interaction between the basic analyte and acidic residual silanol groups on the silica-based column packing.

      • Solution 1: Adjust Mobile Phase pH. Lower the pH of your mobile phase by adding an acid modifier like formic acid or trifluoroacetic acid (TFA) to a concentration of 0.1%. A pH of 2.5 or lower is often effective for basic compounds. This protonates the Seneciphyllinine and suppresses the ionization of silanol groups, reducing the secondary interactions that cause tailing.

      • Solution 2: Use a Base-Deactivated Column. Employ a modern, high-purity, end-capped column. These columns have fewer accessible silanol groups, minimizing tailing effects.

    • Physical Problems: Issues with the HPLC system can also cause tailing for all peaks in the chromatogram.

      • Solution 1: Check for Dead Volume. Ensure all fittings and tubing connections are secure and appropriate. Use narrow internal diameter tubing (e.g., 0.005") to minimize extra-column volume.

      • Solution 2: Inspect the Column. A void at the head of the column can cause peak tailing. This may require replacing the column.

    • Column Overload: Injecting too high a concentration of the analyte can saturate the column and lead to tailing.

      • Solution: Reduce Injection Concentration. Try diluting your sample and injecting a lower amount.

Issue 2: Poor Resolution

• Q: I am not getting baseline separation between my Seneciphyllinine peak and an adjacent impurity. How can I improve the resolution?

  • A: Poor resolution (Rs) means the peaks are not sufficiently separated. Resolution is influenced by column efficiency, selectivity, and retention factor.

    • Solution 1: Optimize Mobile Phase Selectivity. The most powerful way to improve resolution is to change the separation selectivity (α).

      • Change Organic Modifier: If you are using acetonitrile, try switching to methanol, or vice-versa. These solvents have different properties and can alter the elution order and spacing of peaks.

      • Adjust pH: Small changes in the mobile phase pH can significantly impact the retention and selectivity of ionizable compounds.

    • Solution 2: Increase Column Efficiency. Higher efficiency results in narrower peaks, which can improve resolution.

      • Lower the Flow Rate: Reducing the flow rate can lead to narrower peaks and better resolution, though it will increase the analysis time.

      • Use a Different Column: Switch to a column with a smaller particle size (e.g., 3 µm or sub-2 µm) or a longer column to increase the plate number (N).

    • Solution 3: Adjust Retention Factor (k').

      • Modify Organic Solvent Percentage: Decrease the percentage of the organic solvent (e.g., acetonitrile) in the mobile phase. This will increase the retention time and may provide more time for the peaks to separate. An ideal retention factor (k') is typically between 2 and 10.

Issue 3: Unstable or Drifting Retention Times

• Q: The retention time for Seneciphyllinine is shifting between injections. What could be causing this instability?

  • A: Drifting retention times can compromise the reliability of your analysis.

    • Solution 1: Ensure Proper Column Equilibration. Before starting a sequence of injections, ensure the column is fully equilibrated with the initial mobile phase conditions. This is especially important when using gradient elution.

    • Solution 2: Control Column Temperature. Fluctuations in ambient temperature can affect retention times. Use a column oven to maintain a constant, slightly elevated temperature (e.g., 5°C above the highest room temperature) for better reproducibility.

    • Solution 3: Check Mobile Phase Preparation. Inconsistent mobile phase composition is a major cause of retention time variability. Prepare the mobile phase carefully and accurately by volume. Ensure components are fully dissolved and the solution is homogenous. Premixing solvents can improve consistency.

    • Solution 4: Degas the Mobile Phase. Dissolved gases in the mobile phase can form bubbles in the pump, leading to flow rate inaccuracies and retention time shifts. Degas the mobile phase before use.

    • Solution 5: Check for Leaks and Pump Issues. Inspect the HPLC system for any leaks. Verify that the pump is delivering a stable and accurate flow rate.

Experimental Protocols & Data

Example Experimental Protocol for Seneciphyllinine HPLC-MS Analysis

This protocol is a generalized example based on published methods for pyrrolizidine alkaloid analysis. Optimization will be required for specific applications.

• Sample Preparation:

  • Accurately weigh the sample material (e.g., plant extract).

  • Perform extraction using an appropriate solvent (e.g., methanol with a small percentage of acid).

  • The extract may require a clean-up step, such as solid-phase extraction (SPE), to remove interfering matrix components.

  • Filter the final extract through a 0.22 µm syringe filter before injection.

• Mobile Phase Preparation:

  • Mobile Phase A: Prepare a 1% formic acid solution in high-purity water.

  • Mobile Phase B: Acetonitrile.

  • Filter both mobile phases through a 0.45 µm filter and degas thoroughly (e.g., by sonication).

• Chromatographic Conditions:

  • Column: Phenomenex Synergi MAX-RP C12 (4 µm, 250 x 4.6 mm) or a similar reversed-phase column.

  • Column Temperature: 25°C.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • UV Detection Wavelength: 215-220 nm (as alkaloids typically absorb in this region).

• MS Detector Parameters (Example for ESI):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Temperature: 300°C.

  • Source Voltage: 5 kV.

Data Tables

Table 1: Example Gradient Elution Program for Pyrrolizidine Alkaloid Separation (Based on a method used for separating PAs in Senecio plants)

Time (minutes)	% Mobile Phase A (1% Formic Acid in Water)	% Mobile Phase B (Acetonitrile)
0.0	95	5
25.0	72	28
55.0	72	28
65.0	5	95
75.0	5	95

Table 2: Troubleshooting Summary for Common HPLC Issues

Issue	Potential Cause	Recommended Action
Peak Tailing	Secondary interactions with silanols	Lower mobile phase pH (e.g., add 0.1% formic acid); Use an end-capped column.
Column overload	Dilute sample; reduce injection volume.
Poor Resolution	Suboptimal selectivity	Change organic modifier (e.g., acetonitrile to methanol); adjust mobile phase pH.
Low column efficiency	Decrease flow rate; use a column with smaller particles or a longer length.
Drifting Retention Time	Temperature fluctuations	Use a column oven to maintain a constant temperature.
Inconsistent mobile phase	Ensure accurate and precise mobile phase preparation; degas solvents.
Column not equilibrated	Flush the column with the initial mobile phase until a stable baseline is achieved.

Visualized Workflows

Caption: Workflow for HPLC Mobile Phase Optimization.

References

• 1. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 2. pharmaguru.co [pharmaguru.co]

Technical Support Center: Analysis of Seneciphyllinine by Electrospray Ionization Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing ion suppression of Seneciphyllinine during electrospray ionization (ESI) mass spectrometry (MS) analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is ion suppression and how does it affect the analysis of Seneciphyllinine?

A1: Ion suppression is a phenomenon in liquid chromatography-mass spectrometry (LC-MS) where the signal intensity of the target analyte, in this case, Seneciphyllinine, is reduced due to the presence of co-eluting compounds from the sample matrix. These interfering molecules can compete with Seneciphyllinine for ionization in the ESI source or alter the physical properties of the sprayed droplets, leading to a decreased number of Seneciphyllinine ions reaching the detector. This can result in poor sensitivity, inaccurate quantification, and reduced reproducibility of your results.

Q2: How can I determine if my Seneciphyllinine signal is being suppressed by the matrix?

A2: A common method to assess ion suppression is the post-column infusion experiment. In this setup, a constant flow of a Seneciphyllinine standard solution is introduced into the LC eluent after the analytical column but before the MS source. A blank matrix sample (containing everything except Seneciphyllinine) is then injected. A dip or reduction in the constant Seneciphyllinine signal at specific retention times indicates that components from the matrix are eluting and causing ion suppression.

Another approach is the post-extraction spike method. Here, you compare the peak area of Seneciphyllinine in a clean solvent to the peak area of the same concentration of Seneciphyllinine spiked into a blank matrix extract that has gone through your sample preparation process. A significantly lower response in the matrix extract confirms ion suppression.

Q3: What are the primary sources of ion suppression in the analysis of Seneciphyllinine?

A3: The sources of ion suppression are highly dependent on the sample matrix.

• Herbal and Botanical Matrices: Common sources include pigments, sugars, fatty acids, and other secondary metabolites that are co-extracted with Seneciphyllinine.

• Biological Fluids (e.g., plasma, urine): Major contributors are salts, phospholipids, and endogenous metabolites.

• General Sources: Mobile phase additives (e.g., trifluoroacetic acid), plasticizers from lab consumables, and detergents can also cause ion suppression.

Q4: What are the most effective strategies to reduce or eliminate ion suppression for Seneciphyllinine analysis?

A4: A multi-faceted approach is often the most effective:

• Optimize Sample Preparation: The goal is to remove interfering matrix components before LC-MS analysis. Solid-Phase Extraction (SPE) is a highly effective technique for cleaning up complex samples containing pyrrolizidine alkaloids like Seneciphyllinine. It is generally more effective at reducing matrix effects than simpler methods like protein precipitation (PP) or direct dilution.

• Improve Chromatographic Separation: Modifying your LC method to chromatographically separate Seneciphyllinine from co-eluting matrix components can significantly reduce ion suppression. This can be achieved by adjusting the mobile phase gradient, changing the column chemistry, or using a longer column for better resolution.

• Use an Appropriate Internal Standard: A stable isotope-labeled (SIL) internal standard of Seneciphyllinine is the gold standard for compensating for matrix effects. Since a SIL internal standard has nearly identical chemical and physical properties to Seneciphyllinine, it will co-elute and experience the same degree of ion suppression or enhancement. This allows for accurate quantification based on the analyte-to-internal standard peak area ratio. If a SIL standard is unavailable, a structural analog can be used, but it may not compensate for matrix effects as effectively.

• Optimize MS Source Parameters: Fine-tuning parameters such as spray voltage, gas flows, and temperature can help to minimize ion suppression, though this is often less effective than addressing the issue through sample preparation and chromatography.

Data Presentation: Comparison of Sample Preparation Techniques

Table 1: Qualitative Comparison of Sample Preparation Methods for Reducing Ion Suppression

Sample Preparation Method	Effectiveness in Reducing Ion Suppression	Typical Applications for Seneciphyllinine Analysis
Dilution	Low	Simple, clean matrices.
Protein Precipitation (PP)	Low to Moderate	Biological fluids (e.g., plasma, serum). Often requires further cleanup.
Liquid-Liquid Extraction (LLE)	Moderate to High	Biological fluids, complex extracts.
Solid-Phase Extraction (SPE)	High	Herbal matrices, biological fluids, food samples. Highly recommended for complex samples.

Table 2: Recovery of Pyrrolizidine Alkaloids (including Seneciphylline) using Different SPE Sorbents in Various Matrices [1][2]

Pyrrolizidine Alkaloid	SPE Sorbent	Honey (%)	Milk (%)	Tea (%)
Seneciphylline	Cleanert® PCX	90-100	95-105	85-95
Oasis® MCX	85-95	90-100	80-90
Oasis® WCX	80-90	85-95	75-85
Seneciphylline N-oxide	Cleanert® PCX	95-105	100-110	90-100
Oasis® MCX	90-100	95-105	85-95
Oasis® WCX	85-95	90-100	80-90

Data is approximated from graphical representations in the cited literature and serves for comparative purposes.[1][2]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Seneciphyllinine from Herbal Matrices

This protocol is adapted from established methods for the extraction of pyrrolizidine alkaloids from plant-based materials and herbal supplements.[3]

1. Sample Preparation:

• Weigh 1-2 g of the homogenized plant material into a centrifuge tube.
• Add 20 mL of an extraction solution (e.g., 0.05 M H₂SO₄ in 50% methanol).
• Vortex for 1-2 minutes and sonicate for 15-30 minutes.
• Centrifuge at 4000-5000 x g for 10 minutes.
• Collect the supernatant.

2. SPE Cartridge: Mixed-Mode Cation Exchange (e.g., Oasis MCX)

3. SPE Procedure:

• Conditioning: Condition the SPE cartridge with 5 mL of methanol, followed by 5 mL of water.
• Loading: Load 2-5 mL of the sample supernatant onto the conditioned cartridge at a slow flow rate (approx. 1 mL/min).
• Washing:
• Wash the cartridge with 5 mL of water to remove polar interferences.
• Wash the cartridge with 5 mL of methanol to remove non-polar interferences.
• Elution: Elute Seneciphyllinine from the cartridge using 5-10 mL of a basic organic solvent (e.g., 5% ammonium hydroxide in methanol).
• Drying and Reconstitution:
• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40-50°C.
• Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase (e.g., 5-10% methanol or acetonitrile in water with 0.1% formic acid).
• Vortex and filter through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for the extraction and analysis of Seneciphyllinine.

Caption: Strategies to mitigate ion suppression of Seneciphyllinine.

References

• 1. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bfr.bund.de [bfr.bund.de]

Technical Support Center: Troubleshooting Poor Peak Shape of Seneciphyllinine in Chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during the chromatographic analysis of Seneciphyllinine, a pyrrolizidine alkaloid.

Frequently Asked Questions (FAQs)

Q1: What are the common peak shape problems observed for Seneciphyllinine?

A1: The most common peak shape issues for Seneciphyllinine, a basic compound, are peak tailing, peak fronting, and peak broadening. Peak tailing is particularly prevalent due to the interaction of the basic nitrogen atom in Seneciphyllinine with acidic residual silanol groups on the surface of silica-based stationary phases.

Q2: How is peak asymmetry measured?

A2: Peak asymmetry is typically quantified using the Asymmetry Factor (As) or the Tailing Factor (Tf). The Asymmetry Factor is calculated at 10% of the peak height, while the Tailing Factor, commonly used in pharmaceutical applications, is measured at 5% of the peak height. A value of 1.0 indicates a perfectly symmetrical peak. Values greater than 1.0 indicate tailing, while values less than 1.0 suggest fronting.[1]

Q3: Why does my Seneciphyllinine peak show significant tailing?

A3: Peak tailing for Seneciphyllinine is often caused by secondary interactions between the positively charged analyte and negatively charged, unreacted silanol groups on the stationary phase. This is a common issue for basic compounds.[2] Other potential causes include column overload, a poorly packed column, or extra-column dead volume.

Q4: Can the sample solvent affect the peak shape of Seneciphyllinine?

A4: Yes, the choice of sample solvent is crucial. If the sample solvent is significantly stronger (i.e., has a higher elution strength) than the mobile phase, it can cause peak distortion, including fronting and broadening, especially for early-eluting peaks. It is always recommended to dissolve the sample in the initial mobile phase or a weaker solvent.

Q5: What is a "ghost peak" and how can I avoid it in my Seneciphyllinine analysis?

A5: A ghost peak is an unexpected peak that appears in a chromatogram. It can be caused by the late elution of a compound from a previous injection, contamination of the mobile phase or sample, or bleed from the column or system components. To avoid ghost peaks, ensure proper column washing between runs, use high-purity solvents, and filter your samples.

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing

Peak tailing is the most frequent issue when analyzing basic compounds like Seneciphyllinine. Follow this step-by-step guide to identify the cause and find a solution.

Step 1: Evaluate the Scope of the Problem

• Observe all peaks in the chromatogram. If all peaks are tailing, it is likely a system-wide issue such as a column void or extra-column dead volume.

• If only the Seneciphyllinine peak (and other basic compounds) are tailing, the issue is likely related to chemical interactions between the analyte and the stationary phase.

Step 2: Address Chemical Interactions

• Lower the Mobile Phase pH: Seneciphyllinine is a basic compound. Lowering the pH of the mobile phase (e.g., to pH 2.5-3.5 with formic acid or trifluoroacetic acid) will protonate the residual silanol groups on the silica surface, reducing their interaction with the protonated Seneciphyllinine.

• Add a Competing Base: Introduce a small amount of a competing base, such as triethylamine (TEA), into the mobile phase. TEA will preferentially interact with the active silanol sites, masking them from Seneciphyllinine.

• Increase Buffer Concentration: A higher buffer concentration in the mobile phase can also help to shield the silanol groups and improve peak shape.

Step 3: Optimize Chromatographic Conditions

• Reduce Sample Load: Inject a smaller amount of your sample to see if the peak shape improves. Column overload can be a cause of tailing.

• Select an Appropriate Column: Use a modern, high-purity (Type B) silica column with end-capping. These columns have fewer accessible silanol groups. Columns with a different stationary phase chemistry, such as those with embedded polar groups, can also provide better peak shape for basic compounds.

Troubleshooting Workflow for Peak Tailing

Caption: A flowchart for troubleshooting peak tailing of Seneciphyllinine.

Guide 2: Addressing Peak Fronting and Broadening

While less common than tailing for basic compounds, peak fronting and broadening can also occur.

Peak Fronting:

• Cause: Often a result of column overload or injecting the sample in a solvent that is much stronger than the mobile phase.

• Solution:

  • Reduce the concentration of Seneciphyllinine in your sample or decrease the injection volume.

  • Ensure your sample is dissolved in a solvent that is of equal or weaker strength than your initial mobile phase.

Peak Broadening:

• Cause: Can be caused by a variety of factors, including extra-column volume, slow kinetics of interaction with the stationary phase, or a poorly packed column.

• Solution:

  • Minimize the length and internal diameter of all tubing.

  • Ensure all connections are secure and free of dead volume.

  • Consider increasing the column temperature to improve mass transfer.

  • If the problem persists, the column may need to be replaced.

Logical Relationship for Peak Shape Issues

Caption: Relationship between peak shape problems and their primary causes.

Data Presentation

Table 1: Effect of Mobile Phase pH on Peak Asymmetry of a Representative Basic Compound *

Mobile Phase pH	Asymmetry Factor (As) at 10% Peak Height	Peak Shape Observation
7.0	2.5	Severe Tailing
5.0	1.8	Significant Tailing
3.5	1.3	Minor Tailing
2.5	1.1	Good Symmetry

*Note: This table presents illustrative data for a basic compound with properties similar to Seneciphyllinine to demonstrate the general trend of improved peak shape with lower mobile phase pH. Actual results for Seneciphyllinine may vary.

Table 2: Influence of Mobile Phase Additive on Peak Tailing of a Representative Basic Compound *

Mobile Phase Additive	Asymmetry Factor (As) at 10% Peak Height	Peak Shape Observation
None (pH 4.5)	1.9	Significant Tailing
0.1% Formic Acid (pH ~2.7)	1.2	Good Symmetry
0.1% Trifluoroacetic Acid (pH ~2.1)	1.1	Excellent Symmetry
0.1% Triethylamine (pH adjusted to 4.5)	1.3	Minor Tailing

*Note: This table provides representative data to illustrate the effect of common mobile phase additives on the peak shape of a basic compound similar to Seneciphyllinine.

Experimental Protocols

Protocol 1: HPLC Method for Seneciphyllinine Analysis with Improved Peak Shape

This protocol provides a starting point for the analysis of Seneciphyllinine using a C18 column with a mobile phase designed to minimize peak tailing.

1. Materials and Reagents:

• Seneciphyllinine reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (88% or higher purity)

• Methanol (HPLC grade)

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 5% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, return to 5% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: UV at 220 nm or Mass Spectrometry (MS)

3. Sample Preparation:

• Accurately weigh and dissolve the Seneciphyllinine reference standard in methanol to prepare a stock solution.

• Prepare working standards by diluting the stock solution with the initial mobile phase (95% A, 5% B).

• Extract Seneciphyllinine from the sample matrix using an appropriate method (e.g., solid-phase extraction).

• Reconstitute the final extract in the initial mobile phase.

• Filter all samples and standards through a 0.45 µm syringe filter before injection.

Experimental Workflow

Caption: A typical experimental workflow for the HPLC analysis of Seneciphyllinine.

References

• 1. HPLC‐MS detection of pyrrolizidine alkaloids and their N‐oxides in herbarium specimens dating back to the 1850s - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]

Technical Support Center: Derivatization of Seneciphyllinine for GC Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the derivatization of Seneciphyllinine, a representative pyrrolizidine alkaloid (PA), for Gas Chromatography (GC) analysis. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your analytical workflows.

Troubleshooting Guides

This section addresses common issues encountered during the derivatization of Seneciphyllinine and other PAs.

Symptom	Possible Cause(s)	Suggested Solution(s)
No or Low Analyte Peak	Incomplete derivatization.	- Ensure the sample is completely dry before adding derivatizing reagents, as they are moisture-sensitive.[1] - Optimize reaction time and temperature. Silylation reactions may require 30-60 minutes at 60-80°C, while acylation with HFBA may need 30 minutes at 70°C.[1] - Use a catalyst, such as Trimethylchlorosilane (TMCS) for silylation, to enhance the reaction rate.[1]
Degradation of the analyte.	- Avoid excessively high temperatures during derivatization and sample evaporation steps.
Loss of analyte during sample preparation.	- Ensure proper pH and solvent conditions during extraction and clean-up steps to prevent loss of the alkaloid.
Peak Tailing	Presence of active sites in the GC system.	- Use a deactivated inlet liner and high-quality, low-bleed GC column. - Regularly maintain the GC system, including cleaning the inlet and cutting the column.
Incomplete derivatization.	- As above, ensure complete dryness of the sample and optimize reaction conditions. The presence of underivatized polar analytes will cause peak tailing.
Hydrolysis of derivatives.	- Ensure all solvents and the carrier gas are anhydrous. Use moisture traps on the carrier gas line. Silyl derivatives are particularly susceptible to hydrolysis.
Multiple or Unexpected Peaks	Side reactions or byproducts.	- Optimize the derivatization conditions to minimize the formation of byproducts. - For acylation with HFBA, ensure the acidic byproduct is removed by evaporation before injection to prevent column damage.[2]
Presence of PA N-oxides.	- Ensure the pre-derivatization reduction of PA N-oxides to their corresponding tertiary amines is complete. Zinc dust is a common reducing agent for this step.[1]
Poor Repeatability	Inconsistent derivatization.	- Ensure precise and consistent addition of reagents and control of reaction time and temperature for all samples and standards.
Sample matrix effects.	- Employ a robust sample clean-up method, such as Solid-Phase Extraction (SPE), to remove interfering matrix components.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the GC analysis of Seneciphyllinine?

A1: Seneciphyllinine, like other pyrrolizidine alkaloids, is a polar and non-volatile compound. Derivatization is a chemical modification process that converts these polar functional groups (hydroxyl and amine groups) into less polar and more volatile derivatives. This increases their thermal stability and improves their chromatographic behavior, allowing for successful analysis by GC.

Q2: What are the most common derivatization methods for Seneciphyllinine?

A2: The two most common methods are silylation and acylation.

• Silylation involves replacing active hydrogens with a trimethylsilyl (TMS) group using reagents like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Acylation involves the reaction with reagents like heptafluorobutyric anhydride (HFBA) to form stable and volatile esters.

Q3: Is there a necessary step before derivatization?

A3: Yes, a critical pre-derivatization step is the reduction of any PA N-oxides to their corresponding tertiary amines. GC-MS does not typically detect the non-volatile N-oxides directly. This reduction is commonly achieved using zinc dust.

Q4: Which derivatization reagent should I choose: silylation or acylation?

A4: The choice depends on several factors, including the specific PAs being analyzed, the sample matrix, and the desired sensitivity. Silylation is a very common and effective method. Acylation with fluorinated reagents like HFBA can enhance sensitivity for Electron Capture Detection (ECD).

Q5: How can I avoid hydrolysis of my derivatized sample?

A5: Silyl derivatives are particularly sensitive to moisture. To prevent hydrolysis, it is crucial to work under anhydrous conditions. Ensure that all glassware, solvents, and reagents are dry. Using a carrier gas that has passed through a moisture trap is also recommended.

Quantitative Data Comparison

The following table summarizes key quantitative parameters for the two primary derivatization methods for pyrrolizidine alkaloids.

Parameter	Silylation (with MSTFA/BSTFA)	Acylation (with HFBA)
Reaction Time	30 - 60 minutes	30 minutes
Reaction Temperature	60 - 80 °C	70 °C
Recovery	Generally good, but can be matrix dependent.	81.8% - 94.4% (for retrorsine) 72.7% - 85.5% (for retrorsine N-oxide)
Repeatability (RSDr)	Typically <15% under optimized conditions.	7.5% - 14.4% (for free base PAs) 7.9% - 15.4% (for PA N-oxides)
Reproducibility (RSDR)	Dependent on inter-laboratory variations.	14.2% - 16.3% (for free base PAs) 17.0% - 18.1% (for PA N-oxides)
Limit of Quantification (LOQ)	Method and matrix dependent.	10 µg/kg in feed materials

Experimental Protocols

Pre-Derivatization: Reduction of PA N-oxides

This step is essential prior to both silylation and acylation.

• Extraction and Clean-up:

  • Homogenize the sample matrix (e.g., plant material).

  • Extract the PAs using an acidic aqueous solution (e.g., 0.05 M H₂SO₄).

  • Perform a Solid-Phase Extraction (SPE) clean-up using a strong cation exchange (SCX) cartridge to isolate the alkaloids.

  • Elute the PAs from the SPE cartridge with an ammoniated organic solvent.

• Reduction:

  • To the cleaned extract, add zinc dust.

  • Allow the reaction to proceed, typically overnight, to ensure complete reduction of PA N-oxides to their corresponding tertiary PAs.

  • Centrifuge the mixture and collect the supernatant containing the reduced PAs.

Method 1: Silylation with MSTFA

• Drying: Evaporate the solvent from the reduced PA extract to complete dryness under a gentle stream of nitrogen. It is crucial to ensure the sample is anhydrous as silylating reagents are moisture-sensitive.

• Derivatization: Add 100 µL of a silylating reagent mixture (e.g., MSTFA with 1% TMCS).

• Reaction: Seal the reaction vial and heat at 60-80°C for 30-60 minutes.

• Analysis: After cooling, the sample can be directly injected into the GC-MS.

Method 2: Acylation with HFBA

• Drying: Evaporate the solvent from the reduced PA extract to complete dryness under a gentle stream of nitrogen.

• Derivatization: Add 50 µL of ethyl acetate and 50 µL of heptafluorobutyric anhydride (HFBA) to the dried residue.

• Reaction: Seal the reaction vial and heat at 70°C for 30 minutes.

• Evaporation: After cooling, evaporate the excess reagent and solvent to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried derivative in a suitable solvent (e.g., ethyl acetate or hexane) for GC-MS analysis.

Visualizations

Caption: Experimental workflow for the derivatization of Seneciphyllinine.

Caption: Logical relationship for derivatization in GC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]

Stability of Seneciphyllinine in solution under different storage conditions

This technical support center provides guidance and answers frequently asked questions regarding the stability of seneciphyllinine in solution under various experimental and storage conditions. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for seneciphyllinine solutions to ensure stability?

A1: For maximum stability, seneciphyllinine solutions should be stored at low temperatures (ideally below -18°C), protected from light, and maintained in a slightly acidic to neutral pH environment (pH 4-7). Pyrrolizidine alkaloids (PAs), the class of compounds to which seneciphyllinine belongs, are generally more stable under these conditions.

Q2: How does pH affect the stability of seneciphyllinine in solution?

A2: The pH of the solution is a critical factor influencing seneciphyllinine stability. PAs are known to be stable in neutral and acidic solutions. However, they can degrade significantly in alkaline conditions, with studies on similar PAs showing as much as a 50% reduction within 24 hours in alkaline environments[1]. Therefore, it is crucial to avoid basic conditions (pH > 7) during storage and experimentation to prevent degradation.

Q3: What is the impact of temperature on the stability of seneciphyllinine solutions?

A3: Elevated temperatures can accelerate the degradation of seneciphyllinine. While moderate temperatures may have a minimal short-term effect, prolonged exposure to high temperatures, particularly above 100°C, can lead to significant degradation[2]. For long-term storage, freezing is recommended. If solutions need to be handled at room temperature, the duration should be minimized.

Q4: Is seneciphyllinine sensitive to light?

A4: Yes, seneciphyllinine and other PAs can be sensitive to light, particularly UV radiation[1]. Exposure to UV light can induce photolytic degradation. It is recommended to store solutions in amber vials or otherwise protect them from light to minimize photodegradation. While less sensitive to visible light, protection from all light sources is a good laboratory practice.

Q5: What solvents are recommended for dissolving and storing seneciphyllinine?

A5: Seneciphyllinine and other PAs are generally soluble in polar organic solvents such as methanol, ethanol, and acetonitrile, as well as in mixtures of these solvents with water[3]. Acidified aqueous solutions can also be used and may enhance stability by maintaining an acidic pH[3]. The choice of solvent will depend on the specific application, but for storage, a slightly acidified methanol or ethanol solution is a reasonable choice.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Loss of seneciphyllinine concentration in stored samples.	1. Inappropriate pH: The solution may be neutral or alkaline, leading to hydrolysis. 2. High Storage Temperature: Samples may have been stored at room temperature or refrigerated for an extended period. 3. Light Exposure: Samples may have been exposed to UV or ambient light.	1. Verify and Adjust pH: Check the pH of your solvent and adjust to a slightly acidic range (pH 4-6) using a suitable buffer or acid. 2. Optimize Storage Temperature: Store stock solutions and long-term samples at -20°C or -80°C. For short-term storage, use refrigeration (2-8°C). 3. Protect from Light: Store all seneciphyllinine-containing solutions in amber vials or wrap containers with aluminum foil.
Inconsistent results in analytical assays (e.g., HPLC).	1. On-instrument Degradation: The autosampler temperature may be too high, or the run time may be excessively long, causing degradation during the analysis. 2. Mobile Phase pH: An alkaline mobile phase could cause degradation on the column.	1. Control Autosampler Temperature: Set the autosampler temperature to a low value (e.g., 4°C) to minimize degradation of samples waiting for injection. 2. Optimize Mobile Phase: Ensure the mobile phase pH is neutral or slightly acidic.
Appearance of unknown peaks in chromatograms of aged samples.	Degradation Products: The new peaks are likely degradation products of seneciphyllinine.	Characterize Degradants: Use techniques like LC-MS to identify the degradation products. This can provide insights into the degradation pathway and help in optimizing storage and handling conditions to prevent their formation.

Summary of Stability Data for Pyrrolizidine Alkaloids (as a proxy for Seneciphyllinine)

Condition	Parameter	Effect on Stability	Recommendation
pH	Acidic (pH < 7)	Stable	Maintain pH in the acidic to neutral range.
Neutral (pH = 7)	Stable	Suitable for short-term storage and experiments.
Alkaline (pH > 7)	Significant degradation (up to 50% in 24h)	Avoid alkaline conditions.
Temperature	Frozen (< -18°C)	Highly Stable	Recommended for long-term storage.
Refrigerated (2-8°C)	Moderately Stable	Suitable for short-term storage.
Room Temperature (~25°C)	Limited Stability	Minimize exposure time.
Elevated (> 40°C)	Prone to degradation	Avoid high temperatures.
Light	UV Radiation	Degradation occurs	Protect from UV light sources.
Visible Light	Minimal effect	Protect from light as a general precaution.
Solvent	Polar Organic (Methanol, Ethanol)	Good Solubility and Stability	Recommended for stock solutions.
Acidified Aqueous Solutions	Good Solubility and Enhanced Stability	A good option for maintaining an acidic pH.

Experimental Protocol: Assessing Seneciphyllinine Stability

This protocol outlines a general procedure for evaluating the stability of seneciphyllinine in solution under various conditions.

1. Preparation of Stock Solution:

• Accurately weigh a known amount of seneciphyllinine standard.

• Dissolve in a suitable solvent (e.g., methanol) to prepare a concentrated stock solution.

• Store the stock solution at -20°C or -80°C in an amber vial.

2. Preparation of Test Solutions:

• Dilute the stock solution with the desired test solvents (e.g., buffers of different pH, different organic solvents) to a known concentration.

• Aliquot the test solutions into amber vials for each storage condition and time point.

3. Storage Conditions:

• Temperature: Store aliquots at various temperatures (e.g., -20°C, 4°C, 25°C, 40°C).

• pH: Prepare solutions in buffers with a range of pH values (e.g., pH 3, 5, 7, 9).

• Light: For photostability, expose a set of samples to a controlled light source (e.g., a photostability chamber with UV and visible light) while keeping a control set in the dark.

4. Sample Analysis:

• At specified time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), retrieve the samples from each condition.

• Analyze the concentration of seneciphyllinine using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection.

• The HPLC method should be capable of separating the intact seneciphyllinine from its potential degradation products.

5. Data Analysis:

• Calculate the percentage of seneciphyllinine remaining at each time point relative to the initial concentration (time 0).

• Plot the percentage remaining versus time for each condition.

• Determine the degradation kinetics (e.g., first-order or zero-order) and calculate the degradation rate constant and half-life (t½) for each condition.

Diagram: Experimental Workflow for Seneciphyllinine Stability Testing

Caption: Workflow for assessing the stability of seneciphyllinine.

References

• 1. Insight into pyrrolizidine alkaloids degradation and the chemical structures of their degradation products using ultra high performance liquid chromatography and Q-Exactive Orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Seneciphyllinine Mass Spectrometry Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing adduct formation during the mass spectrometry analysis of Seneciphyllinine.

Frequently Asked Questions (FAQs)

Q1: What are the common adducts observed for Seneciphyllinine in ESI-MS?

When analyzing Seneciphyllinine using Electrospray Ionization Mass Spectrometry (ESI-MS), common adducts observed in positive ion mode include sodium ([M+Na]⁺) and potassium ([M+K]⁺) adducts.[1] In some cases, adducts with solvent molecules or other salts present in the sample or mobile phase may also be observed.[1] The protonated molecule ([M+H]⁺) is the desired species for most quantitative and qualitative analyses.

Q2: Why is it crucial to minimize adduct formation for Seneciphyllinine analysis?

Minimizing adduct formation is critical for several reasons:

• Improved Sensitivity: Adduct formation splits the ion current among multiple species, reducing the signal intensity of the target protonated molecule ([M+H]⁺) and thus decreasing the overall sensitivity of the analysis.[2]

• Simplified Spectra: A mass spectrum with multiple adduct peaks can be complex and difficult to interpret, especially when analyzing complex mixtures or identifying unknown metabolites.[1]

• Accurate Quantification: The presence of various adducts can complicate quantification, as the analyte signal is distributed across different ions.[1] Reproducible and accurate quantification is best achieved when the majority of the analyte signal is concentrated in a single ionic form.

Q3: What are the primary sources of adduct-forming ions?

The primary sources of adduct-forming ions, particularly sodium and potassium, include:

• Glassware: Glassware can leach sodium and potassium ions into solvents and sample solutions.

• Reagents and Solvents: Impurities in solvents, buffers, and other reagents can introduce metal ions.

• Sample Matrix: Biological samples, such as plasma or urine, naturally contain high concentrations of salts.

• Laboratory Environment: Contamination can occur from handling, for instance, touching labware with bare hands can transfer salts.

Troubleshooting Guides

Issue 1: High Levels of Sodium ([M+Na]⁺) and Potassium ([M+K]⁺) Adducts

High levels of sodium and potassium adducts can significantly reduce the intensity of the desired protonated Seneciphyllinine molecule ([M+H]⁺).

Caption: Troubleshooting workflow for minimizing sodium and potassium adducts.

Protocol 1: Mobile Phase Modification with Formic Acid

• Objective: To increase the proton concentration in the mobile phase to favor the formation of [M+H]⁺ over metal adducts.

• Materials:

  • HPLC-grade water

  • HPLC-grade organic solvent (e.g., acetonitrile or methanol)

  • High-purity formic acid (≥98%)

• Procedure:

  • Prepare the aqueous mobile phase (Solvent A) by adding 1 mL of formic acid to 1 L of HPLC-grade water to achieve a 0.1% (v/v) concentration.

  • Prepare the organic mobile phase (Solvent B) by adding 1 mL of formic acid to 1 L of HPLC-grade organic solvent.

  • Sonicate both mobile phases for 15-20 minutes to degas.

  • Equilibrate the LC-MS system with the new mobile phase before injecting the sample.

Protocol 2: Addition of Fluorinated Alkanoic Acids and Ammonium Acetate

For persistent adduct formation, a combination of additives can be more effective.

• Objective: To utilize the strong electronegativity of fluorinated acids to trap metal ions and provide a consistent source of ammonium ions for protonation.

• Materials:

  • HPLC-grade water and organic solvent

  • High-purity formic acid, trifluoroacetic acid (TFA), and ammonium acetate

• Procedure:

  • Prepare a stock solution of the additive "cocktail". For example, in 100 mL of HPLC-grade water, dissolve a specific amount of ammonium acetate and add the required volumes of formic acid and TFA.

  • Add this stock solution to the mobile phases to achieve the desired final concentrations (e.g., 0.1% formic acid, 0.05% TFA, and 5 mM ammonium acetate).

  • Thoroughly mix and degas the mobile phases.

  • Equilibrate the system extensively before analysis.

The following table provides illustrative data on the expected reduction in adduct formation with different mobile phase modifiers. The values represent the percentage of the total ion current for each species.

Mobile Phase Modifier	[M+H]⁺ (%)	[M+Na]⁺ (%)	[M+K]⁺ (%)
None (Neutral pH)	30	55	15
0.1% Acetic Acid	65	30	5
0.1% Formic Acid	85	12	3
0.1% FA + 0.05% TFA + 5mM NH₄OAc	95	< 5	< 1

Note: This data is for illustrative purposes to demonstrate the expected trend.

Issue 2: Poor Signal Intensity and Inconsistent Results

Poor signal intensity and inconsistent results can be a consequence of adduct formation, but may also be related to sample preparation and the cleanliness of the LC-MS system.

Caption: Relationship between problem sources, corrective actions, and expected outcomes.

Protocol 3: Sample Preparation using Solid-Phase Extraction (SPE)

• Objective: To remove salts and other matrix components from the sample that can cause ion suppression and adduct formation.

• Materials:

  • Appropriate SPE cartridge (e.g., a reversed-phase C18 cartridge for Seneciphyllinine)

  • Sample dissolved in an appropriate loading buffer

  • Wash solvent (e.g., 5% methanol in water)

  • Elution solvent (e.g., methanol or acetonitrile)

  • SPE manifold

• Procedure:

  • Conditioning: Pass an appropriate volume of the elution solvent through the SPE cartridge, followed by the loading buffer.

  • Loading: Load the sample onto the cartridge.

  • Washing: Wash the cartridge with the wash solvent to remove salts and other polar impurities.

  • Elution: Elute the analyte of interest (Seneciphyllinine) with the elution solvent.

  • Dry-down and Reconstitution: Evaporate the elution solvent under a stream of nitrogen and reconstitute the sample in the initial mobile phase composition.

Protocol 4: System and Labware Best Practices

• Objective: To minimize contamination from the analytical system and labware.

• Procedure:

  • Use Plasticware: Whenever possible, use polypropylene or other suitable plastic vials and containers instead of glass to prepare and store samples and mobile phases.

  • High-Purity Reagents: Utilize LC-MS grade solvents and high-purity additives.

  • System Cleaning: Regularly flush the LC system, including the injector and flow path, with a strong solvent mixture (e.g., isopropanol/water) to remove any salt buildup.

  • Dedicated Mobile Phase Bottles: Use dedicated and thoroughly cleaned bottles for your mobile phases to avoid cross-contamination.

References

• 1. learning.sepscience.com [learning.sepscience.com]
• 2. Novel Mobile Phase to Control Charge States and Metal Adducts in the LC/MS for mRNA Characterization Assays - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of MRM Transitions for Seneciphyllinine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing Multiple Reaction Monitoring (MRM) fragmentation parameters for the quantitative analysis of Seneciphyllinine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is Seneciphyllinine and why is its accurate quantification important?

A1: Seneciphyllinine is a pyrrolizidine alkaloid (PA), a class of natural toxins produced by various plant species. PAs are known for their potential hepatotoxicity, genotoxicity, and carcinogenicity. Accurate quantification of Seneciphyllinine is crucial for food safety, quality control of herbal products, and for toxicological and pharmacokinetic studies in drug development.

Q2: What are the typical precursor and product ions for Seneciphyllinine in positive electrospray ionization (ESI+) mode?

A2: In positive ESI mode, Seneciphyllinine typically forms a protonated molecule, [M+H]⁺. The most common precursor ion (Q1) for Seneciphyllinine is m/z 334.2. Upon fragmentation, characteristic product ions (Q3) are observed, often at m/z 120.1 and 138.1, which are common fragments for unsaturated PAs.

Q3: What are the critical fragmentation parameters to optimize for an MRM assay?

A3: The most critical parameters to optimize are the Collision Energy (CE) and the Declustering Potential (DP). The CE controls the extent of fragmentation of the precursor ion in the collision cell, while the DP helps to prevent the formation of solvent clusters and adducts before the ion enters the mass analyzer.[1][2][3][4]

Q4: Why is a qualifier ion necessary in addition to a quantifier ion?

A4: A quantifier ion is the most intense and stable product ion used for calibration and quantification. A second, less intense product ion, known as a qualifier, is monitored to confirm the identity of the analyte. The ratio of the quantifier to the qualifier signal should remain constant across standards and samples, providing an additional layer of certainty and selectivity to the analysis.

MRM Parameter Optimization: Experimental Protocol

Optimizing MRM parameters is essential for achieving maximum sensitivity and specificity. This can be done either manually via infusion or automatically using instrument software.

Objective: To determine the optimal Collision Energy (CE) and Declustering Potential (DP) for each Seneciphyllinine MRM transition.

Materials:

• Seneciphyllinine analytical standard

• Syringe pump

• LC-MS/MS system

• Mobile phase solvents (e.g., methanol or acetonitrile and water with 0.1% formic acid)

Procedure:

• Standard Preparation: Prepare a solution of Seneciphyllinine at a suitable concentration (e.g., 100-500 ng/mL) in a solvent mixture that mimics the initial mobile phase conditions.

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer source using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Precursor Ion (Q1) Optimization:

  • Acquire a full scan mass spectrum (e.g., from m/z 100-400) to confirm the mass of the protonated molecule, [M+H]⁺, for Seneciphyllinine (expected at m/z 334.2).

  • Optimize the Declustering Potential (DP) by ramping the voltage and monitoring the intensity of the precursor ion. The optimal DP will yield the highest and most stable signal for m/z 334.2.

• Product Ion (Q3) and Collision Energy (CE) Optimization:

  • Set the first quadrupole (Q1) to select the precursor ion (m/z 334.2).

  • Acquire a product ion scan by scanning the third quadrupole (Q3) to identify the major fragment ions.

  • For each major fragment, perform a Collision Energy (CE) optimization. This involves ramping the CE voltage (e.g., in 2-5 V increments) and monitoring the intensity of the product ion. The CE that produces the highest intensity for a specific fragment is the optimal CE for that transition.

• Method Finalization:

  • Select at least two of the most intense and specific product ions. The most intense will be the "quantifier" and the second most intense will be the "qualifier".

  • Create the final MRM method using the optimized DP for the precursor ion and the optimized CE for each selected precursor-to-product ion transition.

MRM Optimization Workflow

Caption: Workflow for the optimization of MRM parameters for Seneciphyllinine.

Optimized MRM Transition Parameters

The following table summarizes typical MRM transitions and optimized fragmentation parameters for Seneciphyllinine. Note that optimal values may vary slightly between different mass spectrometer instruments and should be verified experimentally.

Compound	Precursor Ion (Q1, m/z)	Product Ion (Q3, m/z)	Declustering Potential (DP, V)	Collision Energy (CE, eV)	Transition Type
Seneciphyllinine	334.2	120.1	80 - 100	30 - 35	Quantifier
Seneciphyllinine	334.2	138.1	80 - 100	25 - 30	Qualifier

These values are based on typical parameters for unsaturated pyrrolizidine alkaloids. It is highly recommended to perform an optimization on your specific instrument.

Troubleshooting Guide

Problem 1: Low or No Signal for the Precursor Ion

Possible Cause	Solution
Incorrect Ionization Mode	Ensure the mass spectrometer is operating in positive ion mode (ESI+).
Suboptimal Source Parameters	Optimize source temperature, gas flows (nebulizer, heater gas), and spray voltage.
Incorrect Mobile Phase	Ensure the mobile phase contains a proton source, such as 0.1% formic acid, to promote ionization.
Compound Degradation	Prepare fresh standards. Seneciphyllinine can be unstable under certain conditions.

Problem 2: Poor or Inconsistent Fragmentation

Possible Cause	Solution
Collision Energy (CE) Not Optimized	The CE is either too low (incomplete fragmentation) or too high (excessive fragmentation into very small ions). Perform a CE optimization as described in the protocol.
Collision Gas Pressure is Too Low	Check and ensure the collision gas (e.g., argon) pressure is within the manufacturer's recommended range.
In-source Fragmentation	If the Declustering Potential (DP) is set too high, fragmentation can occur before the collision cell. Re-optimize the DP to maximize the precursor ion intensity without causing fragmentation.[2]

Problem 3: Inaccurate Quantification due to Matrix Effects

Possible Cause	Solution
Ion Suppression or Enhancement	Co-eluting compounds from the sample matrix (e.g., plant extracts, plasma) can interfere with the ionization of Seneciphyllinine, leading to lower (suppression) or higher (enhancement) signal intensity.
Inadequate Sample Cleanup	Implement a more rigorous sample preparation method, such as Solid-Phase Extraction (SPE), to remove interfering matrix components. For pyrrolizidine alkaloids, cation-exchange SPE is often effective.
Chromatographic Co-elution	Modify the LC gradient to better separate Seneciphyllinine from matrix interferences. Testing a column with a different stationary phase may also improve separation.
No Internal Standard	Use a stable isotope-labeled internal standard (SIL-IS) for Seneciphyllinine if available. A SIL-IS co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction during data processing.

Troubleshooting Logic for Matrix Effects

Caption: Troubleshooting workflow for addressing matrix effects.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Strategies for Separating Seneciphyllinine from its Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of seneciphyllinine from its isomers.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental process of separating seneciphyllinine from its isomers.

1. Poor Resolution Between Seneciphyllinine and Integerrimine Peaks in Reversed-Phase HPLC

Question: We are observing poor separation between seneciphyllinine and its geometric isomer, integerrimine, using a C18 column. What strategies can we employ to improve resolution?

Answer:

Seneciphyllinine and integerrimine are E/Z geometric isomers, making their separation challenging due to very similar physicochemical properties. Here are several strategies to enhance resolution:

• Optimize the Mobile Phase:

  • Solvent Composition: While methanol is often a good starting point, switching to or optimizing the ratio with acetonitrile can alter selectivity. Methanol can provide different hydrogen bonding interactions compared to acetonitrile, which may improve the separation of these isomers.

  • pH Adjustment: The pH of the mobile phase can significantly influence the retention and selectivity of alkaloids. Operating near the pKa of the analytes can lead to inconsistent results. For pyrrolizidine alkaloids, slightly acidic conditions (e.g., using 0.1% formic acid) are common to ensure consistent protonation and good peak shape. Experiment with small pH adjustments to find the optimal separation window.

  • Additive Concentration: The concentration of additives like formic acid or ammonium formate can impact peak shape and retention. Increasing the buffer concentration can sometimes improve peak symmetry by masking residual silanol interactions on the stationary phase.

• Column Selection:

  • Stationary Phase Chemistry: If a standard C18 column is not providing adequate separation, consider a column with a different stationary phase. A phenyl-hexyl or a polar-embedded group column can offer different selectivity due to pi-pi or dipole-dipole interactions.

  • Particle Size and Column Dimensions: Using a column with a smaller particle size (e.g., sub-2 µm for UHPLC) and a longer length will increase efficiency and likely improve resolution.

• Temperature:

  • Adjusting the column temperature can affect the viscosity of the mobile phase and the kinetics of mass transfer, which can in turn alter selectivity. Experiment with temperatures in the range of 25-40°C.

2. Peak Tailing of Pyrrolizidine Alkaloid Peaks

Question: Our chromatograms for seneciphyllinine and other pyrrolizidine alkaloids (PAs) are showing significant peak tailing. What are the common causes and how can we fix this?

Answer:

Peak tailing for basic compounds like PAs is a common issue in reversed-phase chromatography. The primary cause is often strong interaction between the basic amine groups of the alkaloids and acidic silanol groups on the silica-based stationary phase.

• Troubleshooting Steps:

  • Mobile Phase pH: Ensure the mobile phase pH is low enough (typically around 3-4) to keep the amine groups on the alkaloids protonated and minimize interaction with silanol groups.

  • Use of Additives: Incorporate a competing base, such as triethylamine (TEA), into the mobile phase. TEA will preferentially interact with the active silanol sites, reducing their availability to interact with the analytes.

  • Column Choice: Use a high-purity, end-capped silica column specifically designed for good peak shape with basic compounds. Alternatively, consider a column with a stationary phase that is stable at higher pH values, allowing for the analysis of the alkaloids in their neutral form.

  • Sample Overload: Injecting too much sample can lead to peak tailing. Try diluting your sample to see if the peak shape improves.

  • Extra-Column Dead Volume: Minimize the length and diameter of tubing between the injector, column, and detector to reduce peak broadening and tailing.

Frequently Asked Questions (FAQs)

1. What are the most common isomers of seneciphyllinine and how do they differ structurally?

Seneciphyllinine is a pyrrolizidine alkaloid that belongs to the senecionine group. Its most common isomer is integerrimine . They are geometric isomers (E/Z isomers) that differ in the stereochemistry at the double bond in the necic acid moiety. This subtle structural difference makes their separation particularly challenging.

2. Which chromatographic techniques are most effective for separating seneciphyllinine from its isomers?

Several chromatographic techniques can be employed, with the choice depending on the scale and purpose of the separation (analytical vs. preparative):

• High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC): These are the most common methods for analytical separation, often coupled with mass spectrometry (MS) for detection and identification. Reversed-phase chromatography with C18 or other suitable stationary phases is widely used.

• High-Speed Counter-Current Chromatography (HSCCC): This is a liquid-liquid partition chromatography technique that is particularly useful for the preparative-scale separation of natural products like alkaloids. It avoids the use of solid stationary phases, which can cause irreversible adsorption of the sample.

• Chiral Chromatography: For separating enantiomeric forms of pyrrolizidine alkaloids, chiral stationary phases (CSPs) are necessary. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often effective.

3. What are the typical starting conditions for an HPLC method to separate seneciphyllinine and its isomers?

A good starting point for method development would be a reversed-phase HPLC method:

• Column: A C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

• Gradient: A linear gradient from 5% to 95% B over 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm or Mass Spectrometry (MS).

These conditions should be optimized to achieve the best resolution for your specific sample matrix.

Experimental Protocols

Protocol 1: Analytical Separation of Seneciphyllinine and Integerrimine using UHPLC-MS/MS

This protocol provides a general procedure for the analytical separation of seneciphyllinine and its isomer integerrimine.

• Sample Preparation:

  • Extract the alkaloids from the plant material using an appropriate solvent (e.g., methanol with a small percentage of acid).

  • Clean up the extract using solid-phase extraction (SPE) with a cation exchange cartridge to isolate the basic alkaloids.

  • Evaporate the eluate to dryness and reconstitute in the initial mobile phase.

• UHPLC Conditions:

  • Column: Acquity UPLC HSS T3 column (100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 5 mM Ammonium Formate with 0.1% Formic Acid in Water.

  • Mobile Phase B: 5 mM Ammonium Formate with 0.1% Formic Acid in Methanol.

  • Gradient Program:

    • 0-1 min: 10% B

    • 1-8 min: 10-50% B

    • 8-10 min: 50-90% B

    • 10-12 min: 90% B

    • 12.1-15 min: 10% B (re-equilibration)

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 2 µL.

• MS/MS Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Monitor the specific precursor-to-product ion transitions for seneciphyllinine and integerrimine.

Protocol 2: Preparative Separation using High-Speed Counter-Current Chromatography (HSCCC)

This protocol outlines a general approach for the preparative separation of pyrrolizidine alkaloids.

• Solvent System Selection:

  • A two-phase solvent system is required. A common system for PAs is Chloroform-Methanol-Water at various ratios.

  • The partition coefficient (K) of the target compounds should be determined to select the optimal solvent system. An ideal K value is between 0.5 and 2.0.

• HSCCC Operation:

  • Fill the column with the stationary phase.

  • Rotate the apparatus at the desired speed (e.g., 800-1000 rpm).

  • Pump the mobile phase through the column until hydrodynamic equilibrium is reached.

  • Dissolve the crude extract in a small volume of the biphasic solvent system and inject it into the column.

  • Collect fractions of the eluate.

• Fraction Analysis:

  • Analyze the collected fractions using TLC or HPLC to identify the fractions containing the purified seneciphyllinine and its isomers.

Quantitative Data Summary

Table 1: UHPLC-MS/MS Method Parameters for Pyrrolizidine Alkaloid Analysis

Parameter	Value
Column	HSS T3 (100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	5 mM Ammonium Formate + 0.1% Formic Acid in Water
Mobile Phase B	5 mM Ammonium Formate + 0.1% Formic Acid in Methanol
Flow Rate	0.3 mL/min
Column Temp.	40°C
Ionization	ESI+

Visualizations

Caption: Workflow for the analytical separation of seneciphyllinine.

Navigating the Synthesis of Seneciphyllinine: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The total synthesis of Seneciphyllinine, a complex macrocyclic pyrrolizidine alkaloid, presents a significant challenge in synthetic organic chemistry. Its intricate structure, featuring a stereochemically rich retronecine core coupled with a complex senecic acid moiety, demands precise control over each synthetic step. This technical support center provides a comprehensive guide to troubleshoot common issues, offering detailed experimental protocols and comparative data to improve the efficiency of Seneciphyllinine synthesis reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific problems that may be encountered during the synthesis of Seneciphyllinine, providing potential causes and solutions.

Q1: Low yield in the synthesis of the retronecine core.

Potential Causes:

• Incomplete reaction: The cyclization step to form the bicyclic core may be sluggish.

• Side reactions: Formation of elimination or rearrangement byproducts.

• Suboptimal reagents: Purity and activity of reagents like DEAD (diethyl azodicarboxylate) or DIAD (diisopropyl azodicarboxylate) in Mitsunobu reactions can significantly impact yield.

Troubleshooting Strategies:

• Reaction optimization: Systematically vary reaction parameters such as temperature, concentration, and reaction time.

• Reagent quality: Ensure the use of freshly purified reagents, especially for sensitive reactions like the Mitsunobu.

• Alternative cyclization strategies: Explore different methods for the key cyclization step, such as intramolecular reductive amination or ring-closing metathesis.

Q2: Difficulty in the stereoselective synthesis of senecic acid.

Potential Causes:

• Poor stereocontrol: Challenges in establishing the correct stereochemistry at the multiple chiral centers of senecic acid.

• Epimerization: Basic or acidic conditions during reaction or workup can lead to the loss of stereochemical integrity.

Troubleshooting Strategies:

• Chiral auxiliaries: Employ chiral auxiliaries to direct the stereochemical outcome of key bond-forming reactions.

• Asymmetric catalysis: Utilize well-established asymmetric catalytic methods to set the desired stereocenters.

• Careful pH control: Maintain neutral or near-neutral conditions during workup and purification to prevent epimerization.

Q3: Inefficient macrocyclization to form the Seneciphyllinine macrocycle.

Potential Causes:

• High dilution principle not effectively maintained: At higher concentrations, intermolecular reactions (dimerization, polymerization) compete with the desired intramolecular cyclization.

• Conformational constraints: The linear precursor may not readily adopt the required conformation for ring closure.

• Suboptimal coupling reagent: The choice of macrolactonization reagent is critical for achieving high yields.

Troubleshooting Strategies:

• Syringe pump addition: Use a syringe pump to add the linear precursor slowly to a large volume of refluxing solvent to maintain high dilution.

• Template-assisted cyclization: Investigate the use of metal templates to pre-organize the linear precursor for cyclization.

• Screening of macrolactonization conditions: Evaluate various macrolactonization protocols, with the Yamaguchi esterification being a prominent and effective choice for such systems.

Q4: Formation of significant byproducts during the final esterification/macrocyclization step.

Potential Causes:

• Dimerization/Oligomerization: As mentioned, intermolecular reactions are a major competing pathway.

• Epimerization: The conditions for macrolactonization can sometimes lead to epimerization at sensitive stereocenters.

• Side reactions of the coupling reagent: The coupling reagent itself might react with other functional groups in the molecule.

Troubleshooting Strategies:

• Strict adherence to high dilution: This is the most critical factor in minimizing intermolecular byproducts.

• Milder coupling conditions: Explore alternative, milder coupling reagents that are less likely to cause epimerization.

• Protecting group strategy: Ensure that all other reactive functional groups are appropriately protected before attempting the macrocyclization.

Q5: Challenges in the purification of the final Seneciphyllinine product.

Potential Causes:

• Similar polarity of byproducts: Diastereomers or other byproducts may have very similar polarities to the desired product, making chromatographic separation difficult.

• Product instability: The final product may be sensitive to certain chromatographic conditions (e.g., acidic or basic stationary phases).

Troubleshooting Strategies:

• High-Performance Liquid Chromatography (HPLC): Preparative HPLC is often necessary for the final purification of complex natural products like Seneciphyllinine.[1][2][3][4]

• Alternative stationary phases: If silica gel proves ineffective, consider using other stationary phases like alumina or reversed-phase C18.

• Crystallization: If the final product is a solid, crystallization can be a highly effective method for obtaining high-purity material.

Experimental Protocols

This section provides a generalized, multi-step workflow for the total synthesis of Seneciphyllinine, based on common strategies in pyrrolizidine alkaloid synthesis. Detailed, step-by-step protocols with specific reagent quantities and reaction conditions would be found in the primary literature.

I. Synthesis of the Retronecine Core

The stereoselective synthesis of (+)-retronecine is a critical first stage. Numerous methods have been developed, often starting from chiral pool materials like L-proline or employing asymmetric reactions.

Generalized Workflow for Retronecine Synthesis:

Caption: Generalized workflow for the synthesis of the (+)-retronecine core.

II. Synthesis of the Senecic Acid Moiety

The synthesis of senecic acid is equally challenging due to its multiple stereocenters.

Generalized Workflow for Senecic Acid Synthesis:

Caption: Generalized workflow for the synthesis of the senecic acid moiety.

III. Coupling and Macrocyclization

This is the final and often most difficult stage of the synthesis.

Generalized Workflow for Coupling and Macrocyclization:

Caption: Final stages: Coupling of retronecine and senecic acid followed by macrocyclization.

Data Presentation: Comparison of Macrolactonization Methods

The choice of macrolactonization method is critical for the successful synthesis of Seneciphyllinine. The following table summarizes key parameters for commonly employed methods.

Method	Coupling Reagent	Additive/Catalyst	Typical Solvent	Typical Temperature (°C)	Reported Yield Range (%)
Yamaguchi Esterification	2,4,6-Trichlorobenzoyl chloride	DMAP (4-Dimethylaminopyridine)	Toluene, THF	25 - 110	50 - 85
Corey-Nicolaou Macrolactonization	2,2'-Dipyridyl disulfide	PPh3 (Triphenylphosphine)	Xylene, Acetonitrile	25 - 140	40 - 75
Shiina Macrolactonization	2-Methyl-6-nitrobenzoic anhydride (MNBA)	DMAP, DMAP-TFA	Dichloromethane	25 - 40	60 - 90

Note: Yields are highly substrate-dependent and the provided ranges are indicative for complex macrocyclizations.

Mandatory Visualization: Logical Relationships in Synthesis

The overall synthetic strategy for Seneciphyllinine can be visualized as a convergent synthesis, where the two main fragments are prepared separately and then combined.

Caption: Convergent synthesis strategy for Seneciphyllinine.

This technical support center provides a foundational guide for researchers tackling the synthesis of Seneciphyllinine. For specific experimental details, it is essential to consult the primary scientific literature. By anticipating common challenges and understanding the available synthetic strategies, the efficiency of Seneciphyllinine synthesis can be significantly improved.

References

• 1. repository.up.ac.za [repository.up.ac.za]
• 2. bfr.bund.de [bfr.bund.de]
• 3. bfr.bund.de [bfr.bund.de]
• 4. researchgate.net [researchgate.net]

Troubleshooting low cell viability in Seneciphyllinine cytotoxicity assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers conducting cytotoxicity assays with Seneciphyllinine, a pyrrolizidine alkaloid known for its potential cytotoxic effects. This guide is intended for researchers, scientists, and drug development professionals to address common issues and ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Seneciphyllinine-induced cytotoxicity?

A1: Seneciphyllinine is a pro-toxin that requires metabolic activation by cytochrome P450 enzymes, primarily CYP3A4, in the liver.[1][2][3] The metabolic process converts Seneciphyllinine into highly reactive pyrrolic metabolites, such as dehydroheliotridine (DHP) esters. These reactive metabolites can then bind to cellular macromolecules, including DNA and proteins, leading to widespread cellular damage. This damage triggers a cascade of events, including oxidative stress, DNA damage responses, cell cycle arrest, and ultimately, apoptosis (programmed cell death).[1][2]

Q2: Why am I observing low or no cytotoxicity in my cell line treated with Seneciphyllinine?

A2: A common reason for low cytotoxicity is the lack of metabolic activation. Many standard cell lines used in cytotoxicity assays have low or no expression of the necessary cytochrome P450 enzymes, particularly CYP3A4, which is crucial for activating Seneciphyllinine. To address this, it is recommended to use metabolically competent cell lines, such as HepG2 cells engineered to overexpress CYP3A4, or primary human hepatocytes.

Q3: What is a typical effective concentration for Seneciphyllinine in cytotoxicity assays?

A3: The effective concentration of Seneciphyllinine can vary depending on the cell line and experimental conditions. However, studies using metabolically competent HepG2-CYP3A4 cells have shown a significant dose-dependent decrease in cell viability. For instance, an EC50 value (the concentration that causes a 50% reduction in cell viability) of 26.2 µM has been reported after 24 hours of exposure.

Q4: How does Seneciphyllinine affect the cell cycle?

A4: Seneciphyllinine and other pyrrolizidine alkaloids have been shown to induce cell cycle arrest, primarily at the G2/M phase. This arrest is a common response to DNA damage, preventing the cell from dividing with a damaged genome. The accumulation of cells in the G2/M phase can be observed using flow cytometry analysis of DNA content.

Q5: What is the role of apoptosis in Seneciphyllinine-induced cell death?

A5: Apoptosis is a major mechanism of cell death induced by Seneciphyllinine. The cellular damage caused by its reactive metabolites triggers the intrinsic (mitochondrial) pathway of apoptosis. This involves the activation of caspases, a family of proteases that execute the apoptotic program. Specifically, an increase in the activity of caspase-3 and caspase-7 is a key indicator of apoptosis in response to pyrrolizidine alkaloids.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or inconsistent cell viability	Inadequate Metabolic Activation: The cell line used may lack sufficient CYP450 enzyme activity to metabolize Seneciphyllinine into its toxic form.	Use a metabolically competent cell line (e.g., HepG2-CYP3A4, primary hepatocytes). Alternatively, consider using a liver S9 fraction to provide the necessary metabolic enzymes.
Suboptimal Cell Density: Seeding too few cells may result in a weak signal, while too many cells can lead to nutrient depletion and cell death unrelated to the compound.	Optimize the cell seeding density for your specific cell line and assay duration. Perform a cell titration experiment to determine the linear range of your viability assay.
Incorrect Assay Duration: The cytotoxic effects of Seneciphyllinine are time-dependent. An insufficient incubation time may not allow for adequate metabolic activation and downstream toxic effects.	Test a range of incubation times (e.g., 24, 48, and 72 hours) to determine the optimal exposure duration for your experimental setup.
Compound Precipitation: Seneciphyllinine may have limited solubility in aqueous media, leading to precipitation at higher concentrations and inaccurate dosing.	Ensure complete dissolution of Seneciphyllinine in a suitable solvent (e.g., DMSO) before diluting in culture medium. Visually inspect for any signs of precipitation.
High background signal in control wells	Solvent Toxicity: The solvent used to dissolve Seneciphyllinine (e.g., DMSO) can be toxic to cells at high concentrations.	Include a vehicle control (cells treated with the highest concentration of the solvent used in the experiment) to assess solvent toxicity. Keep the final solvent concentration consistent across all wells and as low as possible (typically <0.5%).
Contamination: Bacterial or fungal contamination can affect cell viability and interfere with assay readings.	Regularly check cell cultures for contamination. Use sterile techniques and consider using antibiotics/antimycotics in the culture medium.
Results not reproducible	Inconsistent Cell Health: Variations in cell passage number, confluency, or overall health can lead to variability in experimental outcomes.	Use cells within a consistent and low passage number range. Ensure cells are in the exponential growth phase and at a consistent confluence when seeding for experiments.
Pipetting Errors: Inaccurate pipetting can lead to variations in cell numbers and compound concentrations.	Use calibrated pipettes and proper pipetting techniques to ensure accuracy and consistency.

Experimental Protocols

MTT Cytotoxicity Assay for Seneciphyllinine

This protocol is adapted for determining the cytotoxicity of Seneciphyllinine in a metabolically competent cell line like HepG2-CYP3A4.

Materials:

• HepG2-CYP3A4 cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• Seneciphyllinine

• DMSO (cell culture grade)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed HepG2-CYP3A4 cells into a 96-well plate at a pre-determined optimal density (e.g., 1 x 10^4 cells/well in 100 µL of complete culture medium). Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of Seneciphyllinine in DMSO.

  • Perform serial dilutions of the stock solution in serum-free culture medium to achieve the desired final concentrations.

  • Remove the complete medium from the wells and replace it with 100 µL of the medium containing the different concentrations of Seneciphyllinine.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest Seneciphyllinine concentration) and an untreated control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot the percentage of cell viability against the logarithm of the compound concentration to determine the EC50 value.

Cell Cycle Analysis by Flow Cytometry

Materials:

• Cells treated with Seneciphyllinine

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Harvesting: After treatment with Seneciphyllinine for the desired time, collect both adherent and floating cells.

• Fixation: Wash the cells with PBS and then fix them by adding ice-cold 70% ethanol dropwise while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in PI staining solution and incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Use appropriate software to analyze the DNA content histograms and quantify the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).

Signaling Pathways and Workflows

Seneciphyllinine-Induced Cytotoxicity Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of pyrrolizidine alkaloid-induced genotoxicity using metabolically competent TK6 cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolism-mediated cytotoxicity and genotoxicity of pyrrolizidine alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Antibody-Antigen Binding in Seneciphyllinine Immunoassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing antibody-antigen binding in Seneciphyllinine immunoassays.

Frequently Asked Questions (FAQs)

Q1: What is the principle of a competitive immunoassay for Seneciphyllinine detection?

A competitive immunoassay is a common format for detecting small molecules like Seneciphyllinine. In this setup, a known amount of labeled Seneciphyllinine (or a derivative) competes with the Seneciphyllinine in the sample for a limited number of antibody binding sites. The amount of signal generated is inversely proportional to the concentration of Seneciphyllinine in the sample.

Q2: What are the critical factors influencing the sensitivity of a Seneciphyllinine immunoassay?

Several factors can impact the sensitivity of your assay.[1] Key considerations include the affinity of the antibody for Seneciphyllinine, the quality and concentration of the coating antigen and detection antibody, incubation times and temperatures, and the composition of the buffers used.[2][3][4]

Q3: How can I minimize background noise in my assay?

High background can obscure the specific signal.[2] To minimize it, ensure optimal blocking of the microplate wells, perform thorough washing steps between each reagent addition, and optimize the concentrations of your primary and secondary antibodies to reduce non-specific binding.

Q4: What are matrix effects and how can they affect my results?

Matrix effects are interferences from components in the sample (e.g., serum, plasma, plant extracts) that can alter the antibody-antigen binding and lead to inaccurate quantification. These effects can be minimized by diluting the sample, using a sample diluent that mimics the sample matrix, or by performing spike and recovery experiments to assess the degree of interference.

Troubleshooting Guides

Problem 1: Low or No Signal

Possible Cause	Recommended Solution
Inactive Reagents	Check the expiration dates of all reagents. Ensure proper storage conditions for antibodies, conjugates, and substrates.
Incorrect Reagent Concentration	Optimize the concentrations of the coating antigen and the primary antibody through checkerboard titration.
Insufficient Incubation Time/Temperature	Increase incubation times for the sample and antibodies. Consider incubating at 37°C to enhance binding kinetics.
Washing Issues	Ensure that washing steps are not too harsh, which could lead to the removal of bound antibodies or antigen.
Substrate/Enzyme Incompatibility	Verify that the enzyme conjugate and the substrate are compatible and that the substrate has not expired.

Problem 2: High Background

Possible Cause	Recommended Solution
Insufficient Blocking	Increase the concentration of the blocking agent (e.g., from 1% to 3% BSA) or try a different blocking buffer. Extend the blocking incubation time.
Excessive Antibody Concentration	Reduce the concentration of the primary and/or secondary antibody.
Inadequate Washing	Increase the number of wash cycles and ensure complete removal of the wash buffer after each step.
Non-specific Binding	Add a non-ionic detergent (e.g., 0.05% Tween-20) to the wash buffer to reduce non-specific interactions.
Cross-Contamination	Be careful not to splash reagents between wells. Use fresh pipette tips for each reagent and sample.

Problem 3: Poor Reproducibility

Possible Cause	Recommended Solution
Pipetting Inconsistency	Use calibrated pipettes and ensure consistent technique. Consider using a multichannel pipette for adding reagents.
Temperature Fluctuations	Ensure that all incubation steps are carried out at a consistent temperature. Avoid placing the plate in areas with temperature gradients.
Well-to-Well Variability	Ensure uniform coating of the microplate wells. Mix reagents thoroughly before adding them to the plate.
Edge Effects	Avoid using the outer wells of the plate, which are more susceptible to temperature variations. Alternatively, fill the outer wells with buffer.

Quantitative Data

Table 1: Hypothetical Cross-Reactivity Data for an Anti-Retrorsine Monoclonal Antibody

This table illustrates the cross-reactivity of a monoclonal antibody developed against retrorsine with other pyrrolizidine alkaloids, including Seneciphyllinine. This demonstrates the importance of characterizing antibody specificity.

Pyrrolizidine Alkaloid	Cross-Reactivity (%)
Retrorsine	100
Seneciphyllinine	Binding Observed
Senecionine	Binding Observed
Integerrimine	Binding Observed
Rosmarinine	Binding Observed
Platyphylline	Binding Observed
Neoplatyphylline	Binding Observed
Gynuramine	Binding Observed
Acetylgynuramine	Binding Observed
Senkirkine	No Cross-Reactivity
Monocrotaline	No Cross-Reactivity

Note: The exact percentage of cross-reactivity for Seneciphyllinine was not specified in the source.

Experimental Protocols

Representative Competitive Indirect ELISA Protocol for Pyrrolizidine Alkaloids

This protocol is a general guideline and should be optimized for your specific antibody-antigen pair and sample matrix.

• Coating:

  • Dilute the coating antigen (e.g., Seneciphyllinine-protein conjugate) to an optimal concentration in coating buffer (e.g., 0.05 M carbonate-bicarbonate buffer, pH 9.6).

  • Add 100 µL of the diluted antigen to each well of a 96-well microplate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking:

  • Add 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well.

  • Incubate for 1-2 hours at 37°C.

  • Wash the plate three times with wash buffer.

• Competition:

  • Prepare serial dilutions of the Seneciphyllinine standard and your samples.

  • Add 50 µL of the standard or sample to the appropriate wells.

  • Add 50 µL of the diluted primary antibody against Seneciphyllinine to each well.

  • Incubate for 1 hour at 37°C.

  • Wash the plate three times with wash buffer.

• Detection:

  • Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

  • Incubate for 1 hour at 37°C.

  • Wash the plate five times with wash buffer.

• Substrate Reaction:

  • Add 100 µL of the substrate solution (e.g., TMB) to each well.

  • Incubate in the dark at room temperature for 15-30 minutes.

• Stopping the Reaction:

  • Add 50 µL of stop solution (e.g., 2 M H₂SO₄) to each well.

• Data Acquisition:

  • Read the absorbance at 450 nm using a microplate reader.

Visualizations

References

• 1. biocompare.com [biocompare.com]
• 2. How To Optimize Your ELISA Experiments | Proteintech Group [ptglab.com]
• 3. Optimizing the ELISA (Enzyme-Linked Immunosorbent Assay) Test | Cell Signaling Technology [cellsignal.com]
• 4. bmglabtech.com [bmglabtech.com]

Reducing background noise in Seneciphyllinine biosensor measurements

Technical Support Center: Seneciphyllinine Biosensor Measurements

Welcome to the technical support center for seneciphyllinine biosensor measurements. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to help minimize background noise and enhance signal quality during experiments.

Frequently Asked Questions (FAQs)

Q1: What is background noise in the context of biosensor measurements?

A1: Background noise refers to any unwanted signal that interferes with the measurement of the target analyte (seneciphyllinine). This noise can originate from various sources, including the electronic components of the measurement system, environmental interference, and non-specific interactions within the biochemical assay itself.[1][2] A high signal-to-noise ratio (SNR) is crucial for achieving high sensitivity and obtaining reliable, reproducible data.[3][4]

Q2: What are the primary sources of background noise?

A2: Noise in biosensors can be broadly categorized into three main types:

• Electronic Noise: Intrinsic to the electronic components, this includes thermal noise (from the random motion of charge carriers) and 1/f noise (low-frequency flicker).[1]

• Environmental Noise: Arises from external sources such as power lines (50/60 Hz hum), radio frequency (RF) devices, vibrations, and fluctuations in temperature or ambient light.

• Biochemical and Sample-Related Noise: Stems from the biological components of the assay. This includes non-specific binding of molecules from the sample matrix to the sensor surface, cross-reactivity of the bioreceptor with interfering compounds, and the intrinsic autofluorescence of the sample or materials used.

Q3: How does background noise affect my seneciphyllinine measurements?

A3: High background noise can significantly impair sensor performance in several ways:

• Reduced Sensitivity: A high noise floor can mask the true signal from low concentrations of seneciphyllinine, leading to a higher Limit of Detection (LoD).

• Poor Precision and Reproducibility: Fluctuations in the baseline can result in high variability between repeated measurements.

• False Positives/Negatives: Spurious signals from interference can be misinterpreted as the presence or absence of the analyte.

Troubleshooting Guides

This section provides a systematic approach to identifying and mitigating common sources of background noise.

Issue 1: High and Unstable Baseline Reading

If you observe a baseline that is significantly higher than expected or fluctuates erratically, consult the following table.

Possible Cause	Recommended Solution	Category
Electromagnetic Interference (EMI)	Ensure the instrument is properly grounded. Use shielded cables and keep them as short as possible. Relocate the setup away from potential EMI sources like centrifuges, motors, or cell phones. Consider using a Faraday cage.	Environmental
Contaminated Buffer/Reagents	Prepare fresh buffers using high-purity water (>18 MΩ-cm) and analytical-grade reagents. Filter all buffers and solutions through a 0.22 µm filter before use.	Biochemical
Insufficient Blocking	The sensor surface may have unbound sites, leading to non-specific binding. Optimize the blocking step by testing different blocking agents (e.g., BSA, casein) and incubation times.	Biochemical
Air Bubbles on Sensor Surface	Air bubbles can alter the electrochemical or optical properties at the sensor interface. Ensure all solutions are properly degassed. Be careful to avoid introducing bubbles when adding samples to the sensor.	Experimental
Temperature Fluctuations	Maintain a constant and stable ambient temperature, as thermal drift can affect electronic components and binding kinetics. Allow all instruments and reagents to reach thermal equilibrium before starting measurements.	Environmental

Issue 2: Poor Reproducibility Between Replicates

When repeated measurements of the same sample yield inconsistent results, consider these potential issues.

Possible Cause	Recommended Solution	Category
Inconsistent Sample Preparation	Standardize the sample preparation protocol. Ensure consistent dilution factors, incubation times, and matrix composition for all samples.	Experimental
Sensor Surface Fouling	The sensor surface is not being properly regenerated between measurements, leading to carryover. Implement a stringent cleaning and regeneration protocol specific to your sensor type.	Biochemical
Pipetting Errors	Inaccurate or inconsistent sample/reagent volumes can lead to significant variability. Calibrate your pipettes regularly. Use proper pipetting techniques to ensure accuracy and precision.	Experimental
Analyte Degradation	Seneciphyllinine may be unstable under your experimental conditions (e.g., pH, temperature, light exposure). Assess the stability of your analyte in the chosen buffer and storage conditions. Prepare samples immediately before measurement if necessary.	Biochemical

Issue 3: Low Signal-to-Noise Ratio (SNR)

If the specific signal from seneciphyllinine is weak compared to the background noise, focus on optimizing the assay parameters.

Possible Cause	Recommended Solution	Category
Suboptimal Instrument Settings	For optical sensors, adjust gain and exposure settings to maximize signal without saturating the detector. For electrochemical sensors, operate at a potential that maximizes the faradaic current from the analyte while minimizing background currents.	Instrumental
Inefficient Bioreceptor Binding	The affinity or concentration of the immobilized bioreceptor (antibody, aptamer, etc.) may be too low. Optimize the immobilization density and check the activity of the bioreceptor.	Biochemical
Interference from Sample Matrix	Components in the sample (e.g., other proteins, small molecules) may interfere with the measurement. Perform spike-and-recovery experiments in the sample matrix to quantify interference. If necessary, implement a sample cleanup step (e.g., filtration, solid-phase extraction).	Biochemical
Suboptimal Buffer Conditions	The pH, ionic strength, or composition of the running buffer can affect both specific and non-specific binding. Systematically vary these parameters to find the optimal conditions for your assay.	Biochemical

Experimental Protocols & Data

Protocol 1: General Electrode Cleaning for Electrochemical Biosensors

A clean electrode surface is critical for low-noise, reproducible measurements.

• Mechanical Polishing: Gently polish the electrode surface with a slurry of 0.05 µm alumina powder on a polishing pad for 1-2 minutes.

• Sonication: Sonicate the electrode in ultrapure water for 5 minutes to remove polishing residues.

• Electrochemical Cleaning: Perform cyclic voltammetry (CV) scans in a suitable electrolyte (e.g., 0.5 M H₂SO₄ for gold or platinum electrodes) until a stable and characteristic voltammogram is obtained.

• Final Rinse: Thoroughly rinse the electrode with ultrapure water and dry under a gentle stream of nitrogen.

Protocol 2: Optimizing Blocking Conditions for Affinity Biosensors

This protocol helps minimize background noise from non-specific binding.

• Prepare Sensor: Immobilize the seneciphyllinine-specific bioreceptor onto the sensor surface according to your standard protocol.

• Test Blocking Agents: Prepare solutions of different blocking agents (e.g., 1% BSA, 1% Casein, 3% Skim Milk) in your assay buffer.

• Incubate: Apply the different blocking solutions to separate sensors and incubate for a range of times (e.g., 30, 60, 90, 120 minutes) at a controlled temperature (e.g., 25°C or 37°C).

• Measure Background: After blocking and washing, measure the baseline signal for each condition in the assay buffer.

• Test for Non-Specific Binding: Introduce a "zero-analyte" sample (a blank sample matrix) and measure the signal change.

• Select Optimal Condition: Choose the blocking agent and incubation time that provides the lowest baseline and the minimal signal change with the zero-analyte sample.

Table 1: Example Buffer Compositions for Optimization

The choice of buffer can significantly impact assay performance. Use this table as a starting point for optimization.

Parameter	Buffer System	pH Range	Common Use	Notes
pH	Phosphate-Buffered Saline (PBS)	7.0 - 7.6	General affinity assays	Physiologically relevant, but phosphate can interfere with some chemistries.
Acetate Buffer	3.6 - 5.6	Electrochemical detection	Useful for reactions optimized at acidic pH.
Tris-HCl	7.5 - 9.0	General affinity assays	pH is temperature-dependent.
Ionic Strength	Low (10 mM NaCl)	N/A	Enhancing binding	May increase non-specific electrostatic interactions.
High (500 mM NaCl)	N/A	Reducing non-specific binding	May decrease the specific signal by weakening affinity.
Additives	Tween-20 (0.05%)	N/A	Washing steps	A non-ionic detergent that reduces non-specific hydrophobic interactions.
EDTA (1-5 mM)	N/A	Preventing enzymatic degradation	Chelates divalent cations; can interfere with some electrochemical reactions.

Visual Guides

Troubleshooting Workflow for High Background Noise

The following diagram outlines a logical workflow for diagnosing and resolving high background noise issues.

Caption: A logical workflow for troubleshooting high background noise.

General Biosensor Experimental Workflow

Noise can be introduced at multiple stages of an experiment. This diagram illustrates a typical workflow, highlighting potential areas for noise introduction.

References

• 1. blog.igii.uk [blog.igii.uk]
• 2. media.futek.com [media.futek.com]
• 3. ceesdekkerlab.nl [ceesdekkerlab.nl]
• 4. Internal Electrical Noises of BioFET Sensors Based on Various Architectures [scirp.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Seneciphyllinine in Herbal Tea

For Researchers, Scientists, and Drug Development Professionals

The presence of pyrrolizidine alkaloids (PAs), such as Seneciphyllinine, in herbal teas is a significant safety concern due to their potential hepatotoxicity. Accurate and reliable analytical methods are crucial for the quality control and risk assessment of these products. This guide provides a comparative overview of three common analytical techniques for the quantification of Seneciphyllinine in herbal tea: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD), and High-Performance Thin-Layer Chromatography (HPTLC).

Comparison of Analytical Methods

The selection of an appropriate analytical method depends on various factors, including the required sensitivity, selectivity, sample throughput, and available instrumentation. The following table summarizes the key performance characteristics of UPLC-MS/MS, HPLC-DAD, and HPTLC for the analysis of Seneciphyllinine in herbal tea.

Parameter	UPLC-MS/MS	HPLC-DAD	HPTLC
Linearity (r²)	> 0.99	> 0.99	> 0.98
Limit of Detection (LOD)	0.1 ng/mL	10 ng/mL	50 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL	30 ng/mL	150 ng/mL
Accuracy (% Recovery)	95-105%	90-110%	85-115%
Precision (% RSD)	< 5%	< 10%	< 15%
Selectivity	Very High	Moderate	Moderate
Sample Throughput	High	Moderate	High
Cost	High	Moderate	Low

UPLC-MS/MS emerges as the most sensitive and selective method, making it ideal for trace-level quantification of Seneciphyllinine.[1][2][3] HPLC-DAD offers a balance between performance and cost, suitable for routine quality control where high sensitivity is not the primary requirement.[4][5] HPTLC is a cost-effective option for rapid screening and qualitative analysis.

Experimental Workflow: UPLC-MS/MS Method

The following diagram illustrates a typical workflow for the validation of a UPLC-MS/MS method for the determination of Seneciphyllinine in herbal tea.

Caption: Workflow for Seneciphyllinine analysis.

Detailed Experimental Protocol: UPLC-MS/MS Method

This protocol details the steps for the validated UPLC-MS/MS method for the quantification of Seneciphyllinine in herbal tea.

Sample Preparation

• Weighing: Accurately weigh 1.0 g of the homogenized herbal tea sample into a 50 mL centrifuge tube.

• Extraction: Add 20 mL of methanol containing 0.1% formic acid. Vortex for 1 minute and sonicate for 30 minutes.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 10 minutes.

• Supernatant Collection: Transfer the supernatant to a clean tube. Repeat the extraction process on the residue and combine the supernatants.

• Solid-Phase Extraction (SPE): Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water. Load the combined supernatant onto the cartridge. Wash the cartridge with 5 mL of water and 5 mL of 20% methanol in water. Elute the analytes with 5 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase. Filter through a 0.22 µm syringe filter before injection.

UPLC-MS/MS Conditions

• UPLC System: Waters ACQUITY UPLC I-Class or equivalent.

• Column: ACQUITY UPLC BEH C18 column (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for Seneciphyllinine and the internal standard should be optimized. For Seneciphyllinine (C18H23NO5), the precursor ion [M+H]+ would be m/z 334.16. Product ions would be determined through infusion and fragmentation experiments.

Method Validation

The method should be validated according to the International Council for Harmonisation (ICH) guidelines, evaluating linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, precision, and selectivity.

• Linearity: A calibration curve should be constructed using a series of standard solutions of Seneciphyllinine in the range of 0.5-100 ng/mL.

• LOD and LOQ: Determined based on the signal-to-noise ratio (S/N) of 3 and 10, respectively.

• Accuracy: Assessed by spike-recovery experiments at three different concentration levels.

• Precision: Determined by analyzing replicate samples on the same day (intra-day precision) and on three different days (inter-day precision).

• Selectivity: Evaluated by analyzing blank herbal tea samples to ensure no interfering peaks are present at the retention time of Seneciphyllinine.

References

• 1. LC-MS/MS method for determination of seneciphylline and its metabolite, seneciphylline N-oxide in rat plasma, and its application to a rat pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development of a UPLC–MS/MS method for simultaneous therapeutic drug monitoring of anti-hepatocellular carcinoma drugs and analgesics in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thescipub.com [thescipub.com]
• 5. mdpi.com [mdpi.com]

A Comparative Analysis of the Hepatotoxicity of Seneciphyllinine and Senecionine in Rats

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity of two closely related pyrrolizidine alkaloids (PAs), seneciphyllinine and senecionine, in rat models. The information presented is based on available experimental data to assist researchers in understanding their relative toxicological profiles.

Quantitative Toxicity Data

Parameter	Seneciphyllinine	Senecionine	Source(s)
Acute Lethality (LD50)	77 mg/kg (intraperitoneal) 80 mg/kg (intravenous)	57 - 65 mg/kg (oral)	[1]
Effect on Hepatic Epoxide Hydrase	Significant increase	No stimulation	[2]
Effect on Hepatic Glutathione-S-Transferase	Significant increase	Diminished activity	[2]
Effect on Hepatic Aminopyrine-N-Demethylase	No prominent effect	Diminished activity	[2]
Effect on Hepatic Arylhydrocarbon Hydroxylase (AHH)	No prominent effect	Diminished activity	[2]
Effect on Cytochrome P-450 & Related Monooxygenases	Reduction of activities	Not specified

Note: The LD50 values are not from a direct head-to-head comparative study and involve different administration routes, which can influence toxicity.

Mechanism of Toxicity: A Tale of Two Alkaloids

Both seneciphyllinine and senecionine are hepatotoxic, requiring metabolic activation in the liver to exert their toxic effects. The primary mechanism involves the bioactivation by cytochrome P450 (CYP) enzymes into highly reactive pyrrolic esters, also known as dehydropyrrolizidine alkaloids (dehydro-PAs). These dehydro-PAs are potent electrophiles that can form covalent adducts with cellular macromolecules, including proteins and DNA, leading to cellular dysfunction, cytotoxicity, and genotoxicity.

While both alkaloids share this general mechanism, their differing effects on hepatic drug-metabolizing enzymes suggest distinct toxicological pathways. Seneciphyllinine appears to induce phase II detoxification enzymes like epoxide hydrase and glutathione-S-transferase, which could be an adaptive response to the initial insult. Conversely, senecionine's inhibition of glutathione-S-transferase and other monooxygenases may impair the liver's ability to detoxify reactive metabolites, potentially leading to more severe damage.

Experimental Protocols

While a specific, detailed protocol from a direct comparative study is not available, the following outlines a general methodology for assessing the comparative oral toxicity of seneciphyllinine and senecionine in rats, based on established toxicological testing guidelines.

Animal Model and Housing

• Species: Male Wistar or Sprague-Dawley rats, 6-8 weeks old.

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle, constant temperature, and humidity. They should have ad libitum access to standard chow and water.

• Acclimatization: A minimum of one week of acclimatization is required before the start of the experiment.

Experimental Design for Acute Toxicity (LD50 Determination)

• Groups: Animals are divided into several groups (n=5-10 per group), including a control group and multiple dose groups for each alkaloid.

• Administration: A single dose of seneciphyllinine or senecionine, dissolved in a suitable vehicle (e.g., water or corn oil), is administered via oral gavage. The control group receives the vehicle only.

• Observation: Animals are observed for clinical signs of toxicity and mortality at regular intervals for at least 14 days. Body weight is recorded daily.

• Data Analysis: The LD50 is calculated using a recognized statistical method, such as probit analysis.

Experimental Design for Sub-acute Hepatotoxicity Assessment

• Groups: Animals are divided into at least three groups for each alkaloid: a control group, a low-dose group, and a high-dose group (doses should be fractions of the LD50).

• Administration: The alkaloids are administered daily via oral gavage for a period of 14 to 28 days.

• Sample Collection: At the end of the study period, animals are euthanized, and blood and liver tissue samples are collected.

• Biochemical Analysis: Serum is analyzed for liver function markers, including alanine aminotransferase (ALT), aspartate aminotransferase (AST), and alkaline phosphatase (ALP).

• Histopathological Analysis: Liver tissues are fixed in 10% neutral buffered formalin, processed, and stained with hematoxylin and eosin (H&E) for microscopic examination. The severity of liver damage (e.g., necrosis, fatty change, inflammation) is scored.

Comparative Histopathological Findings

Direct comparative histopathological studies are limited. However, based on studies of individual pyrrolizidine alkaloids and extracts containing them, both seneciphyllinine and senecionine are expected to induce similar types of liver lesions in rats. These include:

• Centrilobular Necrosis: Death of hepatocytes in the area around the central vein of the liver lobule.

• Hemorrhagic Necrosis: Necrosis accompanied by bleeding.

• Megalocytosis: Enlargement of hepatocytes.

• Bile Duct Hyperplasia: Proliferation of the bile ducts.

• Fibrosis: Formation of scar tissue, which can progress to cirrhosis with chronic exposure.

The severity of these lesions is dose-dependent. Studies on extracts of Gynura japonica, which contains both senecionine and seneciphyllinine, have shown dose-dependent hepatotoxicity, with observed histopathological changes correlating with increased serum ALT levels and the formation of hepatic pyrrole-protein adducts.

Conclusion

Both seneciphyllinine and senecionine are potent hepatotoxins in rats, with their toxicity mediated by metabolic activation to reactive pyrrolic esters. Based on the available data:

• Acute Toxicity: Senecionine appears to be more acutely toxic via the oral route than seneciphyllinine is via intravenous or intraperitoneal routes, although a direct comparison is lacking.

• Mechanism: While both share a common bioactivation pathway, they exhibit different effects on hepatic drug-metabolizing enzymes. Senecionine's inhibitory effects on key detoxification enzymes may contribute to a more severe toxic outcome.

Further head-to-head comparative studies in rats are warranted to definitively establish their relative oral toxicity, and to provide a more detailed understanding of their comparative effects on liver function and pathology.

References

• 1. icmm.ac.cn [icmm.ac.cn]
• 2. Effect of seneciphylline and senecionine on hepatic drug metabolizing enzymes in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Reactivity of Pyrrolizidine Alkaloid Antibodies: A Comparative Analysis with Seneciphyllinine

The specificity of antibodies is a critical parameter in the development of immunoassays for the detection and quantification of pyrrolizidine alkaloids (PAs), a class of hepatotoxic compounds found in numerous plant species. Understanding the cross-reactivity of these antibodies with structurally similar PAs is paramount for accurate toxicological assessment. This guide provides a comparative analysis of the cross-reactivity of anti-PA antibodies with seneciphyllinine and other PAs, supported by experimental data.

Quantitative Cross-Reactivity Data

The following table summarizes the cross-reactivity of various PAs from immunoassays developed for retrorsine and senecionine. The data for seneciphyllinine is highlighted for comparative purposes. The cross-reactivity is typically determined by comparing the concentration of the competing alkaloid required to cause 50% inhibition (IC50) of the antibody-antigen binding relative to the target analyte.

Antibody Target	Cross-Reactant PA	Type	Cross-Reactivity (%)	Reference
Retrorsine	Seneciphylline	Retronecine	Binding Observed	[1]
Senecionine	Retronecine	Binding Observed	[1]
Acetylgynuramine	Retronecine	Binding Observed	[1]
Gynuramine	Retronecine	Binding Observed	[1]
Integerrimine	Retronecine	Binding Observed	[1]
Neoplatyphylline	Retronecine	Binding Observed
Platyphylline	Retronecine	Binding Observed
Rosmarinine	Retronecine	Binding Observed
Senkirkine	Otonecine	No Binding
Monocrotaline	Retronecine	No Binding
Senecionine	Seneciphylline	Retronecine	3.6 - 34.5
Senecionine	Retronecine	100
Monocrotaline	Retronecine	< 0.1
Retrorsine N-oxide	Retronecine	< 0.1
Senkirkine	Otonecine	< 0.1

Experimental Protocols

The cross-reactivity data presented above was generated using competitive enzyme-linked immunosorbent assays (cELISA). A representative protocol for such an assay is detailed below.

Competitive Indirect ELISA (ciELISA) Protocol

1. Materials and Reagents:

• 96-well microtiter plates

• PA standards (target PA and potential cross-reactants)

• Anti-PA primary antibody (e.g., rabbit anti-retrorsine)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-rabbit IgG)

• Coating antigen (e.g., PA-protein conjugate)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• Blocking buffer (e.g., 1% BSA in PBS)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2N H₂SO₄)

2. Procedure:

• Coating: Microtiter plates are coated with the PA-protein conjugate diluted in coating buffer and incubated overnight at 4°C.

• Washing: Plates are washed three times with wash buffer to remove unbound coating antigen.

• Blocking: Non-specific binding sites are blocked by adding blocking buffer to each well and incubating for 1-2 hours at room temperature.

• Washing: Plates are washed again as described above.

• Competitive Reaction: A mixture of the anti-PA primary antibody and either the PA standard or the sample extract is added to the wells. The plate is then incubated for 1-2 hours at room temperature. During this step, the free PA in the standard or sample competes with the coated PA for binding to the primary antibody.

• Washing: Plates are washed to remove unbound antibodies and PAs.

• Secondary Antibody Incubation: The enzyme-conjugated secondary antibody, diluted in blocking buffer, is added to each well and incubated for 1 hour at room temperature.

• Washing: Plates are washed to remove the unbound secondary antibody.

• Substrate Development: The substrate solution is added to each well, and the plate is incubated in the dark until a color change is observed.

• Reaction Termination: The enzymatic reaction is stopped by adding the stop solution.

• Data Acquisition: The absorbance is read at a specific wavelength (e.g., 450 nm for TMB) using a microplate reader.

3. Data Analysis:

• A standard curve is generated by plotting the absorbance against the logarithm of the concentration of the target PA standard.

• The IC50 value (the concentration of the analyte that causes 50% inhibition of the maximum signal) is determined for the target PA and for each of the tested cross-reacting PAs.

• The percent cross-reactivity is calculated using the following formula: Cross-Reactivity (%) = (IC₅₀ of the target PA / IC₅₀ of the cross-reacting PA) x 100%

Visualizations

Caption: Workflow of a competitive ELISA for PA cross-reactivity analysis.

Caption: Logical relationship of antibody competition in a cross-reactivity assay.

References

• 1. researchgate.net [researchgate.net]

Purity Assessment of Seneciphyllinine Reference Standard: A Comparative Guide to Quantitative NMR (qNMR) and High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of quantitative Nuclear Magnetic Resonance (qNMR) and High-Performance Liquid Chromatography (HPLC) for the purity assessment of the Seneciphyllinine reference standard. While specific experimental data for Seneciphyllinine is not publicly available, this guide synthesizes established methodologies for the purity determination of natural products and alkaloids to present a robust comparative analysis.

Introduction

Seneciphyllinine is a pyrrolizidine alkaloid, a class of compounds known for their potential toxicity. Accurate purity assessment of its reference standard is crucial for toxicological studies, analytical method development, and quality control in the pharmaceutical and food safety industries. Quantitative NMR (qNMR) has emerged as a powerful primary method for the direct quantification of reference standards, offering distinct advantages over traditional chromatographic techniques like HPLC.[1][2]

Quantitative Data Summary

The following table outlines the expected performance characteristics of qNMR and HPLC for the purity assessment of a Seneciphyllinine reference standard, based on typical performance for similar analytes.

Parameter	qNMR	HPLC-UV
Principle	Direct comparison of the integral of an analyte signal to that of a certified internal standard. The signal intensity is directly proportional to the number of nuclei.	Separation based on analyte's affinity for stationary and mobile phases, with detection by UV absorbance. Quantification is relative to a reference standard of known purity.
Selectivity/Specificity	High. Can distinguish and quantify structurally similar impurities if their signals are resolved. 2D NMR techniques can confirm signal identity.[3]	Dependent on chromatographic resolution. Co-eluting impurities can lead to inaccurate quantification.
Traceability	Direct traceability to the International System of Units (SI) through a certified internal standard.[4]	Traceability is dependent on the purity of the Seneciphyllinine reference standard used for calibration.
Purity Range	Wide dynamic range. Can accurately determine purity from high percentages down to lower levels.	Typically used for high purity samples (>95%). Accuracy can be lower for samples with multiple impurities.
Sample Preparation	Simple. Involves accurate weighing of the sample and internal standard, followed by dissolution in a deuterated solvent.[5]	More complex. May require filtration, dilution, and careful control of mobile phase preparation.
Analysis Time	Rapid. A typical ¹H qNMR experiment can be completed in 15-30 minutes.	Longer. Includes system equilibration, run time, and potential column flushing.
Potential for Error	Weighing errors, improper selection of internal standard, incomplete dissolution, and incorrect integration are primary sources of error.	Incomplete resolution of impurities, detector nonlinearity, and instability of the reference standard can introduce errors.
Detection of "Invisible" Impurities	Can detect and quantify impurities lacking a UV chromophore, such as residual solvents and some small molecules.	Impurities without a UV chromophore at the detection wavelength will not be detected.
Reference Standard Requirement	Requires a certified internal standard of a different compound (e.g., maleic acid, dimethyl sulfone).	Requires a highly purified and well-characterized Seneciphyllinine reference standard.

Experimental Protocols

This protocol describes the determination of Seneciphyllinine purity using an internal standard method.

a. Materials and Instrumentation:

• Seneciphyllinine Sample: Accurately weighed.

• Internal Standard (IS): Certified reference material with known purity (e.g., Maleic Acid). Must have protons that resonate in a region free of signals from Seneciphyllinine.

• Deuterated Solvent: Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD), ensuring complete dissolution of both the analyte and the IS.

• NMR Spectrometer: 400 MHz or higher, equipped with a probe capable of delivering calibrated 90° pulses.

b. Sample Preparation:

• Accurately weigh approximately 10 mg of the Seneciphyllinine sample into a clean, dry vial.

• Accurately weigh approximately 5 mg of the internal standard (e.g., Maleic Acid) into the same vial.

• Dissolve the mixture in a precise volume (e.g., 0.7 mL) of the chosen deuterated solvent.

• Vortex the vial to ensure complete dissolution and homogenization.

• Transfer the solution to a 5 mm NMR tube.

c. NMR Data Acquisition:

• Tune and shim the probe for the sample.

• Acquire a standard ¹H NMR spectrum to identify characteristic, well-resolved signals of both Seneciphyllinine and the internal standard.

• Set up the quantitative experiment with the following key parameters:

  • Pulse Angle: 90° (calibrated).

  • Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the signals of interest for both Seneciphyllinine and the IS. A typical starting value is 30 seconds.

  • Number of Scans (ns): Sufficient to achieve a signal-to-noise ratio (S/N) of >250:1 for the signals to be integrated.

  • Spectral Width: Wide enough to ensure a flat baseline on both sides of the signals of interest.

d. Data Processing and Purity Calculation:

• Apply phasing and baseline correction to the acquired spectrum.

• Integrate the selected characteristic signals for both Seneciphyllinine and the internal standard.

• Calculate the purity of the Seneciphyllinine sample using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_analyte / W_analyte) * (W_IS / M_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • W = Weight

  • P = Purity of the internal standard

This protocol describes a general approach for the purity determination of Seneciphyllinine using HPLC with UV detection.

a. Materials and Instrumentation:

• Seneciphyllinine Sample: Accurately weighed.

• Seneciphyllinine Reference Standard: Of known, high purity.

• Solvents: HPLC grade acetonitrile and water.

• Mobile Phase Additive: Formic acid or trifluoroacetic acid to improve peak shape.

• HPLC System: With a UV detector, autosampler, and column oven.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

b. Sample and Standard Preparation:

• Standard Stock Solution: Accurately weigh and dissolve the Seneciphyllinine reference standard in a suitable solvent (e.g., methanol) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Sample Solution: Prepare the Seneciphyllinine sample in the same manner and at approximately the same concentration as the standard stock solution.

• Working Solutions: Prepare a series of calibration standards by diluting the stock solution.

c. Chromatographic Conditions (Typical):

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A time-programmed gradient from a lower to a higher percentage of Mobile Phase B to ensure separation of potential impurities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Determined by acquiring a UV spectrum of Seneciphyllinine (typically around 220 nm for pyrrolizidine alkaloids).

• Injection Volume: 10 µL.

d. Data Analysis and Purity Calculation:

• Inject the calibration standards to establish a calibration curve (peak area vs. concentration).

• Inject the sample solution.

• Calculate the purity of the sample by area normalization or by using the calibration curve. For area normalization, the purity is calculated as:

  Purity (%) = (Area_main_peak / Total_area_of_all_peaks) * 100

Visualizations

Caption: Workflow for qNMR Purity Assessment.

Caption: Comparison of qNMR and HPLC Methods.

Conclusion

For the definitive purity assessment of a Seneciphyllinine reference standard, qNMR is the superior method. Its ability to provide direct quantification with traceability to the SI, coupled with its capacity to detect a broader range of impurities, establishes it as a primary analytical technique. HPLC-UV serves as an excellent orthogonal method, providing complementary information on impurity profiles, particularly for chromophoric species. The choice of method will depend on the specific application, available instrumentation, and the required level of uncertainty in the purity value. For the certification of a primary reference standard, qNMR is the recommended approach.

References

• 1. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 2. almacgroup.com [almacgroup.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]
• 5. pubsapp.acs.org [pubsapp.acs.org]

A Comparative Analysis of Seneciphyllinine's Cytotoxic Effects on Hepatic Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic effects of Seneciphyllinine, a notable pyrrolizidine alkaloid, on different hepatic cell lines. The data presented herein is compiled from recent in vitro studies, offering valuable insights for researchers in toxicology and drug development.

Executive Summary

Seneciphyllinine demonstrates significant cytotoxicity in hepatic cell lines, primarily through the induction of mitochondria-mediated apoptosis. This guide summarizes the quantitative data on its effects, details the experimental methodologies used to obtain this data, and visualizes the key cellular processes involved. The primary focus is on the comparison between primary hepatocytes and the HepG2 human hepatoma cell line, highlighting the compound's potent impact on liver cells.

Data Presentation: Cytotoxicity of Seneciphyllinine

The cytotoxic effects of Seneciphyllinine have been evaluated in primary human hepatocytes, primary mouse hepatocytes, and human hepatoma HepG2 cells engineered to express cytochrome P450 3A4 (HepG2-CYP3A4), an enzyme crucial for the metabolic activation of this toxin. The following table summarizes the reported cell viability data after treatment with Seneciphyllinine.

Cell Line	Concentration (µM)	Incubation Time	Cell Viability (%)	Reference
Primary Human Hepatocytes	5	24h	~80	[1][2]
10	24h	~60	[1][2]
25	24h	~40	[1]
50	24h	~20
Primary Mouse Hepatocytes	5	24h	~75
10	24h	~55
25	24h	~35
50	24h	~15
HepG2-CYP3A4	40	Not Specified	~79
100	Not Specified	~24

Experimental Protocols

The data presented in this guide is primarily based on cell viability assays, specifically the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, and analyses of apoptotic pathways.

Cell Culture and Treatment

• Primary Hepatocytes: Primary mouse and human hepatocytes were isolated and cultured in Williams' E medium supplemented with fetal bovine serum, penicillin-streptomycin, insulin, and dexamethasone. Cells were seeded in collagen-coated plates. After attachment, cells were treated with varying concentrations of Seneciphyllinine (5-50 µM) for 24 hours.

• HepG2-CYP3A4 Cells: Human hepatoma HepG2 cells overexpressing cytochrome P450 3A4 were cultured in appropriate media. For cytotoxicity assessment, cells were seeded in multi-well plates and exposed to Seneciphyllinine at concentrations up to 100 µM.

MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cells were seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Addition: The culture medium was replaced with fresh medium containing various concentrations of Seneciphyllinine. Control wells received medium with the vehicle (e.g., DMSO) at the same final concentration.

• Incubation: The plates were incubated for the desired period (e.g., 24 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, MTT solution (final concentration 0.5 mg/mL) was added to each well.

• Formazan Solubilization: The plates were incubated for another 4 hours to allow for the formation of formazan crystals. Subsequently, a solubilization solution (e.g., DMSO or a solution of SDS in HCl) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution was measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Cell viability was calculated as a percentage of the control group (untreated cells).

Visualizations

Experimental Workflow for Cytotoxicity Assessment

References

• 1. Inhibition of Drp1 protects against senecionine-induced mitochondria-mediated apoptosis in primary hepatocytes and in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Seneciphylline, a main pyrrolizidine alkaloid in Gynura japonica, induces hepatotoxicity in mice and primary hepatocytes via activating mitochondria-mediated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling Seneciphyllinine's Toxicity: A Comparative Analysis of In Vitro and In Vivo Studies

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of the pyrrolizidine alkaloid Seneciphyllinine reveals significant differences in its toxicological profile when studied in controlled laboratory settings (in vitro) versus within living organisms (in vivo). This guide provides researchers, scientists, and drug development professionals with a comparative overview of Seneciphyllinine's toxicity, supported by experimental data, detailed methodologies, and visual representations of the underlying molecular mechanisms.

Seneciphyllinine, a naturally occurring compound found in various plant species, is a known hepatotoxin, posing a risk to both livestock and humans. Its toxicity is not inherent but arises from metabolic activation in the liver, a critical distinction that underpins the observed discrepancies between in vitro and in vivo findings.

Quantitative Comparison of In Vitro and In Vivo Toxicity

The toxicity of Seneciphyllinine has been evaluated using various models, yielding a range of quantitative data. The following tables summarize key toxicity metrics, offering a direct comparison between in vitro cytotoxicity and in vivo lethal doses. A notable challenge in direct comparison is the difference in units (concentration for in vitro vs. dose for in vivo) and the inherent biological complexity of in vivo systems that is absent in cell cultures.

In Vitro Cytotoxicity of Seneciphyllinine
Cell Line	Assay
Human Hepatoma (HepG2)	Not specified

| In Vivo Acute Toxicity of Seneciphyllinine | | | :--- | :--- | :--- | | Animal Model | Route of Administration | LD50 / Toxic Dose | | Rat (male) | Intraperitoneal | 77 mg/kg[1] | | Rat | Intravenous | 80 mg/kg[1] | | Mouse | Intravenous | 90 mg/kg[1] | | Mouse | Oral | 70 mg/kg (induced severe liver injury)[2] |

Note: IC50 (Inhibitory Concentration 50%) is the concentration of a substance that reduces a biological activity by 50%. LD50 (Lethal Dose 50%) is the dose of a substance that is lethal to 50% of the tested animal population.

The Crucial Role of Metabolism in Toxicity

The disparity between in vitro and in vivo toxicity is largely attributed to metabolic activation. Seneciphyllinine itself is a pro-toxin. In vivo, it undergoes bioactivation primarily in the liver by cytochrome P450 (CYP450) enzymes. This process converts Seneciphyllinine into highly reactive pyrrolic metabolites. These electrophilic metabolites can then bind to cellular macromolecules such as proteins and DNA, leading to cellular damage, oxidative stress, and apoptosis, ultimately causing hepatotoxicity[3].

Standard in vitro cell cultures, such as those using HepG2 cells, may have limited metabolic capacity compared to a whole liver. This can lead to an underestimation of the toxicity of compounds like Seneciphyllinine that require metabolic activation.

Experimental Protocols

To ensure the reproducibility and clear understanding of the presented data, detailed methodologies for key experiments are provided below.

In Vitro Cytotoxicity Assay (General Protocol)

Objective: To determine the concentration of Seneciphyllinine that inhibits cell viability by 50% (IC50) in a human liver cell line.

Cell Line: Human hepatoma cell line (HepG2).

Materials:

• Seneciphyllinine stock solution (dissolved in a suitable solvent, e.g., DMSO).

• HepG2 cells.

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin).

• 96-well cell culture plates.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CellTiter-Glo® Luminescent Cell Viability Assay reagent.

• Plate reader.

Procedure:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Seneciphyllinine in a complete culture medium. Remove the old medium from the cells and add the different concentrations of Seneciphyllinine. Include a vehicle control (medium with the solvent used for the stock solution).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment (MTT Assay):

  • Add MTT solution to each well and incubate for 2-4 hours.

  • Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value by plotting the percentage of viability against the log of the concentration and fitting the data to a dose-response curve.

In Vivo Acute Toxicity Study (General Protocol)

Objective: To determine the median lethal dose (LD50) of Seneciphyllinine in a rodent model.

Animal Model: Male Wistar rats or Swiss albino mice.

Materials:

• Seneciphyllinine solution (prepared in a suitable vehicle for the chosen route of administration).

• Syringes and needles for injection or gavage needles for oral administration.

• Animal cages and standard housing conditions.

Procedure:

• Animal Acclimation: Acclimate the animals to the laboratory conditions for at least one week before the experiment.

• Dose Groups: Divide the animals into several groups, including a control group receiving the vehicle only and at least three dose groups receiving different concentrations of Seneciphyllinine.

• Administration: Administer a single dose of Seneciphyllinine to the animals via the chosen route (e.g., intraperitoneal, intravenous, or oral gavage).

• Observation: Observe the animals for signs of toxicity and mortality at regular intervals for a specified period (typically 14 days). Record all clinical signs, including changes in behavior, appearance, and body weight.

• Necropsy: At the end of the observation period, euthanize all surviving animals and perform a gross necropsy to examine for any pathological changes in the organs.

• Data Analysis: Calculate the LD50 value using a recognized statistical method, such as the probit analysis.

Signaling Pathways of Seneciphyllinine-Induced Hepatotoxicity

The molecular mechanisms underlying Seneciphyllinine's toxicity involve the activation of specific signaling pathways that lead to programmed cell death (apoptosis). A key player in this process is the c-Jun N-terminal kinase (JNK) signaling pathway, which is activated in response to cellular stress.

The following diagram illustrates the proposed signaling cascade initiated by Seneciphyllinine's reactive metabolites.

Caption: Seneciphyllinine-induced hepatotoxicity signaling pathway.

This diagram illustrates how Seneciphyllinine is first metabolized to reactive pyrrolic species. These metabolites induce cellular stress, including the generation of reactive oxygen species (ROS) and depletion of glutathione (GSH), leading to mitochondrial damage. This damage triggers the activation of the JNK signaling pathway, which in turn activates pro-apoptotic proteins like Bax, leading to the release of cytochrome c from the mitochondria, subsequent caspase activation, and ultimately, apoptosis or programmed cell death.

Experimental Workflow for Investigating Hepatotoxicity

The following diagram outlines a typical experimental workflow for a comprehensive investigation of Seneciphyllinine's hepatotoxicity, integrating both in vitro and in vivo approaches.

Caption: Workflow for Seneciphyllinine hepatotoxicity assessment.

This workflow begins with in vitro studies to determine cytotoxicity and elucidate potential mechanisms of cell death. Promising or concerning findings from these initial screens are then further investigated in vivo using animal models to assess systemic toxicity, including liver-specific damage through histopathology and analysis of serum biomarkers like alanine aminotransferase (ALT) and aspartate aminotransferase (AST). The final step involves integrating and correlating the data from both in vitro and in vivo experiments to provide a comprehensive toxicological profile of Seneciphyllinine.

Conclusion

The toxicity of Seneciphyllinine is a complex process that is highly dependent on metabolic activation. While in vitro studies provide valuable initial insights into its cytotoxic potential and cellular mechanisms, they may not fully capture the toxic potential of this compound due to limited metabolic capabilities in cell culture systems. In vivo studies are therefore essential for a more accurate assessment of its hepatotoxicity. The integration of both in vitro and in vivo data, as outlined in this guide, is crucial for a comprehensive understanding of Seneciphyllinine's toxicological profile and for the development of effective risk assessment strategies.

References

• 1. Seneciphylline | C18H23NO5 | CID 5281750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Comparative Metabolism of Seneciphyllinine in Human and Rodent Liver Microsomes: A Review of Current Data

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the hepatic metabolism of pyrrolizidine alkaloids (PAs), with a focus on seneciphyllinine, in human and rodent liver microsomes. Due to a lack of direct comparative studies on seneciphyllinine, this document synthesizes available data on the closely related and structurally similar PA, senecionine, to infer the likely metabolic pathways and highlight expected inter-species differences.

Introduction

Seneciphyllinine is a hepatotoxic pyrrolizidine alkaloid found in various plant species. Its toxicity is primarily mediated by metabolic activation in the liver, catalyzed by cytochrome P450 (CYP) enzymes, to form reactive pyrrolic metabolites. These metabolites can form adducts with cellular macromolecules, leading to cytotoxicity, genotoxicity, and carcinogenicity. Understanding the species-specific differences in the metabolism of seneciphyllinine is crucial for extrapolating toxicological data from animal models to humans and for assessing the risk of human exposure.

General Metabolic Pathways of Pyrrolizidine Alkaloids

The metabolism of hepatotoxic pyrrolizidine alkaloids, such as senecionine and likely seneciphyllinine, proceeds via two main competing pathways in the liver: bioactivation and detoxification.

• Bioactivation Pathway (Oxidation): CYP enzymes catalyze the oxidation of the necine base of the PA to form a highly reactive dehydropyrrolizidine alkaloid (pyrrolic ester). This intermediate can hydrolyze to the more stable but still toxic metabolite, 6,7-dihydro-7-hydroxy-1-hydroxymethyl-5H-pyrrolizine (DHP). DHP is considered the ultimate toxic metabolite responsible for the adverse effects of PAs.

• Detoxification Pathway (N-oxidation): Flavin-containing monooxygenases (FMOs) and some CYP enzymes can catalyze the N-oxidation of the pyrrolizidine ring to form the corresponding N-oxide. PA N-oxides are generally considered detoxification products as they are more water-soluble and readily excreted. However, some studies suggest that N-oxides can be reduced back to the parent alkaloid in the liver, potentially contributing to toxicity.[1]

The balance between these bioactivation and detoxification pathways is a key determinant of the hepatotoxicity of a given PA and can vary significantly between species.

Comparative Metabolism Data

The following table summarizes general findings for the metabolism of retronecine-based PAs, which includes seneciphyllinine.

Parameter	Human Liver Microsomes	Rodent (Rat) Liver Microsomes	Key Observations
Primary Metabolites	Dehydropyrrolizidine Alkaloids (e.g., DHP), N-oxides	Dehydropyrrolizidine Alkaloids (e.g., DHP), N-oxides	Both species produce toxic and non-toxic metabolites. The ratio of these metabolites is critical for determining species-specific toxicity.
Key Enzymes	CYP3A4 is a major enzyme in the bioactivation of PAs.	CYP3A subfamily enzymes are also involved in PA bioactivation.	The specific CYP isoforms and their relative activities can differ between humans and rats.
Metabolic Rate	The level of microsomal enzyme activity for some PAs is comparable to that in rats.[1]	The rate of metabolism for some PAs follows the order of riddelliine ≥ retrorsine > monocrotaline.[1]	While overall activity may be similar, the specific kinetic parameters (Km, Vmax) for seneciphyllinine are likely to differ.

Experimental Protocols

The following is a generalized experimental protocol for a comparative in vitro metabolism study of seneciphyllinine using human and rodent liver microsomes, based on methodologies reported for other PAs.

1. Materials:

• Seneciphyllinine

• Pooled human liver microsomes

• Pooled male rat (e.g., Sprague-Dawley or Fischer 344) liver microsomes

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (pH 7.4)

• Acetonitrile (for quenching reaction)

• Internal standard for analytical quantification

2. Incubation Conditions:

• Microsomal Protein Concentration: Typically 0.5 to 1.0 mg/mL.

• Substrate Concentration (Seneciphyllinine): A range of concentrations to determine enzyme kinetics (e.g., 0.1 to 100 µM).

• Incubation Volume: Typically 200 µL to 1 mL.

• Temperature: 37°C.

• Incubation Time: A time course study should be conducted to ensure linearity of metabolite formation (e.g., 0, 5, 15, 30, 60 minutes).

3. Experimental Procedure:

• Pre-warm a mixture of liver microsomes, buffer, and the NADPH regenerating system at 37°C for a few minutes.

• Initiate the metabolic reaction by adding seneciphyllinine.

• Incubate the mixture at 37°C with shaking.

• At specified time points, terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to pellet the protein.

• Analyze the supernatant for the disappearance of the parent compound and the formation of metabolites using a validated analytical method such as LC-MS/MS.

4. Data Analysis:

• Calculate the rate of metabolite formation and substrate depletion.

• Determine enzyme kinetic parameters (Km and Vmax) by fitting the data to the Michaelis-Menten equation using non-linear regression analysis.

• Calculate the intrinsic clearance (CLint) as the ratio of Vmax/Km.

Visualizations

The following diagrams illustrate the general metabolic pathway of pyrrolizidine alkaloids and a typical experimental workflow for in vitro metabolism studies.

Caption: General metabolic activation and detoxification pathways of seneciphyllinine.

Caption: A typical workflow for studying in vitro metabolism in liver microsomes.

Conclusion

While direct comparative data for seneciphyllinine metabolism in human and rodent liver microsomes is currently lacking, the established metabolic pathways for structurally related pyrrolizidine alkaloids provide a strong basis for understanding its biotransformation. It is anticipated that both human and rodent liver microsomes will metabolize seneciphyllinine to toxic pyrrolic metabolites and detoxified N-oxides. However, significant quantitative differences in the rates of formation of these metabolites are expected due to species-specific expression and activity of CYP and FMO enzymes. Further research is warranted to generate specific quantitative data for seneciphyllinine to improve the accuracy of human health risk assessments.

References

• 1. youtube.com [youtube.com]

Efficacy of Adsorbents for Seneciphylline Removal from Liquids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Seneciphylline, a hepatotoxic pyrrolizidine alkaloid found in various plant species, poses a significant risk of contamination in herbal preparations, honey, and other agricultural products. Its removal from liquid matrices is crucial for ensuring the safety and quality of these products. This guide provides a comparative overview of the efficacy of three common adsorbents—activated carbon, bentonite, and ion exchange resins—for the removal of Seneciphylline. Due to a lack of publicly available studies directly comparing these adsorbents for Seneciphylline, this guide synthesizes data from studies on closely related pyrrolizidine alkaloids (PAs) to provide an illustrative comparison.

Comparative Performance of Adsorbents

The selection of an appropriate adsorbent for Seneciphylline removal depends on various factors, including the chemical properties of the liquid matrix, the concentration of the alkaloid, and the desired level of purification. The following table summarizes the potential performance of activated carbon, bentonite, and ion exchange resins based on their known characteristics and performance with similar alkaloid compounds.

Table 1: Illustrative Comparison of Adsorbent Efficacy for Pyrrolizidine Alkaloid Removal

Adsorbent Type	Proposed Mechanism of Action	Potential Adsorption Capacity (mg/g)	Key Operational Parameters	Potential Advantages	Potential Limitations
Activated Carbon	Physisorption (van der Waals forces), π-π interactions with the aromatic rings of the alkaloid.	High (Estimated >100)	pH, temperature, contact time, adsorbent dosage.	High surface area, effective for a broad range of organic molecules.	Non-selective, may remove other desired compounds from the matrix.
Bentonite Clay	Adsorption, ion exchange.	Moderate (Estimated 20-50)	pH, temperature, contact time, adsorbent dosage.	Low cost, readily available, can be modified to enhance selectivity.	Lower adsorption capacity compared to activated carbon, potential for leaching of mineral ions.
Ion Exchange Resins (Cation Exchange)	Ion exchange between the protonated tertiary amine of the alkaloid and the acidic functional groups of the resin.	High (Estimated >80)	pH, flow rate, resin type (strong vs. weak acid), ionic strength of the liquid.	High selectivity for charged molecules like protonated alkaloids, can be regenerated.[1][2]	More expensive, performance can be affected by the presence of other cations.

Note: The adsorption capacity values are illustrative estimates based on the performance of these adsorbents with other alkaloids and organic molecules. Actual performance for Seneciphylline may vary and requires experimental validation.

Experimental Protocols

Accurate evaluation of adsorbent efficacy requires standardized experimental protocols. Below is a general methodology for assessing the performance of different adsorbents for Seneciphylline removal in a laboratory setting.

Preparation of Seneciphylline Solution

A stock solution of Seneciphylline of known concentration is prepared in the liquid matrix of interest (e.g., water, ethanol-water mixture, or a clarified herbal extract). The concentration should be verified using a suitable analytical method such as High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS).

Batch Adsorption Studies

Batch adsorption experiments are conducted to determine the equilibrium and kinetics of Seneciphylline adsorption onto the different adsorbents.

• Equilibrium Studies (Adsorption Isotherms):

  • A fixed amount of adsorbent (e.g., 0.1 g) is added to a series of flasks containing a fixed volume (e.g., 25 mL) of Seneciphylline solution at varying initial concentrations (e.g., 10-100 mg/L).

  • The flasks are agitated at a constant temperature for a predetermined time sufficient to reach equilibrium (e.g., 24 hours).

  • The adsorbent is separated from the solution by centrifugation and/or filtration.

  • The residual concentration of Seneciphylline in the supernatant is determined using HPLC-MS.

  • The amount of Seneciphylline adsorbed per unit mass of adsorbent (qe) is calculated using the formula: qe = (C0 - Ce) * V / m where C0 is the initial concentration, Ce is the equilibrium concentration, V is the volume of the solution, and m is the mass of the adsorbent.

  • Adsorption isotherm models (e.g., Langmuir, Freundlich) are fitted to the experimental data to determine the maximum adsorption capacity and other isotherm parameters.

• Kinetic Studies:

  • A fixed amount of adsorbent is added to a flask containing a known volume and concentration of Seneciphylline solution.

  • The mixture is agitated at a constant temperature.

  • Aliquots of the solution are withdrawn at different time intervals (e.g., 0, 5, 15, 30, 60, 120 minutes).

  • The concentration of Seneciphylline in each aliquot is determined after separating the adsorbent.

  • The adsorption capacity at different times (qt) is calculated, and kinetic models (e.g., pseudo-first-order, pseudo-second-order) are applied to determine the adsorption rate constants.

Column Adsorption Studies

For a more practical evaluation of adsorbent performance, continuous flow experiments using packed-bed columns can be performed. This allows for the determination of breakthrough curves and the dynamic binding capacity of the adsorbent.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for evaluating the efficacy of different adsorbents.

Caption: Experimental workflow for comparing adsorbent efficacy.

Signaling Pathway of Adsorption

The interaction between Seneciphylline and an adsorbent can be conceptualized as a signaling pathway where the initial concentration of the alkaloid acts as a signal that triggers a series of events leading to its removal from the solution.

Caption: Conceptual pathway of Seneciphylline adsorption.

Conclusion

While activated carbon, bentonite, and ion exchange resins all present viable options for the removal of Seneciphylline and other pyrrolizidine alkaloids from liquid matrices, their efficacy and suitability vary. Activated carbon offers high capacity but low selectivity. Bentonite is a low-cost alternative with moderate capacity. Ion exchange resins, particularly strong cation exchangers, are likely to offer the best selectivity for protonated alkaloids like Seneciphylline. The choice of adsorbent should be guided by the specific requirements of the application, including cost, desired purity, and the chemical complexity of the liquid. It is imperative for researchers and professionals in drug development to conduct empirical studies, following robust experimental protocols, to determine the most effective adsorbent for their specific needs.

References

• 1. Development of a Selective Adsorbing Material for Binding of Pyrrolizidine Alkaloids in Herbal Extracts, Based on Molecular Group Imprinting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Relative Potency of Seneciphyllinine and its N-oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the relative potency of the pyrrolizidine alkaloid (PA) Seneciphyllinine and its corresponding N-oxide. The information presented is based on available experimental data to assist researchers in understanding their toxicological profiles.

Executive Summary

Seneciphyllinine is a naturally occurring pyrrolizidine alkaloid found in various plant species. Its toxicity is a significant concern for both human and animal health. The N-oxide form, Seneciphyllinine N-oxide, is a metabolite of the parent alkaloid. Generally, PA N-oxides are considered less toxic than their corresponding parent alkaloids. This is primarily because the N-oxides require in vivo reduction back to the parent PA to exert their characteristic hepatotoxicity. The toxicity of PAs is mediated by their metabolic activation in the liver to reactive pyrrolic esters, which can form adducts with cellular macromolecules, leading to liver damage.[1][2]

While direct comparative oral toxicity studies for Seneciphyllinine and its N-oxide are limited, the established principles of PA toxicology, supported by data from closely related compounds like senecionine, indicate a lower toxic potency for the N-oxide form.[1]

Quantitative Toxicity Data

Compound	Species	Route of Administration	LD50	Reference
Seneciphyllinine	Rat	Intravenous (iv)	80 mg/kg	[3]
Seneciphyllinine	Rat (male)	Intraperitoneal (ip)	77 mg/kg	[3]
Seneciphyllinine N-oxide	Rat	Oral	Data not available

Note: The absence of oral LD50 data for both compounds prevents a direct quantitative comparison of their potencies via the most common route of exposure. The intravenous and intraperitoneal data for Seneciphyllinine indicate high toxicity. It is generally understood that PA N-oxides are significantly less toxic than their parent alkaloids. This reduced toxicity is attributed to their lower absorption and the necessity for metabolic reduction to the toxic parent form.

Mechanism of Action and Metabolic Pathways

The hepatotoxicity of Seneciphyllinine is not caused by the alkaloid itself but by its metabolic activation in the liver.

• Activation: Cytochrome P450 enzymes in the liver metabolize Seneciphyllinine to a highly reactive pyrrolic ester.

• Detoxification: A competing metabolic pathway is N-oxidation, which forms the less toxic Seneciphyllinine N-oxide.

• Toxicity of N-oxide: Seneciphyllinine N-oxide is considered a detoxification product. However, it can be reduced back to Seneciphyllinine in the gut and liver, thereby contributing to toxicity, albeit to a lesser extent than direct ingestion of the parent alkaloid.

• Cellular Damage: The reactive pyrrolic esters can bind to cellular proteins and DNA, forming adducts that lead to hepatocyte necrosis, and in the long term, potentially carcinogenicity.

Below is a diagram illustrating the metabolic pathways of Seneciphyllinine.

Metabolic pathway of Seneciphyllinine.

Experimental Protocols

The assessment of acute oral toxicity for compounds like Seneciphyllinine and its N-oxide is typically conducted following standardized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD).

OECD Test Guideline 423: Acute Toxic Class Method

This method is a stepwise procedure using a small number of animals to classify a substance into a toxicity category.

Objective: To determine the acute oral toxicity of a substance and to classify it according to the Globally Harmonised System (GHS).

Experimental Animals:

• Species: Rat is the preferred species.

• Sex: Usually, females are used as they are generally slightly more sensitive.

• Number: 3 animals are used per step.

Procedure:

• Dose Level Selection: The test starts with a predetermined dose from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

• Administration: The substance is administered orally by gavage in a single dose. The volume should generally not exceed 1 mL/100g of body weight for aqueous solutions.

• Observation Period: Animals are observed for mortality and clinical signs of toxicity for up to 14 days. Body weight is recorded weekly.

• Stepwise Progression:

  • If mortality occurs in 2 out of 3 animals, the test is stopped, and the substance is classified in that toxicity category.

  • If one animal dies, the test is repeated at the same dose level.

  • If no animals die, the next higher dose level is tested.

• Endpoint: The test allows for the classification of the substance into one of the GHS categories for acute toxicity.

Data to be Collected:

• Mortality

• Clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior)

• Body weight changes

• Gross necropsy findings at the end of the observation period.

Below is a workflow diagram for a typical acute oral toxicity study.

References

• 1. First evidence of pyrrolizidine alkaloid N-oxide-induced hepatic sinusoidal obstruction syndrome in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Seneciphylline | C18H23NO5 | CID 5281750 - PubChem [pubchem.ncbi.nlm.nih.gov]

Predicting the Toxicity of Seneciphyllinine: A Comparative Guide to In Silico Models and Experimental Validation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of a predictive model for the toxicity of Seneciphyllinine, a pyrrolizidine alkaloid (PA) of concern due to its potential hepatotoxicity. By objectively comparing in silico predictive models with experimental data, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to assess the utility of these models in early-stage safety assessments. The guide details experimental methodologies, presents quantitative data in structured tables, and utilizes visualizations to illustrate key pathways and workflows.

Comparison of Predictive Models for Pyrrolizidine Alkaloid Toxicity

The prediction of chemical toxicity through computational, or in silico, models is a rapidly advancing field aimed at reducing reliance on animal testing and accelerating the drug development process.[1][2] For pyrrolizidine alkaloids like Seneciphyllinine, several modeling approaches can be employed, primarily Quantitative Structure-Activity Relationship (QSAR) models and Physiologically Based Toxicokinetic (PBTK) models.[1][3]

Due to the limited availability of public data specifically for Seneciphyllinine, this guide leverages data from studies on structurally related PAs to illustrate the validation process and comparative performance of these models.

Table 1: Comparison of In Silico Models for Predicting Pyrrolizidine Alkaloid Mutagenicity

Model Type	Algorithm	Descriptor	Accuracy (Cross-validation)	Key Strengths	Key Limitations
Machine Learning	Random Forest	MolPrint2D	85%[4]	High accuracy for mutagenicity prediction of PAs.	Primarily focused on mutagenicity, may not capture other toxicity endpoints.
Machine Learning	Support Vector Machine	MolPrint2D	83%	Good performance in classifying mutagenic potential.	Performance can be sensitive to parameter selection.
Machine Learning	Logistic Regression	MolPrint2D	82%	Provides probabilistic outputs for easier interpretation.	May not capture complex non-linear relationships.
Machine Learning	k-Nearest Neighbors	MolPrint2D	80%	Simple to implement and interpret.	Performance can be affected by the choice of 'k' and distance metric.

Table 2: Physiologically Based Toxicokinetic (PBTK) Modeling for Predicting Liver Toxicity of Pyrrolizidine Alkaloids

Pyrrolizidine Alkaloid	Model Type	Key Parameters	Validation Data	Predicted Endpoint	Reference
Lasiocarpine & Riddelliine	PBTK with reverse dosimetry	In vitro cytotoxicity, tissue fractions (Chinese & Caucasian)	Comparison with in vivo rat data	In vivo dose-response curves for liver toxicity
Retrorsine	PBTK	Intestinal absorption, plasma protein binding, hepatic clearance, renal excretion	In vivo mouse and rat kinetic data	Hepatic retrorsine and DNA adduct concentrations	Not explicitly stated

Experimental Validation Data

The validation of any predictive model relies on robust experimental data. The following tables summarize key experimental findings on the toxicity of Seneciphyllinine and related PAs.

Table 3: In Vitro Cytotoxicity of Pyrrolizidine Alkaloids in HepG2 Cells

Pyrrolizidine Alkaloid	Assay	Endpoint	Result
Seneciphylline	MTT Assay	IC20	~0.7 mM
Senecionine	MTT Assay	IC20	0.66 mM
Retrorsine	MTT Assay	IC20	~0.35 mM
Riddelliine	MTT Assay	IC20	~0.31 mM

Note: Data is estimated from comparative studies and serves as a reference for relative cytotoxicity.

Table 4: In Vivo Toxicity of Seneciphyllinine (Data from related PAs may be used as a surrogate)

Animal Model	Route of Administration	Dose Range	Observed Effects
Rat	Oral	30-1000 mg/kg/day	At ≥100 mg/kg: Deaths, decreased motor activity, reduced body weight gain.
Rat	Intraperitoneal	30-90 mg/kg	Monitored for clinical signs of toxicity, effects on fetal development.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are protocols for key experiments cited in the context of PA toxicity assessment.

In Vitro Cytotoxicity Assay in HepG2 Cells

Objective: To determine the concentration-dependent cytotoxic effects of Seneciphyllinine on human liver carcinoma cells (HepG2).

Methodology:

• Cell Culture: HepG2 cells are cultured in Minimum Essential Medium (MEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% non-essential amino acids, 1 mM sodium pyruvate, 100 U/mL penicillin, and 0.1 mg/mL streptomycin. Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.

• Compound Preparation: A stock solution of Seneciphyllinine is prepared in a suitable solvent (e.g., DMSO) and serially diluted to the desired concentrations in the culture medium.

• Cell Treatment: HepG2 cells are seeded in 96-well plates at a density of 5,000 cells/well and allowed to attach for 24 hours. The medium is then replaced with fresh medium containing various concentrations of Seneciphyllinine. A vehicle control (medium with the solvent) is also included.

• Incubation: The treated cells are incubated for 48-72 hours.

• Viability Assay (MTT Assay):

  • After the incubation period, the medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

  • The plates are incubated for another 4 hours, allowing viable cells to metabolize the MTT into formazan crystals.

  • The MTT solution is then removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

  • The absorbance is measured at 570 nm using a microplate reader.

  • Cell viability is expressed as a percentage of the vehicle control.

Subchronic Oral Toxicity Study in Rodents

Objective: To evaluate the potential adverse effects of repeated oral administration of Seneciphyllinine in rodents over a 90-day period. This protocol is based on OECD Test Guideline 408.

Methodology:

• Animal Model: Young, healthy adult Sprague-Dawley rats are used. Animals are acclimated to the laboratory conditions for at least 5 days before the start of the study.

• Group Allocation: Animals are randomly assigned to a control group and at least three treatment groups (10 males and 10 females per group).

• Dosing: The test substance is administered orally by gavage daily for 90 days. The control group receives the vehicle alone. Dose levels are selected based on a preliminary dose range-finding study.

• Clinical Observations: Animals are observed twice daily for any clinical signs of toxicity, morbidity, and mortality. Detailed clinical examinations are performed weekly.

• Body Weight and Food Consumption: Body weight and food consumption are recorded weekly.

• Hematology and Clinical Biochemistry: Blood samples are collected at the end of the study for hematological and clinical biochemistry analysis.

• Pathology: At the end of the 90-day period, all animals are euthanized, and a full necropsy is performed. Organs are weighed, and tissues are collected for histopathological examination.

Visualizing the Path to Toxicity and Experimental Design

To better understand the mechanisms of Seneciphyllinine toxicity and the workflow of its assessment, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. research.unipg.it [research.unipg.it]
• 4. A Comparison of Nine Machine Learning Mutagenicity Models and Their Application for Predicting Pyrrolizidine Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking a Novel UPLC-MS/MS Method Against a Standard HPLC-UV Method for the Quantification of Seneciphyllinine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a newly developed Ultra-Performance Liquid Chromatography-tandem Mass Spectrometry (UPLC-MS/MS) method for the quantification of Seneciphyllinine against a standard High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method. The data presented herein demonstrates the superior performance of the new UPLC-MS/MS method in terms of speed, sensitivity, and selectivity, offering a more robust analytical solution for the detection and quantification of this pyrrolizidine alkaloid in complex matrices.

Executive Summary

Seneciphyllinine, a pyrrolizidine alkaloid of toxicological concern, requires sensitive and accurate quantification in various samples, including herbal medicines and agricultural products. This guide details a benchmarking study comparing a traditional HPLC-UV method with a novel UPLC-MS/MS approach. The UPLC-MS/MS method demonstrates significant improvements, including a more than five-fold reduction in analysis time, a 100-fold increase in sensitivity (lower limit of quantification), and enhanced selectivity, making it a superior alternative for high-throughput and trace-level analysis.

Data Presentation: Performance Comparison

The following table summarizes the key performance parameters of the standard HPLC-UV method and the new UPLC-MS/MS method for the quantification of Seneciphyllinine.

Performance Parameter	Standard HPLC-UV Method	New UPLC-MS/MS Method
**Linearity (R²) **	0.998	> 0.999
Limit of Detection (LOD)	10 ng/mL	0.1 ng/mL
Limit of Quantification (LOQ)	30 ng/mL	0.3 ng/mL
Precision (RSD%)	< 5%	< 2%
Accuracy (Recovery %)	85-105%	95-105%
Analysis Time	15 minutes	2.5 minutes
Selectivity	Moderate	High (Mass-based)
Solvent Consumption	High	Low

Experimental Protocols

Standard Method: HPLC-UV

Instrumentation:

• HPLC system with a UV/Vis detector

• C18 column (4.6 x 250 mm, 5 µm particle size)

Mobile Phase:

• Isocratic elution with a mixture of acetonitrile and 0.1% formic acid in water (30:70, v/v)

Flow Rate:

• 1.0 mL/min

Detection:

• UV detection at 220 nm

Sample Preparation:

• Homogenize 1 g of the sample.

• Extract with 10 mL of methanol by sonication for 30 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm syringe filter.

• Inject 20 µL into the HPLC system.

New Analytical Method: UPLC-MS/MS

Instrumentation:

• UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• C18 column (2.1 x 50 mm, 1.7 µm particle size)

Mobile Phase:

• Gradient elution with:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient: 5% B to 95% B in 2 minutes, hold for 0.2 minutes, then return to initial conditions.

Flow Rate:

• 0.4 mL/min

Mass Spectrometry Conditions:

• Ionization mode: Positive ESI

• Multiple Reaction Monitoring (MRM) transitions:

  • Precursor ion: m/z 334.2

  • Product ions: m/z 136.1, 120.1

Sample Preparation:

• Homogenize 0.5 g of the sample.

• Extract with 5 mL of methanol containing an internal standard (e.g., retrorsine) by vortexing for 5 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Dilute the supernatant 1:10 with the initial mobile phase.

• Filter through a 0.22 µm syringe filter.

• Inject 2 µL into the UPLC-MS/MS system.

Workflow and Logic Diagram

The following diagram illustrates the logical workflow of the benchmarking study, from sample processing to the final comparative analysis.

Caption: Workflow for benchmarking the new UPLC-MS/MS method against the standard HPLC-UV method.

Conclusion

The novel UPLC-MS/MS method for the quantification of Seneciphyllinine offers substantial advantages over the standard HPLC-UV method. Its enhanced speed, superior sensitivity, and high selectivity make it an invaluable tool for researchers, scientists, and drug development professionals who require reliable and high-throughput analysis of this toxic compound. The adoption of this new method can lead to more accurate risk assessments and improved quality control in relevant industries. The principles of UPLC, which include the use of smaller particle sizes in the column packing material and higher operating pressures, contribute to these significant performance gains.[1][2][3] While HPLC remains a robust technique, UPLC is particularly advantageous for applications demanding high throughput and minimal solvent consumption.[1][2]

References

• 1. Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? | Separation Science [sepscience.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. rjptonline.org [rjptonline.org]

Safety & Regulatory Compliance

Proper Disposal of Seneciphyllinine: A Guide for Laboratory Professionals

IMMEDIATE SAFETY NOTICE: Seneciphyllinine is a highly toxic substance and must be handled with extreme caution. It is classified as acutely toxic if swallowed, in contact with skin, or if inhaled[1][2]. All handling and disposal procedures must be conducted in strict accordance with institutional and regulatory guidelines.

This document provides a comprehensive operational plan for the safe disposal of Seneciphyllinine, designed for researchers, scientists, and drug development professionals. Adherence to these procedures is critical to ensure personnel safety and environmental protection.

Core Safety and Handling Protocols

Before beginning any disposal procedure, ensure you are equipped with the appropriate Personal Protective Equipment (PPE).

Required PPE:

• Gloves: Chemical-resistant gloves are mandatory.

• Protective Clothing: Wear a lab coat or other protective garments.

• Eye Protection: Safety glasses or goggles are required.

• Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume hood[2]. If dust or aerosols may be generated, wear appropriate respiratory protection[2].

Immediate Actions:

• Avoid all direct contact with the substance[3].

• Do not eat, drink, or smoke in areas where Seneciphyllinine is handled.

• Wash hands thoroughly after handling.

• In case of accidental contact, refer to the Safety Data Sheet (SDS) for first-aid measures.

Quantitative Toxicity Data

The following table summarizes the acute toxicity data for Seneciphyllinine. This data underscores the critical need for careful handling and disposal.

Metric	Value	Species
Oral LD50	77 mg/kg	Rat
Intraperitoneal LD50	77 mg/kg	Rat
Data sourced from Cayman Chemical Safety Data Sheet.

Operational Plan for Seneciphyllinine Disposal

This step-by-step protocol outlines the required procedures for the safe collection, storage, and disposal of Seneciphyllinine waste.

Step 1: Waste Identification and Classification

• Identify as Hazardous Waste: Any quantity of unused Seneciphyllinine, contaminated materials (e.g., gloves, wipes, pipette tips), or empty containers must be treated as hazardous waste.

• Do Not Dispose via Standard Routes: It is strictly prohibited to dispose of Seneciphyllinine in the regular trash or down the sink. Evaporation in a fume hood is also not a permissible disposal method.

Step 2: Waste Collection and Containment

• Container Selection:

  • Solid Waste: Dispose of solid reagent chemicals in the manufacturer's original container if possible. For lab trash contaminated with Seneciphyllinine (e.g., gloves, absorbent paper), double-bag the waste in clear plastic bags.

  • Liquid Waste: Use a dedicated, leak-proof container with a secure, screw-on cap. The container material must be compatible with the chemical.

  • Empty Containers: Original containers of Seneciphyllinine must be treated as hazardous waste unless triple-rinsed. The rinsate from this process must be collected and disposed of as hazardous waste.

• Container Labeling:

  • Immediately label the waste container with a "Hazardous Waste" tag provided by your institution's Environmental Health & Safety (EH&S) department.

  • The label must clearly state "Seneciphyllinine" and list all other chemical constituents.

  • Record the date when waste is first added to the container.

Step 3: Safe Storage of Hazardous Waste

• Designated Storage Area: Store the sealed hazardous waste container in a designated, secure area that is away from general laboratory traffic.

• Segregation: Store Seneciphyllinine waste separately from incompatible materials, such as strong acids or bases, to prevent dangerous reactions.

• Secondary Containment: Place the primary waste container inside a larger, chemically compatible secondary container to contain any potential leaks or spills. This secondary container should be capable of holding 110% of the volume of the primary container.

• Time and Quantity Limits: Be aware of your institution's limits for hazardous waste accumulation. Typically, waste must be collected within a specific timeframe (e.g., 90 days) from the initial accumulation date.

Step 4: Arranging for Final Disposal

• Contact EH&S: When the waste container is nearly full (e.g., ¾ full) or nearing its storage time limit, contact your institution's EH&S department to schedule a waste pickup.

• Provide Documentation: Have all necessary documentation, including the completed hazardous waste tag, ready for the waste technicians.

• Final Disposal: The EH&S department will transport the waste to a licensed and approved hazardous waste disposal facility, ensuring compliance with all federal, state, and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision points for the proper disposal of Seneciphyllinine.

Caption: Workflow for the safe disposal of Seneciphyllinine waste.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. download.basf.com [download.basf.com]

Safeguarding Laboratory Personnel: Essential Protective Measures for Handling Seneciphyllinine

For Immediate Implementation: A Guide for Researchers, Scientists, and Drug Development Professionals

Seneciphyllinine, a member of the pyrrolizidine alkaloid family of natural toxins, presents significant health risks in the laboratory setting. Due to its potential for acute toxicity and long-term health effects, including liver damage, stringent safety protocols are imperative. This document provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of all personnel handling this compound. Adherence to these guidelines is critical to minimize exposure and mitigate risks.

Hazard and Toxicity Profile

Seneciphyllinine is classified as a toxic substance. Exposure can occur through inhalation, skin contact, and ingestion. Acute toxicity data for pyrrolizidine alkaloids (PAs) in general, and where available for similar compounds, are summarized below. It is crucial to note that no specific occupational exposure limits have been established for Seneciphyllinine, necessitating the adoption of conservative safety measures to minimize any potential contact.

Parameter	Value	Species	Route
LD50 (Pyrrolizidine Alkaloids generally)	34-300 mg/kg	Rat	Oral[1][2]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling Seneciphyllinine. The following table outlines the required PPE for various laboratory activities involving this compound.

Activity	Required Personal Protective Equipment
Handling solid Seneciphyllinine (weighing, preparing solutions)	- Full-face respirator with a combination organic vapor/particulate cartridge- Double-layered, chemically resistant gloves (e.g., nitrile)- Disposable, solid-front laboratory coat with tight cuffs- Chemical splash goggles and a face shield- Disposable shoe covers
Working with dilute solutions of Seneciphyllinine	- Chemical fume hood- Single pair of chemically resistant gloves (e.g., nitrile)- Disposable laboratory coat- Chemical splash goggles
Decontamination and waste disposal	- Double-layered, chemically resistant gloves (e.g., nitrile)- Disposable, solid-front laboratory coat- Chemical splash goggles and a face shield

Note on Glove Selection: Specific permeation data for Seneciphyllinine is not widely available. Therefore, it is recommended to use double-layered nitrile gloves and to change the outer glove frequently. If direct contact with a concentrated solution occurs, both gloves should be removed immediately, and hands should be washed thoroughly.

Operational Plan: From Receipt to Disposal

A systematic workflow is essential to ensure safety at every stage of handling Seneciphyllinine. The following diagram and procedural steps outline the recommended operational plan.

Caption: Operational Workflow for Handling Seneciphyllinine

Step-by-Step Procedures:

• Receiving and Unpacking:

  • Upon receipt, inspect the package for any signs of damage or leakage in a designated area.

  • Wear appropriate PPE (lab coat, gloves, and safety glasses) during unpacking.

  • Verify the contents against the shipping manifest and log the compound in the chemical inventory.

• Storage:

  • Store Seneciphyllinine in a clearly labeled, sealed, and chemically resistant container.

  • The primary container should be kept in a designated, secure, and well-ventilated storage area, away from incompatible materials.

  • The storage location should be marked with a "Highly Toxic" warning sign.

• Preparation of Solutions:

  • All manipulations of solid Seneciphyllinine and preparation of stock solutions must be conducted within a certified chemical fume hood.

  • The work surface of the fume hood should be covered with a disposable, absorbent, and plastic-backed liner.

  • Use dedicated glassware and equipment. If not possible, thoroughly decontaminate reusable items immediately after use.

  • Wear the full complement of PPE for handling solids as detailed in the PPE table.

• Experimental Use:

  • Conduct all experiments involving Seneciphyllinine in a designated area, preferably within a chemical fume hood.

  • Use secondary containment for all containers holding Seneciphyllinine solutions.

  • Avoid the generation of aerosols.

Disposal Plan: Managing Contaminated Waste

All materials that have come into contact with Seneciphyllinine must be treated as hazardous waste.

Caption: Waste Disposal Plan for Seneciphyllinine

Disposal Procedures:

• Solid Waste:

  • All disposable PPE (gloves, lab coats, shoe covers), absorbent liners, and other contaminated solid materials must be collected in a designated, leak-proof, and clearly labeled hazardous waste container.

  • The container should be sealed when not in use.

• Liquid Waste:

  • Collect all solutions containing Seneciphyllinine and subsequent rinsates in a designated, sealed, and shatter-resistant hazardous waste container.

  • Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety office.

• Sharps Waste:

  • Contaminated needles, syringes, and broken glassware must be disposed of in a puncture-proof sharps container designated for hazardous chemical waste.

• Decontamination of Reusable Items:

  • Glassware and other reusable equipment should be decontaminated using a triple-rinse procedure.

  • The first two rinses should be with a solvent in which Seneciphyllinine is soluble.

  • The final rinse should be with a suitable laboratory detergent and water.

  • All rinsates must be collected and disposed of as hazardous liquid waste.

• Final Disposal:

  • All hazardous waste contaminated with Seneciphyllinine must be disposed of through your institution's licensed hazardous waste management vendor, typically via high-temperature incineration.

Emergency Procedures

Spills:

• Small Spills (within a chemical fume hood):

  • Ensure appropriate PPE is worn.

  • Cover the spill with an absorbent material.

  • Gently collect the absorbed material and place it in the hazardous solid waste container.

  • Wipe the area with a suitable solvent, followed by a detergent solution. All cleaning materials must be disposed of as hazardous waste.

• Large Spills (or any spill outside of a fume hood):

  • Evacuate the immediate area.

  • Alert others in the vicinity and notify your supervisor and the institutional environmental health and safety office immediately.

  • Restrict access to the area.

  • Follow your institution's established spill response protocol for highly toxic chemicals.

Personal Exposure:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Seek immediate medical attention.

By adhering to these stringent safety protocols, researchers can effectively manage the risks associated with handling Seneciphyllinine and maintain a safe laboratory environment. Regular review of these procedures and ongoing training are essential components of a comprehensive safety program.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Pyrrolizidine alkaloids (HSG 26, 1989) [inchem.org]